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  • Product: Levamlodipine Maleate
  • CAS: 135969-53-8

Core Science & Biosynthesis

Foundational

The Pharmacological Profile of S-Amlodipine Maleate: A Technical Guide

Introduction S-Amlodipine, the pharmacologically active S-enantiomer of amlodipine (B1666008), is a third-generation dihydropyridine (B1217469) calcium channel blocker.[1][2] It is widely utilized for the management of h...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

S-Amlodipine, the pharmacologically active S-enantiomer of amlodipine (B1666008), is a third-generation dihydropyridine (B1217469) calcium channel blocker.[1][2] It is widely utilized for the management of hypertension and angina pectoris.[1][3] Racemic amlodipine consists of a 1:1 mixture of S- and R-enantiomers; however, the calcium channel blocking activity is almost exclusively attributed to the S-enantiomer.[3][4] The S-enantiomer exhibits approximately 1000 times greater affinity for L-type calcium channels than the R-enantiomer.[4][5] This stereoselectivity forms the basis for the development of S-amlodipine as a therapeutic agent, offering comparable efficacy to the racemate at half the dose, but with an improved safety and tolerability profile, most notably a reduced incidence of peripheral edema.[5][6] This guide provides an in-depth technical overview of the pharmacological properties of S-amlodipine maleate, tailored for researchers and drug development professionals.

Mechanism of Action

S-Amlodipine exerts its therapeutic effect by selectively inhibiting the transmembrane influx of calcium ions into vascular smooth muscle and cardiac muscle cells.[7][8] It is an angioselective calcium channel blocker with a greater effect on vascular smooth muscle cells than on cardiac muscle cells.[8]

The primary molecular target is the L-type voltage-gated calcium channel.[2][7] S-Amlodipine binds to the alpha-1 subunit of the channel, stabilizing it in an inactive conformation.[7] This allosteric modulation prevents the channel from opening in response to membrane depolarization, thereby blocking the influx of extracellular calcium.[2][9]

Within the vascular smooth muscle cells, the reduced intracellular calcium concentration limits the activation of calmodulin.[9] This, in turn, prevents the activation of myosin light chain kinase (MLCK), an enzyme essential for the phosphorylation of myosin.[9] The subsequent decrease in actin-myosin cross-bridge formation leads to the relaxation of the smooth muscle, resulting in vasodilation.[7] This peripheral vasodilation reduces total peripheral resistance (afterload), which is the primary mechanism for its blood pressure-lowering effect.[8][9]

In the context of angina, this reduction in afterload decreases the workload on the heart, thereby lowering myocardial oxygen demand.[8] Additionally, amlodipine can block coronary artery spasms, further improving oxygen supply to the heart muscle.[8]

S-Amlodipine Signaling Pathway S_Amlodipine S-Amlodipine L_type_Ca_Channel L-type Calcium Channel (Vascular Smooth Muscle) S_Amlodipine->L_type_Ca_Channel Ca_Influx Ca²⁺ Influx Intracellular_Ca ↓ Intracellular [Ca²⁺] Ca_Influx->Intracellular_Ca Calmodulin ↓ Ca²⁺-Calmodulin Complex Intracellular_Ca->Calmodulin MLCK ↓ Myosin Light Chain Kinase (MLCK) Activation Calmodulin->MLCK Myosin_Phosphorylation ↓ Myosin Light Chain Phosphorylation MLCK->Myosin_Phosphorylation Contraction ↓ Smooth Muscle Contraction Myosin_Phosphorylation->Contraction Vasodilation Vasodilation Contraction->Vasodilation TPR ↓ Total Peripheral Resistance Vasodilation->TPR BP ↓ Blood Pressure TPR->BP Patch-Clamp Workflow Cell_Prep Cell Preparation Patch Establish Whole-Cell Patch Clamp Cell_Prep->Patch Baseline Record Baseline Ca²⁺ Currents Patch->Baseline Drug_App Apply S-Amlodipine (Increasing Conc.) Baseline->Drug_App Record Record Inhibited Ca²⁺ Currents Drug_App->Record Analysis Data Analysis (IC50 Calculation) Record->Analysis LC-MS_MS_Workflow Plasma_Sample Plasma Sample + Internal Standard Extraction Sample Extraction (LLE or Protein Precipitation) Plasma_Sample->Extraction Evap_Recon Evaporation & Reconstitution Extraction->Evap_Recon Injection Inject into LC System Evap_Recon->Injection Separation Chromatographic Separation Injection->Separation Detection MS/MS Detection (MRM) Separation->Detection Quant Quantification Detection->Quant

References

Exploratory

An In-depth Technical Guide to the Mechanism of Action of Levamlodipine on L-type Calcium Channels

For Researchers, Scientists, and Drug Development Professionals Abstract Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a potent dihydropyridine (B1217469) calcium channe...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a potent dihydropyridine (B1217469) calcium channel blocker widely utilized in the management of hypertension and angina.[1][2] Its therapeutic efficacy is rooted in its specific and high-affinity interaction with L-type voltage-gated calcium channels (Cav1.2), leading to a reduction in calcium influx into vascular smooth muscle and cardiac cells. This guide provides a comprehensive technical overview of the molecular mechanism of action of levamlodipine, detailing its binding characteristics, the downstream signaling cascade, and the experimental methodologies used to elucidate these properties.

Core Mechanism of Action: Allosteric Modulation of L-type Calcium Channels

Levamlodipine exerts its therapeutic effect by acting as an allosteric modulator of the L-type calcium channel.[1] Unlike pore blockers, levamlodipine binds to a distinct site on the channel protein, inducing a conformational change that inhibits ion conduction. The primary target is the α1 subunit of the Cav1.2 channel, which forms the ion-conducting pore.[3]

Receptor binding studies have demonstrated that the calcium channel blocking activity of amlodipine resides almost exclusively in the S-enantiomer (levamlodipine), which is approximately 1000-fold more potent than the R-enantiomer.[4] The R-enantiomer is largely inactive at the L-type calcium channel.[1]

State-Dependent Binding: A key feature of levamlodipine's interaction with the L-type calcium channel is its state-dependent binding. It exhibits a higher affinity for the resting and inactivated states of the channel compared to the open state.[5][6] This property contributes to its vascular selectivity, as smooth muscle cells in blood vessels have a more depolarized resting membrane potential, favoring the inactivated state of the channel.

Quantitative Analysis of Levamlodipine's Interaction with L-type Calcium Channels

The potency and affinity of levamlodipine for L-type calcium channels have been quantified using various experimental techniques, primarily electrophysiology and radioligand binding assays. While much of the literature focuses on racemic amlodipine, the data strongly indicates that the S-enantiomer is the active component.

ParameterCompoundPreparationValueReference
IC50 Racemic AmlodipineCav1.2 channels (whole-cell patch clamp)57 ± 22 nM[4]
IC50 Racemic AmlodipineCav1.2 channels (closed state, 0.05 Hz stimulation)60 nM[7]
IC50 Racemic AmlodipineCa2+-induced contractions in depolarized rat aorta1.9 nM[8][9]
Relative Potency S-amlodipine vs. R-amlodipineL-type Ca2+ channel blockade~1000-fold more potent[4]
Kd (-)[3H]amlodipineRat cardiac membranes1.68 ± 0.12 nM[10]
Bmax (-)[3H]amlodipineRat cardiac membranes0.34 ± 0.08 pmol/mg protein[10]

Signaling Pathway of Levamlodipine Action

Levamlodipine's binding to the L-type calcium channel initiates a signaling cascade that culminates in vasodilation and a reduction in blood pressure. The sequence of events is as follows:

  • Binding to Cav1.2: Levamlodipine binds to the α1 subunit of the L-type calcium channel in vascular smooth muscle cells.[3]

  • Inhibition of Calcium Influx: This binding allosterically modulates the channel, inhibiting the influx of extracellular calcium ions into the cell.[1]

  • Reduced Calmodulin Activation: The decrease in intracellular calcium concentration leads to reduced activation of calmodulin, a key calcium-binding protein.[3]

  • Inhibition of Myosin Light Chain Kinase (MLCK): The calcium-calmodulin complex is required to activate MLCK. With reduced calmodulin activation, MLCK activity is diminished.

  • Decreased Myosin Light Chain Phosphorylation: MLCK phosphorylates the myosin light chains, a critical step for the interaction of actin and myosin filaments.

  • Smooth Muscle Relaxation: The reduced phosphorylation of myosin light chains leads to a decrease in the contractile force of the vascular smooth muscle, resulting in vasodilation.

cluster_inhibition Inhibitory Cascade cluster_contraction Contraction Pathway Levamlodipine Levamlodipine L_type_Ca_Channel L-type Ca2+ Channel (CaV1.2) Levamlodipine->L_type_Ca_Channel Binds and inhibits Ca_Influx Ca2+ Influx Intracellular_Ca Intracellular [Ca2+] Ca_Influx->Intracellular_Ca Decreases Calmodulin Calmodulin Intracellular_Ca->Calmodulin Activates CaM_Complex Ca2+-Calmodulin Complex Calmodulin->CaM_Complex MLCK_active MLCK (active) CaM_Complex->MLCK_active MLCK_inactive MLCK (inactive) MLCK_inactive->MLCK_active Activated by Myosin_LC_P Phosphorylated Myosin Light Chain MLCK_active->Myosin_LC_P Phosphorylates Myosin_LC Myosin Light Chain Myosin_LC->Myosin_LC_P Contraction Smooth Muscle Contraction Myosin_LC_P->Contraction Leads to Relaxation Vasodilation Contraction->Relaxation Inhibition leads to

Signaling pathway of levamlodipine-induced vasodilation.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the interaction of levamlodipine with L-type calcium channels.

Whole-Cell Patch-Clamp Electrophysiology

This technique is crucial for studying the functional effects of levamlodipine on ion channel currents in living cells.

Objective: To measure the inhibition of L-type calcium channel currents by levamlodipine in a voltage-dependent manner.

Materials:

  • Cell line expressing L-type calcium channels (e.g., HEK293 cells stably expressing Cav1.2, or isolated vascular smooth muscle cells).

  • Patch-clamp amplifier and data acquisition system.

  • Micromanipulator and perfusion system.

  • Borosilicate glass capillaries for pipette fabrication.

  • External Solution (in mM): 140 TEA-Cl, 10 BaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with TEA-OH).

  • Internal (Pipette) Solution (in mM): 120 CsCl, 10 EGTA, 5 Mg-ATP, 0.1 Na-GTP, 10 HEPES (pH adjusted to 7.2 with CsOH).

Procedure:

  • Cell Preparation: Plate cells on glass coverslips 24-48 hours before the experiment.

  • Pipette Fabrication: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

  • Recording:

    • Establish a whole-cell patch-clamp configuration.

    • Hold the cell membrane potential at a hyperpolarized level (e.g., -80 mV) to ensure channels are in the closed/resting state.

    • Record baseline L-type calcium channel currents (using Ba2+ as the charge carrier to avoid calcium-dependent inactivation) by applying depolarizing voltage steps (e.g., to +10 mV for 200 ms).

    • Perfuse the cell with the external solution containing various concentrations of levamlodipine.

    • To assess state-dependent block, vary the holding potential (e.g., -40 mV to favor the inactivated state) or apply a train of depolarizing pulses (e.g., 100 ms (B15284909) pulses to +10 mV at 1 Hz) and measure the progressive inhibition of the current.

  • Data Analysis:

    • Measure the peak inward current at each levamlodipine concentration.

    • Construct a dose-response curve by plotting the percentage of current inhibition against the logarithm of the levamlodipine concentration.

    • Fit the data with the Hill equation to determine the IC50 value.

cluster_prep Preparation cluster_recording Recording cluster_analysis Analysis Cell_Culture Cell Culture (e.g., HEK293-CaV1.2) Giga_Seal Giga-Seal Formation Cell_Culture->Giga_Seal Pipette_Fabrication Pipette Fabrication Pipette_Fabrication->Giga_Seal Whole_Cell Whole-Cell Configuration Giga_Seal->Whole_Cell Baseline_Currents Record Baseline Currents (Voltage Steps) Whole_Cell->Baseline_Currents Drug_Application Apply Levamlodipine (Perfusion) Baseline_Currents->Drug_Application State_Dependence Test State-Dependence (Vary Holding Potential/Pulse Train) Drug_Application->State_Dependence Measure_Peak_Current Measure Peak Current State_Dependence->Measure_Peak_Current Dose_Response Construct Dose-Response Curve Measure_Peak_Current->Dose_Response IC50_Calc Calculate IC50 Dose_Response->IC50_Calc

Experimental workflow for whole-cell patch-clamp electrophysiology.
Radioligand Binding Assay

This technique directly measures the binding of a radiolabeled ligand to its receptor, allowing for the determination of binding affinity (Kd) and receptor density (Bmax).

Objective: To determine the Kd and Bmax of [3H]-levamlodipine binding to L-type calcium channels.

Materials:

  • Tissue or cell membranes rich in L-type calcium channels (e.g., rat cardiac membranes).

  • [3H]-levamlodipine (radioligand).

  • Unlabeled levamlodipine (for determining non-specific binding).

  • Scintillation counter.

  • Glass fiber filters.

  • Binding Buffer: 50 mM Tris-HCl, pH 7.4.

Procedure:

  • Membrane Preparation: Homogenize tissue in ice-cold buffer and centrifuge to isolate the membrane fraction. Resuspend the membrane pellet in the binding buffer.

  • Incubation:

    • In a series of tubes, incubate a fixed amount of membrane protein with increasing concentrations of [3H]-levamlodipine.

    • For each concentration, prepare a parallel set of tubes containing a high concentration of unlabeled levamlodipine to determine non-specific binding.

    • Incubate at 25°C for a sufficient time to reach equilibrium (e.g., 5 hours for amlodipine).

  • Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer.

  • Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot specific binding against the concentration of [3H]-levamlodipine.

    • Analyze the data using Scatchard analysis or non-linear regression to determine the Kd and Bmax.

Calcium Imaging Assay

This cell-based assay measures changes in intracellular calcium concentration in response to channel modulation.

Objective: To determine the EC50 of levamlodipine's inhibition of depolarization-induced calcium influx.

Materials:

  • Cells expressing L-type calcium channels (e.g., vascular smooth muscle cells).

  • Fluorescent calcium indicator (e.g., Fluo-4 AM).

  • Fluorescence microscope or plate reader.

  • Loading Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.

  • Depolarization Solution: HBSS with a high concentration of KCl (e.g., 50 mM).

Procedure:

  • Cell Plating: Plate cells in a black-walled, clear-bottom 96-well plate.

  • Dye Loading: Incubate cells with Fluo-4 AM in loading buffer at 37°C in the dark.

  • Compound Incubation: Wash the cells and incubate with various concentrations of levamlodipine.

  • Measurement:

    • Measure baseline fluorescence.

    • Induce depolarization and calcium influx by adding the high KCl solution.

    • Record the change in fluorescence intensity over time.

  • Data Analysis:

    • Determine the peak fluorescence response for each levamlodipine concentration.

    • Plot the response against the logarithm of the drug concentration and fit to a dose-response curve to calculate the EC50.

Logical Relationship of Levamlodipine's Mechanism

The action of levamlodipine is a logical cascade of events, from its stereoselective recognition of the L-type calcium channel to the ultimate physiological response of vasodilation.

Racemic_Amlodipine Racemic Amlodipine S_Amlodipine Levamlodipine (S-Amlodipine) Racemic_Amlodipine->S_Amlodipine R_Amlodipine R-Amlodipine (Inactive) Racemic_Amlodipine->R_Amlodipine L_type_Channel L-type Calcium Channel S_Amlodipine->L_type_Channel High Affinity R_Amlodipine->L_type_Channel Low Affinity Allosteric_Binding Allosteric Binding L_type_Channel->Allosteric_Binding Site of Action Conformational_Change Conformational Change Allosteric_Binding->Conformational_Change Induces Channel_Inhibition Channel Inhibition Conformational_Change->Channel_Inhibition Results in Calcium_Influx_Inhibition Inhibition of Ca2+ Influx Channel_Inhibition->Calcium_Influx_Inhibition Vasodilation Vasodilation Calcium_Influx_Inhibition->Vasodilation Leads to

Logical flow of levamlodipine's mechanism of action.

Conclusion

Levamlodipine's mechanism of action on L-type calcium channels is a well-defined process characterized by its stereospecificity, high affinity, and state-dependent binding. As the pharmacologically active S-enantiomer of amlodipine, it acts as a potent allosteric modulator, leading to the inhibition of calcium influx and subsequent vasodilation. The experimental protocols detailed herein provide a robust framework for the continued investigation and development of dihydropyridine calcium channel blockers. A thorough understanding of these molecular interactions is paramount for the rational design of future cardiovascular therapeutics with improved efficacy and safety profiles.

References

Foundational

stereoselective properties of amlodipine enantiomers

An In-depth Technical Guide for Researchers and Drug Development Professionals Introduction Amlodipine (B1666008), a third-generation dihydropyridine (B1217469) calcium channel blocker, is a cornerstone in the management...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Amlodipine (B1666008), a third-generation dihydropyridine (B1217469) calcium channel blocker, is a cornerstone in the management of hypertension and angina.[1] Marketed as a racemic mixture, it comprises equal parts of two enantiomers: (S)-amlodipine and (R)-amlodipine.[2] While chemically similar, these stereoisomers exhibit distinct pharmacological properties, a phenomenon known as stereoselectivity. This technical guide delves into the core stereoselective characteristics of amlodipine enantiomers, providing a comprehensive overview of their differing pharmacokinetics, pharmacodynamics, and clinical implications. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the nuanced behavior of amlodipine's chiral counterparts.

The primary therapeutic efficacy of racemic amlodipine is attributed almost exclusively to the (S)-enantiomer, which possesses approximately 1000-fold greater affinity for L-type calcium channels than the (R)-enantiomer.[3][4] Conversely, the (R)-enantiomer is largely inactive as a calcium channel blocker but has been shown to possess unique properties, including the stimulation of nitric oxide (NO) production.[5][6] This divergence in activity has significant implications for both therapeutic efficacy and adverse effect profiles, prompting extensive research into the clinical utility of the single-enantiomer formulation, (S)-amlodipine.

This guide will present a detailed comparison of the enantiomers, supported by quantitative data, experimental protocols, and visual representations of key pathways to facilitate a thorough understanding of their stereoselective properties.

Pharmacodynamics: A Tale of Two Isomers

The pharmacodynamic actions of amlodipine's enantiomers are starkly different, with each interacting with distinct biological targets to produce their effects.

(S)-Amlodipine: The Potent Vasodilator

The antihypertensive and antianginal effects of amlodipine are mediated by the (S)-enantiomer's potent and selective blockade of L-type calcium channels in vascular smooth muscle cells.[7] This inhibition prevents the influx of extracellular calcium, leading to vasodilation, reduced peripheral resistance, and consequently, a lowering of blood pressure.[7] Studies have consistently demonstrated that (S)-amlodipine is the pharmacologically active isomer responsible for the therapeutic benefits of racemic amlodipine.[8]

(R)-Amlodipine: The Nitric Oxide Modulator

While possessing negligible calcium channel blocking activity, (R)-amlodipine is not pharmacologically inert.[5][7] Research has revealed a paradoxical effect of the (R)-enantiomer: the stimulation of nitric oxide (NO) production in vascular endothelial cells.[5][6] This effect is independent of calcium channel blockade and is thought to be mediated through a kinin-dependent pathway, leading to the activation of endothelial nitric oxide synthase (eNOS).[5][9] The resulting increase in NO can contribute to vasodilation and may offer additional cardiovascular benefits.[5]

Signaling Pathway of (R)-Amlodipine-Induced Nitric Oxide Production

The following diagram illustrates the proposed signaling cascade initiated by (R)-amlodipine to stimulate nitric oxide production.

R_Amlodipine_NO_Pathway cluster_cell Endothelial Cell cluster_effect Physiological Effect R_Amlodipine R-Amlodipine Kallikrein Kallikrein R_Amlodipine->Kallikrein activates Receptor B2-Kinin Receptor eNOS_inactive eNOS (inactive) Receptor->eNOS_inactive activates Bradykinin Bradykinin Kallikrein->Bradykinin cleaves from Kininogen Kininogen Kininogen->Bradykinin Bradykinin->Receptor binds to eNOS_active eNOS (active) eNOS_inactive->eNOS_active NO Nitric Oxide eNOS_active->NO catalyzes L_Arginine L-Arginine L_Arginine->NO Citrulline L-Citrulline NO->Citrulline Vasodilation Vasodilation NO->Vasodilation leads to

Figure 1: (R)-Amlodipine Signaling Pathway for NO Production.

Pharmacokinetics: Stereoselective Absorption, Distribution, Metabolism, and Excretion

The pharmacokinetic profiles of amlodipine's enantiomers also exhibit stereoselectivity, although to a lesser extent than their pharmacodynamics. Studies have shown that after administration of the racemate, the plasma concentrations of the two enantiomers are not always equal, suggesting differences in their absorption, distribution, metabolism, or excretion.[8]

Comparative Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters for (S)-amlodipine and (R)-amlodipine following oral administration.

Parameter(S)-Amlodipine(R)-AmlodipineReference(s)
Half-life (t½) ~49.6 hours~34.9 hours[10]
Cmax (ng/mL) VariableVariable[11]
AUC (ng·h/mL) HigherLower[12]
Metabolism Primarily by CYP3A4/5Primarily by CYP3A4/5[13][14]

Note: Cmax and AUC values can vary significantly between individuals and studies.

Studies have indicated that (S)-amlodipine generally has a longer half-life and a higher area under the curve (AUC) compared to (R)-amlodipine.[10][12] This suggests a slower clearance of the active enantiomer, contributing to its long duration of action. Importantly, no in-vivo racemization (conversion of one enantiomer to the other) has been observed in humans.[15]

Clinical Efficacy and Safety: (S)-Amlodipine vs. Racemic Amlodipine

The distinct pharmacological profiles of the amlodipine enantiomers have led to the development and clinical investigation of (S)-amlodipine as a standalone therapy. The rationale is to provide the therapeutic benefits of racemic amlodipine at a lower dose, potentially reducing the incidence of adverse effects, particularly peripheral edema, which has been linked to the (R)-enantiomer.[2]

Comparative Clinical Trial Data

A substantial body of clinical evidence has compared the efficacy and safety of (S)-amlodipine with racemic amlodipine. The following table summarizes representative data from these trials.

Study Outcome(S)-Amlodipine (2.5-5 mg)Racemic Amlodipine (5-10 mg)Reference(s)
Systolic Blood Pressure Reduction Comparable to racemic amlodipine-[16][17][18]
Diastolic Blood Pressure Reduction Comparable to racemic amlodipine-[16][17][18]
Incidence of Peripheral Edema Significantly lowerHigher[2][3][16]
Other Adverse Events (Headache, Flushing) Similar incidenceSimilar incidence[12][16]

Clinical trials have consistently shown that (S)-amlodipine at half the dose of the racemate provides equivalent antihypertensive efficacy.[2][3][17][18] A key finding from multiple studies and meta-analyses is the significantly lower incidence of peripheral edema with (S)-amlodipine therapy compared to racemic amlodipine.[2][3][16]

Experimental Protocols

A critical aspect of studying stereoselective properties is the ability to separate and quantify the individual enantiomers. The following sections provide an overview of established experimental methodologies.

Chiral Separation of Amlodipine Enantiomers

The separation of (S)- and (R)-amlodipine is essential for their individual study. High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique.

Protocol: Chiral HPLC Separation

  • Column: A chiral stationary phase (CSP) column is required. The Ultron ES-OVM (Ovomucoid) chiral column (150 mm x 4.6 mm, 5 µm) is a suitable choice.[1]

  • Mobile Phase: A mixture of a buffered aqueous solution and an organic modifier is typically used. For example, a mobile phase consisting of 20 mM dibasic sodium phosphate (B84403) buffer (pH 7.0) and acetonitrile (B52724) in an 80:20 (v/v) ratio.[1]

  • Flow Rate: A flow rate of 1.0 mL/min is commonly employed.[1]

  • Column Temperature: The column should be maintained at a constant temperature, for instance, 25°C.[1]

  • Injection Volume: A small injection volume, such as 10 µL, is used.[1]

  • Detection: UV detection at a wavelength of 360 nm is appropriate for amlodipine.[1]

Alternative Separation Technique: Capillary Electrophoresis (CE)

Capillary electrophoresis with cyclodextrin (B1172386) additives is another powerful technique for the enantioseparation of amlodipine.[19]

Protocol: Chiral Capillary Electrophoresis

  • Capillary: A fused-silica capillary.

  • Background Electrolyte (BGE): A buffer solution containing a chiral selector. For example, a 50 mM phosphate buffer at pH 3.0, containing 20 mM randomly methylated-β-cyclodextrin (RAMEB).[19]

  • Applied Voltage: A high voltage, such as +25 kV, is applied across the capillary.[19]

  • Temperature: The capillary temperature is controlled, for instance, at 15°C.[19]

  • Detection: UV detection at 238 nm.[19]

Experimental Workflow for Enantiomer Analysis

The following diagram outlines a typical workflow for the analysis of amlodipine enantiomers from a biological sample.

Experimental_Workflow Sample Biological Sample (e.g., Plasma) Extraction Liquid-Liquid or Solid-Phase Extraction Sample->Extraction Separation Chiral Separation (HPLC or CE) Extraction->Separation Detection Detection (UV or Mass Spectrometry) Separation->Detection Quantification Quantification of (S)- and (R)-Amlodipine Detection->Quantification Analysis Pharmacokinetic/Pharmacodynamic Analysis Quantification->Analysis

Figure 2: General workflow for amlodipine enantiomer analysis.

Toxicology and Drug Interactions

The stereoselective properties of amlodipine enantiomers also extend to their toxicological profiles and potential for drug-drug interactions.

Inhibition of Cytochrome P450 Enzymes

Amlodipine is metabolized by cytochrome P450 (CYP) enzymes, primarily CYP3A4.[13][14] Studies have shown that the enantiomers can also act as inhibitors of these enzymes, with some degree of stereoselectivity. Both enantiomers have been found to be reversible and time-dependent inhibitors of CYP3A activity.[13][14] Furthermore, (R)-amlodipine has been shown to be a more potent inhibitor of CYP2C9 and CYP2C19 than (S)-amlodipine.[14] This suggests that the (R)-enantiomer may have a higher potential for drug-drug interactions with substrates of these enzymes.

Table of Inhibitory Constants (Ki) for CYP Enzymes

CYP Enzyme(S)-Amlodipine Ki (µM)(R)-Amlodipine Ki (µM)Reference(s)
CYP3A (reversible) 8.9514.85[14]
CYP3A (time-dependent) 14.068.22[20]
CYP2C9 21.4512.11[20]
CYP2C19 7.225.97[20]

The lower inhibitory potential of (S)-amlodipine on certain CYP enzymes may contribute to a more favorable drug interaction profile compared to the racemic mixture.[14]

Conclusion

The stereoselective properties of amlodipine's enantiomers are profound and clinically significant. (S)-amlodipine is the active moiety responsible for the therapeutic calcium channel blocking effects, while (R)-amlodipine is largely inactive in this regard but contributes to nitric oxide production. The development of (S)-amlodipine as a single-enantiomer drug has demonstrated equivalent antihypertensive efficacy to the racemate at half the dose, with a notable reduction in the incidence of peripheral edema.

For researchers and drug development professionals, a thorough understanding of these stereoselective differences is paramount. It informs the design of more effective and safer therapeutic agents, allows for the refinement of clinical practices, and opens avenues for exploring the unique pharmacological properties of individual enantiomers. The data and protocols presented in this guide provide a solid foundation for further investigation into the complex and fascinating world of amlodipine stereochemistry. The continued exploration of enantiomer-specific effects will undoubtedly contribute to the advancement of cardiovascular pharmacology and personalized medicine.

References

Exploratory

An In-depth Technical Guide to the Crystal Structure and Polymorphism of Levamlodipine Maleate

For Researchers, Scientists, and Drug Development Professionals Abstract Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine, is a potent calcium channel blocker widely used in the managem...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine, is a potent calcium channel blocker widely used in the management of hypertension.[1][2] The solid-state properties of its maleate (B1232345) salt, levamlodipine maleate, are of critical importance for drug development, formulation, stability, and bioavailability. Polymorphism, the ability of a compound to exist in multiple crystalline forms, can significantly impact these properties. This technical guide provides a comprehensive overview of the known polymorphic forms of levamlodipine maleate, detailing their structural characteristics, physicochemical properties, and the experimental methodologies for their preparation and characterization.

Introduction to Levamlodipine Maleate and Polymorphism

Levamlodipine maleate is the maleate salt of the (S)-enantiomer of amlodipine.[3] The molecular formula is C₂₄H₂₉ClN₂O₉ and the molecular weight is approximately 524.95 g/mol .[4][5] The presence of different crystal lattices (polymorphism) can lead to variations in melting point, solubility, dissolution rate, and stability, all of which are critical parameters in pharmaceutical development. Understanding and controlling the polymorphic landscape of levamlodipine maleate is therefore essential for ensuring consistent product quality and therapeutic efficacy.

Based on available literature, levamlodipine maleate is known to exist in at least two polymorphic forms: an anhydrous form and a semihydrate.

Known Polymorphic Forms of Levamlodipine Maleate

Anhydrous Form

An anhydrous crystalline form of S-(-)-amlodipine maleate has been described.[6] This form is reported to exhibit desirable physicochemical properties for pharmaceutical development, including thermal stability, photostability, and non-hygroscopicity.[6]

Semihydrate Form

A semihydrate crystalline form of levamlodipine maleate has also been identified.[7] This form incorporates approximately 0.5 moles of water per mole of levamlodipine maleate, as confirmed by thermogravimetric analysis (TGA).[7] The presence of water in the crystal lattice can significantly influence the stability and handling properties of the active pharmaceutical ingredient (API).

Comparative Physicochemical Properties

A direct comparison of the physicochemical properties of the different polymorphic forms is crucial for selecting the optimal form for development. The following tables summarize the available quantitative data.

Table 1: General and Structural Properties

PropertyAnhydrous FormSemihydrate Form
Molecular Formula C₂₄H₂₉ClN₂O₉C₂₄H₂₉ClN₂O₉ · 0.5H₂O
Molecular Weight 524.95 g/mol [4]533.95 g/mol [7]
Water Content Anhydrous[6]~1.68% (theoretical)[7]
Crystal System Data not publicly availableData not publicly available
Space Group Data not publicly availableData not publicly available
Unit Cell Parameters Data not publicly availableData not publicly available

Table 2: Thermal and Spectroscopic Properties

PropertyAnhydrous FormSemihydrate Form
Melting Point (°C) 165 - 170 °C[8]Data not publicly available (dehydration observed)
Thermal Analysis (TGA) Thermally stableWeight loss of ~1.65% between 110-170 °C[7]
Powder X-Ray Diffraction (PXRD) 2θ Peaks (°) 8.7, 11.66, 13.04, 13.28, 15.52, 16.34, 16.74, 17.42, 18.26, 18.82, 19.22, 22.10, 22.42, 23.08, 23.76, 24.70, 26.14, 27.08, 28.36, 28.98, 30.20, 35.22, 37.18[8]Data not publicly available

Table 3: Solubility and Stability Properties

PropertyAnhydrous FormSemihydrate Form
Solubility Data not publicly availableData not publicly available
Hygroscopicity Claimed to be non-hygroscopic[6]Data not publicly available
Stability Reported to have good thermal and photostability[6]Reported to have good stability to light, high temperature, and high humidity[7]

Experimental Protocols

Detailed experimental protocols are essential for the reproducible preparation and characterization of levamlodipine maleate polymorphs.

Preparation of Polymorphic Forms

4.1.1. Anhydrous Form

  • Objective: To prepare the anhydrous crystalline form of levamlodipine maleate.

  • Protocol:

    • Dissolve S-(-)-amlodipine free base in an inert solvent such as ethyl acetate, acetone (B3395972), methanol, or ethanol.[8]

    • Add an equimolar amount of maleic acid to the solution.

    • Stir the mixture at a controlled temperature, for instance, between 15-25 °C, for a period of 1 to 3 hours to induce crystallization.[6]

    • Collect the precipitated solid by filtration.

    • Wash the collected crystals with a small amount of the inert solvent.

    • Dry the crystals under vacuum at a suitable temperature (e.g., 40-50 °C) until a constant weight is achieved.

4.1.2. Semihydrate Form

  • Objective: To prepare the semihydrate crystalline form of levamlodipine maleate.

  • Protocol:

    • Dissolve crude levamlodipine maleate in acetone or isopropanol (B130326) (e.g., 1 part by weight of crude material to 10-30 parts by volume of solvent) with heating to achieve complete dissolution.[7]

    • Under the influence of an ultrasonic field, slowly add a controlled volume of purified water to the solution.[7]

    • Cool the solution gradually to a temperature between 8-15 °C and continue stirring for several hours to allow for crystal growth.[7]

    • Isolate the resulting crystals by filtration.

    • Dry the filter cake at a temperature of approximately 50-60 °C for 2-5 hours.[7]

Characterization Methods

4.2.1. Powder X-Ray Diffraction (PXRD)

  • Objective: To identify the crystalline form based on its unique diffraction pattern.

  • Protocol:

    • Gently grind a small amount of the sample to a fine powder to ensure random orientation of the crystallites.

    • Mount the powdered sample onto a zero-background sample holder.

    • Collect the diffraction pattern using a diffractometer with Cu Kα radiation (λ = 1.5406 Å).

    • Scan the sample over a 2θ range of 5° to 40° with a step size of 0.02° and a scan speed of 1°/min.

    • Compare the resulting diffractogram with reference patterns to identify the polymorphic form.

4.2.2. Differential Scanning Calorimetry (DSC)

  • Objective: To determine the melting point, enthalpy of fusion, and other thermal transitions.

  • Protocol:

    • Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

    • Place the sample pan and an empty reference pan into the DSC cell.

    • Heat the sample at a constant rate, typically 10 °C/min, under a nitrogen purge (e.g., 50 mL/min).

    • Record the heat flow as a function of temperature to observe endothermic (melting, dehydration) and exothermic (crystallization) events.

4.2.3. Thermogravimetric Analysis (TGA)

  • Objective: To quantify the amount of volatile components, such as water or residual solvents, in the crystal lattice.

  • Protocol:

    • Weigh 5-10 mg of the sample into a TGA pan.

    • Heat the sample from ambient temperature to approximately 300 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

    • Record the change in mass as a function of temperature. A step-wise loss of mass indicates the removal of volatile components.

Visualizations of Experimental Workflows and Relationships

Polymorph Screening and Characterization Workflow

Polymorph_Screening cluster_screening Polymorph Screening cluster_isolation Isolation & Drying cluster_characterization Solid-State Characterization cluster_analysis Data Analysis & Identification API Levamlodipine Maleate (Crude/Amorphous) Solvents Varying Solvents (e.g., Acetone, Ethanol, Water mixtures) Conditions Varying Conditions (Temperature, Cooling Rate, Agitation) Crystallization Crystallization Experiments Filtration Filtration Crystallization->Filtration Drying Drying (Vacuum, Elevated Temp.) Filtration->Drying PXRD Powder X-Ray Diffraction (PXRD) Drying->PXRD DSC Differential Scanning Calorimetry (DSC) Drying->DSC TGA Thermogravimetric Analysis (TGA) Drying->TGA Spectroscopy Spectroscopy (FT-IR, Raman) Drying->Spectroscopy Identify Identify Unique Polymorphs (Anhydrous, Semihydrate, etc.) PXRD->Identify DSC->Identify TGA->Identify Spectroscopy->Identify Compare Compare Physicochemical Properties (Solubility, Stability) Identify->Compare

Caption: Workflow for polymorph screening, isolation, and characterization of levamlodipine maleate.

Relationship Between Known Polymorphic Forms

Polymorph_Relationship Anhydrous Anhydrous Form Semihydrate Semihydrate Form Anhydrous->Semihydrate + 0.5 H₂O (High Humidity) Semihydrate->Anhydrous - 0.5 H₂O (Heating >110°C)

Caption: Potential interconversion relationship between the anhydrous and semihydrate forms of levamlodipine maleate.

Conclusion

The solid-state chemistry of levamlodipine maleate is characterized by the existence of at least two polymorphic forms: an anhydrous crystal and a semihydrate. Each form possesses distinct physicochemical properties that must be carefully evaluated during pharmaceutical development. The choice of the polymorphic form can have significant implications for the manufacturing process, stability of the drug product, and its ultimate bioavailability. While foundational data on these forms are available, a complete crystallographic and thermodynamic understanding remains an area for further investigation. The experimental protocols and characterization workflows outlined in this guide provide a robust framework for researchers and drug development professionals to identify, prepare, and control the polymorphic forms of levamlodipine maleate, ensuring the development of a safe, effective, and consistent pharmaceutical product.

References

Foundational

Preclinical Toxicology of Levamlodipine Maleate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the preclinical toxicology of levamlodipine (B1674848) maleate (B1232345), the pharmacolo...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the preclinical toxicology of levamlodipine (B1674848) maleate (B1232345), the pharmacologically active (S)-enantiomer of amlodipine (B1666008). Levamlodipine is a long-acting dihydropyridine (B1217469) calcium channel blocker used in the management of hypertension. This document synthesizes available non-clinical safety data, focusing on acute, repeated-dose, genetic, and developmental toxicity, as well as safety pharmacology. The information presented is intended to support researchers and drug development professionals in understanding the preclinical safety profile of levamlodipine maleate. It is important to note that for regulatory approval, there has been a significant reliance on the extensive toxicological data available for the racemic mixture, amlodipine.

Introduction

Levamlodipine, the levorotatory isomer of amlodipine, is responsible for the therapeutic antihypertensive effects of the racemic mixture. By isolating the active enantiomer, levamlodipine aims to provide similar efficacy at a lower dose, potentially reducing the adverse effects associated with the (R)-enantiomer. The preclinical safety evaluation of levamlodipine maleate is crucial for characterizing its toxicological profile and establishing a safe therapeutic window. This guide details the key preclinical toxicology studies, including their methodologies and findings.

Acute Toxicity

Data Presentation: Acute Toxicity of Racemic Amlodipine

SpeciesRoute of AdministrationLD50 (mg/kg)Key Findings
MouseOral40Caused deaths[1]
RatOral100Caused deaths[1]
DogOral>4Marked peripheral vasodilation and hypotension at doses of 4 mg/kg and higher[1]

Experimental Protocols: Acute Oral Toxicity (General Protocol)

A typical acute oral toxicity study is conducted in accordance with OECD Guideline 423.

  • Test Animals: Healthy, young adult rodents (e.g., Sprague-Dawley rats or CD-1 mice), nulliparous and non-pregnant females.

  • Housing and Acclimatization: Animals are housed in controlled environmental conditions with a 12-hour light/dark cycle and are acclimatized for at least 5 days before dosing.

  • Fasting: Animals are fasted overnight prior to administration of the test substance.

  • Dose Administration: The test substance is administered as a single oral dose via gavage. The volume administered is typically based on the animal's body weight.

  • Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for a period of 14 days.

  • Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Repeated-Dose Toxicity

Repeated-dose toxicity studies are essential for evaluating the adverse effects of a substance following prolonged administration. A 6-week oral toxicity study in beagle dogs was a key study conducted for levamlodipine maleate.

Data Presentation: 6-Week Oral Repeated-Dose Toxicity in Beagle Dogs

Dose Group (mg/kg/day)SpeciesDurationKey FindingsNOAEL
0.75 and 1.5Beagle Dog6 weeksGastrointestinal reactions including soft stools, loose stools, decreased appetite, and emesis were observed in all dose groups.[2]Not explicitly stated in the available documents.

Experimental Protocols: 6-Week Oral Repeated-Dose Toxicity in Beagle Dogs

  • Test System: Purpose-bred beagle dogs.

  • Administration: The test article was administered orally once daily.

  • Dose Groups: Included a control group and multiple dose levels of levamlodipine maleate (e.g., 0.75 mg/kg and 1.5 mg/kg) and amlodipine besylate for comparison.[2]

  • Duration: 6 weeks of daily administration, followed by a 28-day recovery period.[2]

  • Observations: Daily clinical observations for signs of toxicity, mortality, and morbidity. Body weight and food consumption were monitored weekly.

  • Clinical Pathology: Hematology, clinical chemistry, and urinalysis were performed at baseline and at specified intervals during the study.

  • Ophthalmology and ECG: Conducted at baseline and at the termination of the study.

  • Pathology: A full necropsy was performed on all animals. Organ weights were recorded, and a comprehensive set of tissues was collected for histopathological examination.

Workflow for a 6-Week Repeated-Dose Toxicity Study

G cluster_pre_treatment Pre-Treatment Phase cluster_treatment Treatment Phase (6 Weeks) cluster_post_treatment Post-Treatment & Recovery Animal_Selection Animal Selection (Beagle Dogs) Acclimatization Acclimatization (Minimum 7 days) Animal_Selection->Acclimatization Baseline_Data Baseline Data Collection (Clinical Observations, Body Weight, Blood & Urine Samples) Acclimatization->Baseline_Data Dosing Daily Oral Dosing (Control, Low, Mid, High Dose) Baseline_Data->Dosing Monitoring Daily Clinical Observations Weekly Body Weight & Food Consumption Dosing->Monitoring Clinical_Pathology_Interim Interim Clinical Pathology (Hematology, Biochemistry) Dosing->Clinical_Pathology_Interim Recovery_Group Recovery Period (28 days) (Selected Animals) Dosing->Recovery_Group Terminal_Procedures Terminal Data Collection (Blood & Urine Samples, ECG, Ophthalmology) Clinical_Pathology_Interim->Terminal_Procedures Necropsy Gross Necropsy & Organ Weight Measurement Terminal_Procedures->Necropsy Histopathology Tissue Collection & Microscopic Examination Necropsy->Histopathology

Caption: Workflow of a 6-week repeated-dose oral toxicity study in beagle dogs.

Genotoxicity

Genotoxicity studies are performed to identify substances that can cause genetic damage. The genotoxicity assessment for levamlodipine maleate has largely relied on the data from racemic amlodipine, which was found to be negative in a standard battery of tests. Studies on levamlodipine benzenesulfonate (B1194179) also showed no genotoxic potential.

Data Presentation: Genotoxicity Studies

AssayTest SystemMetabolic ActivationConcentrations/Doses Tested (Levamlodipine Benzenesulfonate)Result
Bacterial Reverse Mutation (Ames) TestSalmonella typhimuriumWith and without S90.5, 5, and 50 µ g/dish Negative[3]
In Vitro Chromosomal AberrationChinese Hamster Ovary (CHO) cellsWith and without S92.8, 5.6, and 11.2 µg/mLNegative[3]
In Vivo Micronucleus TestICR Mouse Bone MarrowN/A3.125, 6.25, and 12.5 mg/kgNegative[3]

Experimental Protocols

Bacterial Reverse Mutation Assay (Ames Test)
  • Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine or tryptophan, respectively). The assay detects mutations that revert the bacteria to a state where they can synthesize the amino acid and grow on a minimal medium.

  • Methodology:

    • Bacterial strains are exposed to the test article at various concentrations, both with and without an exogenous metabolic activation system (S9 fraction from rat liver).

    • The mixture is plated on a minimal agar (B569324) medium.

    • Plates are incubated for 48-72 hours.

    • The number of revertant colonies is counted. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

In Vitro Mammalian Chromosomal Aberration Test
  • Principle: This assay evaluates the potential of a test substance to induce structural chromosomal abnormalities in cultured mammalian cells.

  • Methodology:

    • Cultured mammalian cells (e.g., Chinese Hamster Ovary - CHO) are exposed to the test article at several concentrations, with and without metabolic activation.

    • Cells are treated for a short period (e.g., 3-6 hours) or a longer period (e.g., 24 hours).

    • Following exposure, cells are treated with a mitotic inhibitor (e.g., colcemid) to arrest them in the metaphase stage of cell division.

    • Cells are harvested, fixed, and stained.

    • Metaphase spreads are examined microscopically for chromosomal aberrations (e.g., breaks, gaps, exchanges).

In Vivo Mammalian Erythrocyte Micronucleus Test
  • Principle: This test detects damage to chromosomes or the mitotic apparatus in erythroblasts in the bone marrow of treated animals. Micronuclei are formed from chromosome fragments or whole chromosomes that lag behind at anaphase during cell division.

  • Methodology:

    • The test substance is administered to rodents (usually mice or rats) via an appropriate route, typically once or twice.

    • Bone marrow is collected at appropriate time points after the last administration (e.g., 24 and 48 hours).

    • Bone marrow smears are prepared, stained, and analyzed for the presence of micronuclei in polychromatic erythrocytes (immature red blood cells).

    • The ratio of polychromatic to normochromatic erythrocytes is also calculated as a measure of bone marrow toxicity.

Logical Flow of Genotoxicity Testing

G cluster_in_vitro In Vitro Assays cluster_in_vivo In Vivo Assay Test_Substance Test Substance (Levamlodipine Maleate) Ames Bacterial Reverse Mutation (Ames Test) Test_Substance->Ames Chrom_Aberration Mammalian Cell Chromosomal Aberration Test_Substance->Chrom_Aberration Micronucleus Rodent Bone Marrow Micronucleus Test Test_Substance->Micronucleus Result Overall Genotoxicity Assessment Ames->Result Chrom_Aberration->Result Micronucleus->Result

Caption: Standard battery of genotoxicity tests for a pharmaceutical compound.

Reproductive and Developmental Toxicity

Reproductive and developmental toxicity studies assess the potential of a substance to interfere with normal reproduction and development. Data for levamlodipine maleate is limited, and reliance is placed on studies conducted with racemic amlodipine. A recent study on levamlodipine benzenesulfonate provides some direct data on the enantiomer.

Data Presentation: Developmental Toxicity of Levamlodipine Benzenesulfonate in Rats

SpeciesDosing PeriodDoses (mg/kg/day)Key Maternal FindingsKey Fetal FindingsNOAEL (Developmental Toxicity)
Sprague-Dawley RatGestation Days 6-155, 10, 20Body weight reduction at 20 mg/kg, which recovered post-treatment.[3]Skewed sex ratio (higher males) and some effects on sternum development at 20 mg/kg. No skeletal malformations.[3]10 mg/kg/day[3]

Experimental Protocols: Embryo-Fetal Developmental Toxicity (General Protocol)

  • Test Animals: Pregnant female rats (e.g., Sprague-Dawley).

  • Dosing Period: The test substance is administered daily during the period of major organogenesis (e.g., gestation days 6 through 17 in the rat).

  • Dose Groups: A control group and at least three dose levels are used. The highest dose is intended to induce some maternal toxicity but not mortality.

  • Maternal Observations: Dams are observed for clinical signs, body weight, and food consumption.

  • Terminal Examination: Near the end of gestation (e.g., day 20), dams are euthanized, and a caesarean section is performed. The number of corpora lutea, implantations, resorptions, and live/dead fetuses are recorded.

  • Fetal Examination: Fetuses are weighed, sexed, and examined for external, visceral, and skeletal malformations.

Safety Pharmacology

Safety pharmacology studies are designed to investigate the potential undesirable pharmacodynamic effects of a substance on vital physiological functions. The core battery of safety pharmacology studies includes assessments of the cardiovascular, central nervous, and respiratory systems.

Data Presentation: Safety Pharmacology Findings for Levamlodipine Maleate

SystemSpeciesDosesKey Findings
Central Nervous System Mouse0.5, 1.5, 5 mg/kg (single oral)No significant effect on spontaneous activity at 0.5 and 1.5 mg/kg. A significant decrease (27%) in spontaneous activity at 5 mg/kg.[4]
Cardiovascular System Dog0.1, 0.3, 1.0 mg/kg (single oral)No effect at 0.1 mg/kg. A trend of blood pressure reduction at 0.3 mg/kg. Significant reduction in blood pressure at 1.0 mg/kg. No significant effect on heart rate or ECG parameters.[4]
Respiratory System DogUp to 1.0 mg/kg (single oral)No significant effect on respiratory rate.[4]

Experimental Protocols: Safety Pharmacology Core Battery (General)

Central Nervous System Assessment
  • Methodology: A functional observational battery (FOB) or Irwin test is conducted in rodents (e.g., rats). This involves detailed observation of the animals' appearance, behavior, and physiological state. Key parameters include home cage and open field observations, sensory and motor reflexes, and body temperature.

Cardiovascular Assessment
  • Methodology: Typically conducted in conscious, telemetered non-rodents (e.g., beagle dogs). This allows for continuous monitoring of blood pressure, heart rate, and electrocardiogram (ECG) parameters (e.g., PR, QRS, QT intervals) without the confounding effects of anesthesia or restraint.

Respiratory Assessment
  • Methodology: Respiratory function is often assessed in conscious, unrestrained rodents using whole-body plethysmography. Parameters measured include respiratory rate, tidal volume, and minute volume.

Safety Pharmacology Core Battery Workflow

G cluster_CNS Central Nervous System cluster_CV Cardiovascular System cluster_Resp Respiratory System Test_Article Test Article Administration (Single Doses) FOB Functional Observational Battery (Rodents) Test_Article->FOB Telemetry Telemetry in Non-Rodents (e.g., Dogs) Test_Article->Telemetry Plethysmography Whole-Body Plethysmography (Rodents) Test_Article->Plethysmography Motor_Activity Locomotor Activity FOB->Motor_Activity Body_Temp Body Temperature FOB->Body_Temp BP_HR Blood Pressure & Heart Rate Telemetry->BP_HR ECG ECG Analysis (PR, QRS, QT intervals) Telemetry->ECG Resp_Rate Respiratory Rate Plethysmography->Resp_Rate Tidal_Volume Tidal & Minute Volume Plethysmography->Tidal_Volume

Caption: Core battery of safety pharmacology studies.

Integrated Summary and Conclusion

The preclinical toxicology data for levamlodipine maleate, supplemented by the extensive database for racemic amlodipine, indicate a well-characterized safety profile.

  • Acute Toxicity: Levamlodipine is expected to have a low order of acute toxicity, with the primary effects at high doses being extensions of its vasodilatory pharmacology, leading to hypotension.

  • Repeated-Dose Toxicity: The main findings in repeated-dose studies are related to gastrointestinal effects in dogs. No unexpected target organ toxicities have been identified that were not already known from studies with racemic amlodipine.

  • Genotoxicity: Levamlodipine is not considered to be genotoxic, based on a comprehensive battery of in vitro and in vivo assays.

  • Reproductive and Developmental Toxicity: The NOAEL for developmental toxicity of a levamlodipine salt in rats was established at 10 mg/kg/day. At higher doses, effects on fetal development were observed in the presence of maternal toxicity.

  • Safety Pharmacology: Levamlodipine demonstrates expected pharmacodynamic effects on the cardiovascular system (blood pressure reduction) at therapeutic and supra-therapeutic doses. It has a limited impact on the central nervous and respiratory systems at clinically relevant exposures.

References

Exploratory

In Vitro Binding Affinity of Levamlodipine to Calcium Channels: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth analysis of the in vitro binding affinity of levamlodipine (B1674848), the pharmacologically active S-enantiomer o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the in vitro binding affinity of levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), to L-type calcium channels. Levamlodipine is a potent calcium channel blocker widely used in the treatment of hypertension and angina.[1] Its therapeutic efficacy is directly linked to its high-affinity binding to these channels, primarily the Cav1.2 subtype, which are crucial for regulating calcium influx in vascular smooth muscle and cardiac cells.[2]

Quantitative Analysis of Levamlodipine Binding Affinity

The binding affinity of levamlodipine and its racemic mixture, amlodipine, to L-type calcium channels has been quantified using various in vitro techniques. The key parameters determined are the dissociation constant (Kd) and the half-maximal inhibitory concentration (IC50). A lower Kd or IC50 value indicates a higher binding affinity.

CompoundChannel TypeBiological SystemAssay TypeAffinity MetricValueReference
(-)-Amlodipine (Levamlodipine) L-type Calcium ChannelRat cardiac membrane fragmentsRadioligand Binding AssayKd1.64 ± 0.17 nM[3]
AmlodipineCav1.2 (wild type)-Electrophysiology (Closed-channel block)IC5057 ± 22 nM[4]
AmlodipineCav1.2 (mutant, DHP insensitive)-Electrophysiology (Closed-channel block)IC5026.0 ± 3.8 µM[4]
AmlodipineCav2.1 (wild type)-Electrophysiology (Closed-channel block)IC508.6 ± 0.58 µM[4]
AmlodipineCav2.1 (mutant, DHP sensitive)-ElectrophysiologyIC5041 nM[4]
AmlodipineCavAb (bacterial model)-ElectrophysiologyIC5010 nM (after depolarization train)[5]
Quaternary amlodipineL-type Calcium ChannelRabbit skeletal muscle transverse tubule membranesRadioligand Binding AssayIC504.2 ± 0.6 µM

L-type Calcium Channel Signaling Pathway

Levamlodipine exerts its therapeutic effect by binding to the L-type calcium channel, a voltage-gated ion channel, thereby inhibiting the influx of calcium ions into vascular smooth muscle cells.[6] This leads to vasodilation and a subsequent reduction in blood pressure. The following diagram illustrates the signaling pathway.

L_type_Calcium_Channel_Signaling cluster_membrane Cell Membrane cluster_extracellular Extracellular Space cluster_intracellular Intracellular Space LTCC L-type Calcium Channel (Cav1.2) Ca_in Ca²⁺ LTCC->Ca_in Levamlodipine Levamlodipine Levamlodipine->LTCC binds and inhibits Vasodilation Vasodilation Levamlodipine->Vasodilation results in Ca_out Ca²⁺ Ca_out->LTCC influx Calmodulin Calmodulin Ca_in->Calmodulin binds CaM_Kinase CaM Kinase Activation Calmodulin->CaM_Kinase activates Contraction Smooth Muscle Contraction CaM_Kinase->Contraction leads to Depolarization Membrane Depolarization Depolarization->LTCC activates Radioligand_Binding_Workflow A Prepare Membrane Homogenate B Incubate with [³H]Ligand and Levamlodipine A->B C Separate Bound and Free Ligand (Rapid Filtration) B->C D Quantify Bound Radioactivity (Scintillation Counting) C->D E Data Analysis (IC50 and Ki determination) D->E Patch_Clamp_Workflow A Prepare Cells Expressing Cav1.2 B Establish Whole-Cell Configuration A->B C Record Baseline Calcium Currents (Voltage Clamp) B->C D Apply Levamlodipine (Perfusion) C->D E Record Inhibited Calcium Currents D->E F Data Analysis (IC50 determination) E->F

References

Foundational

An In-Depth Technical Guide to the Enzymatic Metabolism of Levamlodipine Maleate

For Researchers, Scientists, and Drug Development Professionals Abstract Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine (B1666008), is a widely prescribed calcium channel blocker for...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine (B1666008), is a widely prescribed calcium channel blocker for the treatment of hypertension and angina. Its efficacy and potential for drug-drug interactions are intrinsically linked to its metabolic fate, which is predominantly governed by enzymatic processes in the liver. This technical guide provides a comprehensive overview of the enzymatic metabolism of levamlodipine maleate, detailing the primary enzymes involved, the metabolic pathways, and the resulting metabolites. The document includes a compilation of available quantitative data, detailed experimental protocols for key in vitro studies, and visualizations of metabolic pathways and experimental workflows to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction

Levamlodipine undergoes extensive hepatic metabolism, with approximately 90% of the administered dose being converted to a series of inactive metabolites.[1][2] Understanding the specifics of this metabolism is crucial for predicting its pharmacokinetic profile, assessing the risk of drug-drug interactions, and ensuring its safe and effective use. The primary enzyme responsible for the biotransformation of levamlodipine is Cytochrome P450 3A4 (CYP3A4), with a potential minor contribution from CYP3A5.[3][4] The metabolic process is initiated by the dehydrogenation of the dihydropyridine (B1217469) ring, a hallmark of dihydropyridine calcium channel blocker metabolism.

Primary Metabolic Enzymes and Pathways

The metabolism of levamlodipine is primarily a Phase I process mediated by the cytochrome P450 system.

Cytochrome P450 3A4 (CYP3A4)

CYP3A4 is the principal enzyme responsible for the metabolic clearance of levamlodipine.[2][3] This has been confirmed in studies using human liver microsomes (HLMs), where the metabolism of levamlodipine is significantly inhibited by selective CYP3A4 inhibitors like ketoconazole (B1673606).[3] The primary metabolic reaction catalyzed by CYP3A4 is the oxidation of the dihydropyridine ring of levamlodipine to its pyridine (B92270) analogue.[2][3]

The Role of Cytochrome P450 3A5 (CYP3A5)

While CYP3A4 is the major contributor, some evidence suggests a minor role for CYP3A5 in levamlodipine metabolism.[4] Genetic polymorphisms in the CYP3A5 gene can lead to variations in enzyme activity and may influence the pharmacokinetics of CYP3A substrates. However, studies on amlodipine have indicated that CYP3A4 plays a more critical role in its clearance than CYP3A5.[3]

Major Metabolic Pathway: Dehydrogenation

The most significant metabolic transformation of levamlodipine is the dehydrogenation of its dihydropyridine moiety to form a pyridine derivative, commonly referred to as M9.[2][3] This initial step is considered the rate-limiting step in its metabolic clearance. The resulting pyridine metabolite is pharmacologically inactive.

Subsequent Metabolic Transformations

Following the initial dehydrogenation, the M9 metabolite undergoes further biotransformation. These subsequent reactions include oxidative deamination and O-dealkylation of the side chains, leading to a variety of downstream metabolites.[3] These secondary metabolites are also considered inactive and are ultimately excreted.

Quantitative Data on Levamlodipine Metabolism

Quantitative analysis of the enzymatic metabolism of levamlodipine provides crucial parameters for pharmacokinetic modeling and drug interaction studies.

Enzyme Inhibition Kinetics
EnantiomerCYP IsoformInhibition TypeSubstrateKi (µM)
S-Amlodipine (Levamlodipine) CYP3A4ReversibleMidazolam8.95[1]
R-AmlodipineCYP3A4ReversibleMidazolam14.85[1]
S-Amlodipine (Levamlodipine) CYP3A4Time-DependentMidazolamKᵢ: 14.06, kᵢₙₐ꜀ₜ: 0.041 min⁻¹[1]
R-AmlodipineCYP3A4Time-DependentMidazolamKᵢ: 8.22, kᵢₙₐ꜀ₜ: 0.065 min⁻¹[1]

Table 1: CYP3A4 Inhibition Kinetic Parameters for Amlodipine Enantiomers.

Experimental Protocols

The following sections detail standardized methodologies for key experiments used to investigate the enzymatic metabolism of levamlodipine.

In Vitro Metabolism in Human Liver Microsomes (HLMs)

This assay is fundamental for identifying the primary metabolic pathways and the enzymes involved.

Objective: To determine the metabolic profile of levamlodipine and identify the major metabolites formed by human hepatic enzymes.

Materials:

  • Levamlodipine maleate

  • Pooled Human Liver Microsomes (HLMs)

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Potassium phosphate (B84403) buffer (pH 7.4)

  • Acetonitrile (B52724) (for quenching the reaction)

  • Internal standard (e.g., a structurally similar compound not present in the matrix)

  • LC-MS/MS system

Protocol:

  • Incubation Mixture Preparation: In a microcentrifuge tube, prepare the incubation mixture containing levamlodipine (at various concentrations, e.g., 1-50 µM), pooled HLMs (e.g., 0.5 mg/mL protein concentration), and potassium phosphate buffer (pH 7.4).

  • Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the components to reach thermal equilibrium.

  • Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubation: Incubate the reaction mixture at 37°C for a specified time course (e.g., 0, 5, 15, 30, 60 minutes).

  • Termination of Reaction: Stop the reaction at each time point by adding an equal volume of ice-cold acetonitrile containing the internal standard.

  • Sample Preparation: Centrifuge the quenched reaction mixture to precipitate the microsomal proteins. Transfer the supernatant to a new tube for analysis.

  • LC-MS/MS Analysis: Analyze the supernatant using a validated LC-MS/MS method to identify and quantify the parent drug and its metabolites.

CYP450 Reaction Phenotyping

This experiment aims to identify the specific CYP isoforms responsible for levamlodipine metabolism.

Objective: To determine the relative contribution of different CYP450 enzymes to the metabolism of levamlodipine.

Materials:

  • Levamlodipine maleate

  • Human Liver Microsomes (HLMs) or recombinant human CYP enzymes (e.g., CYP3A4, CYP2C9, CYP2D6, etc.)

  • Specific chemical inhibitors for each CYP isoform (e.g., ketoconazole for CYP3A4)

  • NADPH regenerating system

  • Potassium phosphate buffer (pH 7.4)

  • LC-MS/MS system

Protocol:

  • Incubation with Selective Inhibitors:

    • Prepare incubation mixtures as described in section 4.1.

    • In separate tubes, pre-incubate the HLM suspension with a specific CYP inhibitor (at a concentration known to be selective) for a short period before adding levamlodipine.

    • Initiate the reaction with the NADPH regenerating system and proceed as in the standard in vitro metabolism assay.

  • Incubation with Recombinant CYP Enzymes:

    • Prepare individual incubation mixtures, each containing a different recombinant human CYP isoform instead of HLMs.

    • Proceed with the incubation and analysis as described for the HLM assay.

  • Data Analysis: Compare the rate of levamlodipine metabolism in the presence and absence of inhibitors, and across the different recombinant enzymes, to determine the contribution of each CYP isoform.

LC-MS/MS Method for Quantification of Levamlodipine and Metabolites

A sensitive and specific analytical method is essential for accurate quantification.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

  • Column: A reverse-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

Mass Spectrometric Conditions (Example):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Levamlodipine: e.g., m/z 409.2 → 238.1

    • Metabolite M9: e.g., m/z 407.1 → 236.1

    • Internal Standard: (specific to the chosen standard)

Sample Preparation: Protein precipitation of plasma or microsomal incubation samples with acetonitrile followed by centrifugation. The supernatant is then diluted and injected into the LC-MS/MS system.

Visualization of Pathways and Workflows

Visual diagrams are provided to illustrate the core concepts of levamlodipine metabolism and the experimental procedures.

Levamlodipine Levamlodipine (S-Amlodipine) M9 M9 (Pyridine Metabolite) (Inactive) Levamlodipine->M9 CYP3A4 (Major) CYP3A5 (Minor) Dehydrogenation Excretion Renal Excretion Levamlodipine->Excretion ~10% Unchanged FurtherMetabolites Further Oxidized Metabolites (Inactive) M9->FurtherMetabolites Oxidative Deamination O-Dealkylation M9->Excretion FurtherMetabolites->Excretion cluster_prep Sample Preparation & Incubation cluster_analysis Analysis Prep Prepare Incubation Mixture: Levamlodipine, HLMs, Buffer PreIncubate Pre-incubate at 37°C Prep->PreIncubate Initiate Initiate with NADPH PreIncubate->Initiate Incubate Incubate at 37°C (Time Course) Initiate->Incubate Quench Quench with Acetonitrile + Internal Standard Incubate->Quench Centrifuge Centrifuge to Precipitate Proteins Quench->Centrifuge Analyze Analyze Supernatant by LC-MS/MS Centrifuge->Analyze

References

Exploratory

chemical and physical properties of levamlodipine maleate

An In-depth Technical Guide on the Chemical and Physical Properties of Levamlodipine (B1674848) Maleate (B1232345) Audience: Researchers, scientists, and drug development professionals. Introduction Levamlodipine maleate...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide on the Chemical and Physical Properties of Levamlodipine (B1674848) Maleate (B1232345)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Levamlodipine maleate is the maleate salt of levamlodipine, which is the pharmacologically active (S)-enantiomer of amlodipine.[1][2] Amlodipine, a widely used drug for treating hypertension and angina, is a racemic mixture of (S)- and (R)-enantiomers.[3][4] It has been demonstrated that the antihypertensive activity resides in the (S)-enantiomer, levamlodipine.[3][5] As a dihydropyridine (B1217469) calcium channel blocker, levamlodipine exerts its therapeutic effect by inhibiting the transmembrane influx of calcium ions into vascular smooth muscle and cardiac muscle, leading to vasodilation and a reduction in blood pressure.[6][7][8] This guide provides a comprehensive overview of the core , detailed experimental protocols for their determination, and visualizations of its mechanism of action and related experimental workflows.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of levamlodipine and its maleate salt are summarized below. These parameters are critical for drug development, formulation, and understanding its pharmacokinetic profile.

PropertyDataReference(s)
Chemical Name (S)-3-ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate maleate[7][9]
IUPAC Name (Z)-but-2-enedioic acid;3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate[10]
CAS Number 135969-53-8[10]
Molecular Formula C₂₄H₂₉ClN₂O₉[10][11]
Molecular Weight 524.95 g/mol [9][12]
Appearance Off-white to light yellow crystalline powder[7][9]
Solubility Slightly soluble in water, sparingly soluble in ethanol.[7][9] Soluble in DMSO (81-82 mg/mL).[4][4][7][9]
pKa 8.6 (for amlodipine)[5][7][13]
Polymorphism A semihydrate crystal form of levamlodipine maleate has been identified, which is reported to have good stability against light, temperature, and humidity.[14][14]
Topological Polar Surface Area 175 Ų[11]
Hydrogen Bond Donor Count 4[11]
Hydrogen Bond Acceptor Count 11[11]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are essential for regulatory submissions and quality control. The following sections describe standard protocols for solubility, melting point, and pKa determination.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely recommended and utilized technique for determining the equilibrium solubility of an active pharmaceutical ingredient (API).[15]

Methodology:

  • Preparation of Media: Prepare aqueous buffer solutions at various physiological pH levels (e.g., pH 1.2, 4.5, and 6.8) to construct a pH-solubility profile.[16]

  • Sample Preparation: Add an excess amount of levamlodipine maleate powder to flasks containing a known volume of the prepared buffer media. The amount should be sufficient to ensure that a solid phase remains at equilibrium.

  • Equilibration: Seal the flasks and place them in a mechanical agitator or orbital shaker maintained at a constant temperature, typically 37 ± 1 °C, to simulate physiological conditions.[16]

  • Time to Equilibrium: Agitate the flasks for a predetermined period (e.g., 24-48 hours), which should be sufficient to reach equilibrium. This can be established in preliminary studies by sampling at various time points until the concentration in solution becomes constant.

  • Phase Separation: After equilibration, cease agitation and allow the suspension to settle. Separate the undissolved solid from the solution using an appropriate method, such as centrifugation followed by filtration through a non-adsorptive filter (e.g., 0.45 µm PTFE).

  • Analysis: Accurately dilute the clear supernatant and determine the concentration of levamlodipine maleate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Replication: The experiment should be performed in at least triplicate for each pH condition to ensure the reliability of the results.[16]

G cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis prep_media Prepare Buffer Media (pH 1.2, 4.5, 6.8) add_api Add Excess API to Flasks prep_media->add_api agitate Agitate at 37°C (e.g., 24-48h) add_api->agitate Seal Flasks separate Separate Solid/Liquid (Centrifuge/Filter) agitate->separate Cease Agitation analyze Analyze Supernatant (e.g., HPLC) separate->analyze calculate Calculate Solubility analyze->calculate end end calculate->end Report Result

Caption: Workflow for Shake-Flask Solubility Determination.
Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of purity. A sharp melting range typically signifies a pure substance, whereas impurities tend to depress and broaden the melting range.[17][18]

Methodology:

  • Sample Preparation: Ensure the levamlodipine maleate sample is completely dry and finely powdered.

  • Capillary Loading: Obtain a glass capillary tube sealed at one end. Press the open end into the powder sample. Invert the tube and gently tap it on a hard surface or drop it through a long glass tube to pack the solid into the sealed end. The packed sample height should be 2-3 mm.[17][19]

  • Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.[19]

  • Rapid Determination (Optional): Heat the sample rapidly to find an approximate melting temperature. Allow the apparatus to cool.

  • Accurate Determination: For an accurate measurement, set the apparatus to heat slowly, at a rate of approximately 1-2°C per minute, as the temperature approaches the approximate melting point.[18]

  • Observation: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).

  • Reporting: The melting point is reported as the range T1-T2.

G start Start prep Prepare Dry, Powdered Sample start->prep load Load Sample into Capillary Tube (2-3 mm height) prep->load insert Insert Capillary into Apparatus load->insert heat Heat Slowly (1-2°C / min) insert->heat observe Observe Melting heat->observe record Record Temp Range (Start to End of Melting) observe->record end Report Melting Point record->end

Caption: Workflow for Capillary Melting Point Determination.
pKa Determination (Potentiometric Titration)

Potentiometric titration is a highly accurate and common method for determining the pKa of ionizable drugs.[20][21]

Methodology:

  • System Calibration: Calibrate a pH meter and electrode system using at least three standard aqueous buffers (e.g., pH 4, 7, and 10).[22]

  • Sample Preparation: Accurately weigh and dissolve a known amount of levamlodipine maleate in a suitable solvent (e.g., water or a water-cosolvent mixture for sparingly soluble compounds) to a known concentration (e.g., 1 mM).[22] Maintain constant ionic strength using an inert salt like KCl.[22]

  • Titration Setup: Place the sample solution in a thermostatted vessel on a magnetic stirrer. Immerse the calibrated pH electrode into the solution.

  • Titration: Titrate the solution by adding small, precise increments of a standardized titrant (e.g., 0.1 M NaOH for an acidic salt). After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.[22]

  • Data Analysis: Plot the recorded pH values against the volume of titrant added to generate a titration curve.

  • pKa Calculation: The pKa can be determined from the inflection point of the sigmoid titration curve.[21] Alternatively, the pKa corresponds to the pH at the half-equivalence point (where half of the substance has been neutralized). The first derivative of the curve (ΔpH/ΔV) can be plotted against volume to precisely identify the equivalence point.

G cluster_setup Setup cluster_titration Titration cluster_analysis Analysis calibrate Calibrate pH Meter prepare_sol Prepare API Solution (Known Concentration) calibrate->prepare_sol titrate Add Titrant in Increments prepare_sol->titrate record Record pH and Volume titrate->record plot Plot pH vs. Volume record->plot analyze Identify Inflection Point (or Half-Equivalence Point) plot->analyze calculate Calculate pKa analyze->calculate end end calculate->end Report pKa

Caption: Workflow for Potentiometric pKa Determination.

Mechanism of Action

Levamlodipine is a dihydropyridine calcium antagonist that inhibits the transmembrane influx of calcium ions into vascular smooth muscle and cardiac muscle.[5][7] It binds to and blocks L-type calcium channels, which are prevalent in vascular smooth muscle.[13][23] By blocking calcium entry, it prevents the activation of myosin light chain kinase (MLCK), an enzyme essential for muscle contraction.[6] This inhibition leads to the relaxation of vascular smooth muscle (vasodilation), which in turn reduces peripheral vascular resistance and lowers blood pressure.[3][6]

G Leva Levamlodipine L_type L-type Calcium Channel (in Vascular Smooth Muscle) Leva->L_type Binds to & Blocks Ca_influx Ca²⁺ Influx L_type->Ca_influx Mediates Intra_Ca Intracellular [Ca²⁺] ↓ Ca_influx->Intra_Ca Leads to MLCK Myosin Light Chain Kinase (MLCK) Activation ↓ Intra_Ca->MLCK Myosin Myosin Phosphorylation ↓ MLCK->Myosin Relax Smooth Muscle Relaxation (Vasodilation) Myosin->Relax PVR Peripheral Vascular Resistance ↓ Relax->PVR BP Blood Pressure ↓ PVR->BP

Caption: Signaling Pathway for Levamlodipine's Antihypertensive Action.

Structural and Salt Form Relationship

It is crucial to distinguish between amlodipine, its active enantiomer levamlodipine, and the clinically used salt form, levamlodipine maleate.

G Amlodipine Amlodipine (Racemic Mixture) Levamlodipine Levamlodipine ((S)-enantiomer) Pharmacologically Active Amlodipine->Levamlodipine is composed of Dextroamlodipine (R)-enantiomer (Inactive) Amlodipine->Dextroamlodipine is composed of Maleate Levamlodipine Maleate (API Salt Form) Levamlodipine->Maleate Reacts with MaleicAcid Maleic Acid (Salt Former) MaleicAcid->Maleate to form

Caption: Relationship between Amlodipine, its Enantiomers, and the Maleate Salt.

References

Protocols & Analytical Methods

Method

Application Note: Quantification of Levamlodipine in Human Plasma by HPLC-UV

Introduction Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine (B1666008), is a widely prescribed long-acting calcium channel blocker for the treatment of hypertension and angina.[1] Mon...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine (B1666008), is a widely prescribed long-acting calcium channel blocker for the treatment of hypertension and angina.[1] Monitoring its concentration in plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring. This application note details a robust and validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection for the quantification of levamlodipine in human plasma. The described method is simple, accurate, and precise, making it suitable for routine analysis in a clinical or research laboratory setting.

Principle

The method involves the extraction of levamlodipine and an internal standard (IS) from human plasma via a straightforward protein precipitation technique. The separated supernatant is then injected into an RP-HPLC system. Chromatographic separation is achieved on a C18 column with an isocratic mobile phase, and quantification is performed by monitoring the UV absorbance at a specific wavelength.

Experimental Protocols

1. Materials and Reagents

  • Levamlodipine Besylate Reference Standard

  • Internal Standard (e.g., Nifedipine or a similar compound not co-administered)[2]

  • HPLC Grade Acetonitrile[3][4][5]

  • HPLC Grade Methanol[3]

  • Potassium Dihydrogen Phosphate (B84403) (KH₂PO₄)[2][3][5]

  • Ortho-phosphoric Acid

  • Perchloric Acid[2]

  • Ultrapure Water

  • Drug-free Human Plasma (sourced from a certified blood bank)

2. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is required. The following conditions are based on established methods:

ParameterSpecification
HPLC System Shimadzu LC-2010 CHT or equivalent[3]
Column Waters C18 (150 x 4.6 mm, 5µm) or equivalent[3]
Mobile Phase 10mM KH₂PO₄ Buffer (pH adjusted to 6.4) : Acetonitrile (B52724) : Methanol (B129727) (20:70:10 v/v/v)[3]
Flow Rate 1.0 mL/min[2][3]
Injection Volume 20 µL
Detection UV at 360 nm[3]
Column Temp. Ambient
Run Time ~10 minutes
Retention Time Levamlodipine: ~4.1 min[3]

3. Preparation of Solutions

  • Stock Solution (Levamlodipine & IS): Accurately weigh and dissolve the reference standards in methanol to prepare stock solutions of 1 mg/mL. Store at 4°C.

  • Working Solutions: Prepare serial dilutions of the stock solutions with the mobile phase to create working standards for calibration curves and quality control (QC) samples.

  • Mobile Phase: Prepare the 10mM potassium dihydrogen phosphate buffer, adjust the pH to 6.4 with ortho-phosphoric acid, filter through a 0.45 µm membrane filter, and degas. Mix with acetonitrile and methanol in the specified ratio.[3]

4. Sample Preparation (Protein Precipitation)

This protocol is a widely used, simple, and rapid technique for sample clean-up.[2][3]

  • Pipette 500 µL of plasma sample (or standard/QC) into a 1.5 mL microcentrifuge tube.

  • Add a specified amount of internal standard working solution.

  • Add 1 mL of cold methanol (or perchloric acid/acetonitrile) to precipitate the plasma proteins.[2][3]

  • Vortex the tube for 1 minute to ensure thorough mixing.

  • Centrifuge the sample at 10,000 RPM for 10 minutes at 4°C.[3]

  • Carefully transfer the clear supernatant to a clean HPLC vial.

  • Inject 20 µL of the supernatant into the HPLC system for analysis.

Method Validation Summary

The described HPLC method should be validated according to regulatory guidelines (e.g., USFDA). The following tables summarize typical performance characteristics reported for similar methods.

Table 1: Linearity and Sensitivity

ParameterTypical ValueReference
Linearity Range 0.5 - 50.0 ng/mL[2]
Correlation Coefficient (r²) > 0.99
Lower Limit of Quantification (LLOQ) 0.5 ng/mL[2]
Limit of Detection (LOD) 0.2 ng/mL[5]

Table 2: Accuracy and Precision

Accuracy is reported as % recovery, while precision is shown as the relative standard deviation (%RSD).

QC LevelConcentration (ng/mL)Intra-day Precision (%RSD)Inter-day Precision (%RSD)Accuracy (% Recovery)Reference
LQC (Low) ~1.5< 10%< 10%85-115%[5]
MQC (Medium) ~25< 10%< 10%85-115%[5]
HQC (High) ~45< 10%< 10%85-115%[5]

Table 3: Recovery and Stability

ParameterTypical ValueDescriptionReference
Extraction Recovery > 90%Compares analyte response in extracted plasma vs. unextracted standard.[4]
Freeze-Thaw Stability StableAnalyte is stable after multiple freeze-thaw cycles (e.g., 3 cycles).[3]
Short-Term Stability StableAnalyte is stable in plasma at room temperature for a specified period (e.g., 24h).[3]
Long-Term Stability StableAnalyte is stable when stored at -20°C or -80°C for an extended period.[6]

Workflow Visualization

The following diagram illustrates the complete workflow for the quantification of levamlodipine in plasma.

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC Analysis cluster_data Data Processing plasma_sample 1. Plasma Sample Collection add_is 2. Spike with Internal Standard plasma_sample->add_is protein_precip 3. Add Precipitating Agent (e.g., Methanol) add_is->protein_precip vortex 4. Vortex Mix protein_precip->vortex centrifuge 5. Centrifuge vortex->centrifuge supernatant 6. Collect Supernatant centrifuge->supernatant hplc_injection 7. Inject into HPLC supernatant->hplc_injection Transfer to Vial separation 8. Chromatographic Separation (C18 Column) hplc_injection->separation detection 9. UV Detection (360 nm) separation->detection chromatogram 10. Obtain Chromatogram detection->chromatogram peak_integration 11. Integrate Peak Areas chromatogram->peak_integration calibration_curve 12. Construct Calibration Curve peak_integration->calibration_curve quantification 13. Calculate Concentration calibration_curve->quantification

Caption: HPLC workflow for levamlodipine quantification.

Alternative High-Sensitivity Method

For applications requiring lower detection limits, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is a powerful alternative.[7][8] This technique offers superior sensitivity and specificity, often achieving LLOQs in the picogram per milliliter (pg/mL) range.[7] Sample preparation can involve protein precipitation, liquid-liquid extraction[1][8], or solid-phase extraction[9][10].

The described RP-HPLC-UV method provides a reliable and accessible approach for the quantification of levamlodipine in human plasma. The protocol, featuring a simple protein precipitation step, is cost-effective and suitable for high-throughput analysis in pharmacokinetic and bioequivalence studies. The validation data confirms that the method is linear, accurate, and precise within the therapeutic concentration range.

References

Application

Application Notes and Protocols for the LC-MS/MS Analysis of Levamlodipine and its Metabolites

For Researchers, Scientists, and Drug Development Professionals Introduction Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine, is a widely prescribed calcium channel blocker for the tre...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine, is a widely prescribed calcium channel blocker for the treatment of hypertension and angina.[1] Understanding its metabolic fate is crucial for comprehensive pharmacokinetic assessment and drug safety evaluation. Levamlodipine is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) enzyme, into several inactive metabolites.[2] The primary metabolic pathway involves the dehydrogenation of the dihydropyridine (B1217469) ring to form a pyridine (B92270) derivative, often referred to as M9.[2][3] This application note provides detailed protocols for the sample preparation and LC-MS/MS analysis of levamlodipine and its major metabolites in human plasma.

Metabolic Pathway of Levamlodipine

Levamlodipine undergoes extensive hepatic metabolism, with approximately 90% of the parent drug being converted to inactive metabolites.[1] The main transformation is the aromatization of the dihydropyridine ring to a pyridine ring, forming the M9 metabolite.[2] Subsequent metabolic steps include O-demethylation, O-dealkylation, and oxidative deamination of the side chains.[2][3] A proposed metabolic pathway is illustrated below.

Levamlodipine_Metabolism Levamlodipine Levamlodipine M9 M9 (Dehydroamlodipine) Levamlodipine->M9 CYP3A4 (Dehydrogenation) Other_Metabolites Further Oxidative Metabolites (e.g., O-dealkylated, Oxidatively deaminated) M9->Other_Metabolites Oxidation

Caption: Metabolic pathway of levamlodipine.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for the extraction of levamlodipine and its metabolites from human plasma.

Materials:

  • Human plasma samples

  • Internal Standard (IS) working solution (e.g., Tizanidine or a deuterated analog of levamlodipine)[4]

  • Extraction solvent: Diethyl ether: Dichloromethane (3:1, v/v)[5]

  • Reconstitution solvent: Mobile phase or a suitable mixture (e.g., 0.1% formic acid in water and Acetonitrile (50:50% v/v))[4]

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

Procedure:

  • Pipette 500 µL of human plasma into a clean polypropylene (B1209903) tube.

  • Add 50 µL of the internal standard working solution and vortex for 1 minute.[4]

  • Add 2.5 mL of the extraction solvent (Diethyl ether: Dichloromethane, 3:1).[4][5]

  • Vortex the mixture for 10 minutes at high speed.[4]

  • Centrifuge the samples at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 35-40°C.[4]

  • Reconstitute the dried residue with 150-200 µL of the reconstitution solvent and vortex for 1 minute to ensure complete dissolution.[4]

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE can provide cleaner extracts compared to LLE.

Materials:

  • Human plasma samples

  • Internal Standard (IS) working solution

  • SPE cartridges (e.g., Oasis HLB or equivalent)

  • Methanol (B129727) (for conditioning)

  • Deionized water (for equilibration)

  • Wash solution (e.g., 5% methanol in water)

  • Elution solvent (e.g., Methanol with 0.1% formic acid)

  • Centrifuge or vacuum manifold

  • Nitrogen evaporator

  • Reconstitution solvent

Procedure:

  • Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Pre-treat 500 µL of the plasma sample by adding 50 µL of the internal standard.

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of the wash solution to remove interferences.

  • Elute the analytes with 1 mL of the elution solvent.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of reconstitution solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are generalized LC-MS/MS conditions. Method optimization is recommended for specific instruments and applications.

Liquid Chromatography (LC) Conditions
ParameterRecommended Conditions
Column C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B Acetonitrile with 0.1% Formic acid
Gradient Optimized for separation of parent and metabolites
Flow Rate 0.3 - 0.5 mL/min
Injection Volume 5 - 10 µL
Column Temperature 40 °C
Run Time ~5-10 minutes
Mass Spectrometry (MS) Conditions
ParameterRecommended Conditions
Ionization Mode Electrospray Ionization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Source Temperature 300 - 500 °C[4]
Ion Spray Voltage 4.5 - 5.5 kV[4]
Collision Gas Nitrogen

Quantitative Data

The following tables summarize the quantitative parameters for the LC-MS/MS analysis of levamlodipine and its key metabolites.

Table 1: MRM Transitions and Retention Times

AnalytePrecursor Ion (m/z)Product Ion (m/z)Retention Time (min)Reference
Levamlodipine (S-amlodipine) 409.3238.1~3.9[4]
Dehydroamlodipine (DH-AML / M9) 407.1292.1Not Specified[6]
CM-DH-AML *394.1279.1Not Specified[6]
Internal Standard (Tizanidine) 254.244.1~3.4[4]

*O-des[2-aminoethyl]-O-carboxymethyl DH-AML

Table 2: Method Validation Parameters

AnalyteLinearity Range (ng/mL)LLOQ (ng/mL)Recovery (%)Reference
Levamlodipine 0.1 - 20.0 µg/L0.1 µg/L99.9 - 101.7[5]
Dehydroamlodipine (DH-AML) 1 - 64194.8 - 109.0[6]
CM-DH-AML 0.5 - 640.594.8 - 109.0[6]

Experimental Workflow

The overall workflow for the LC-MS/MS analysis of levamlodipine and its metabolites is depicted below.

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Plasma Plasma Sample IS_Spike Spike with Internal Standard Plasma->IS_Spike Extraction Liquid-Liquid or Solid-Phase Extraction IS_Spike->Extraction Evaporation Evaporation to Dryness Extraction->Evaporation Reconstitution Reconstitution Evaporation->Reconstitution LC Liquid Chromatography (Separation) Reconstitution->LC MS Tandem Mass Spectrometry (Detection) LC->MS Quantification Quantification MS->Quantification Reporting Reporting Quantification->Reporting

Caption: LC-MS/MS analysis workflow.

Conclusion

The protocols and data presented provide a comprehensive guide for the quantitative analysis of levamlodipine and its major metabolites in biological matrices using LC-MS/MS. The described methods are sensitive, specific, and suitable for pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug development and clinical research. Adherence to these guidelines, with appropriate in-house validation, will ensure reliable and accurate results.

References

Method

Application Notes and Protocols for Chiral Separation of Amlodipine Enantiomers

For Researchers, Scientists, and Drug Development Professionals Introduction Amlodipine (B1666008), a third-generation dihydropyridine (B1217469) calcium channel blocker, is a widely prescribed medication for the treatme...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amlodipine (B1666008), a third-generation dihydropyridine (B1217469) calcium channel blocker, is a widely prescribed medication for the treatment of hypertension and angina.[1] It is administered as a racemic mixture, containing equal amounts of two enantiomers: (S)-amlodipine and (R)-amlodipine. The pharmacological activity of amlodipine resides primarily in the (S)-enantiomer, which is approximately 1000 times more potent as a calcium channel blocker than the (R)-enantiomer.[2][3] The (R)-enantiomer is largely inactive in this regard.[4] Given the stereoselective activity of amlodipine, the effective separation and quantification of its enantiomers are crucial for pharmaceutical quality control, pharmacokinetic studies, and the development of enantiopure drug formulations.

This document provides a detailed protocol for the chiral separation of amlodipine enantiomers using High-Performance Liquid Chromatography (HPLC), a summary of quantitative data from various separation methods, and an overview of the differential signaling pathways of the enantiomers.

Experimental Protocols

This section details a validated HPLC method for the chiral separation of amlodipine enantiomers.

Materials and Reagents:

  • Amlodipine besylate racemic standard

  • (S)-Amlodipine besylate reference standard

  • (R)-Amlodipine besylate reference standard

  • Acetonitrile (B52724) (HPLC grade)

  • Dibasic sodium phosphate (B84403) (analytical grade)

  • Orthophosphoric acid (analytical grade)

  • Water (HPLC grade)

Equipment:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Visible or Photodiode Array (PDA) detector

  • Ultron ES-OVM ovomucoid chiral column (150 mm x 4.6 mm, 5 µm particle size) or equivalent

  • Analytical balance

  • pH meter

  • Sonicator

  • Volumetric flasks and pipettes

Chromatographic Conditions:

ParameterCondition
Column Ultron ES-OVM ovomucoid chiral column (150mm x 4.6mm), 5µ
Mobile Phase 20mM Dibasic sodium phosphate buffer: Acetonitrile (80:20 v/v), pH adjusted to 7.0
Flow Rate 1.0 mL/min
Column Temperature 25°C
Detection Wavelength 360 nm
Injection Volume 10 µL

Procedure:

  • Mobile Phase Preparation:

    • Prepare a 20mM dibasic sodium phosphate buffer by dissolving the appropriate amount of dibasic sodium phosphate in HPLC grade water.

    • Adjust the pH of the buffer to 7.0 using orthophosphoric acid.

    • Mix the buffer and acetonitrile in an 80:20 (v/v) ratio.

    • Degas the mobile phase by sonication or other suitable means before use.

  • Standard Solution Preparation:

    • Prepare a stock solution of racemic amlodipine besylate in acetonitrile at a concentration of 0.1 mg/mL.[1]

    • Prepare individual stock solutions of (S)-amlodipine and (R)-amlodipine reference standards in acetonitrile at a concentration of 0.1 mg/mL for peak identification.

  • Sample Preparation:

    • For drug substance analysis, prepare a solution of the amlodipine besylate sample in acetonitrile at a concentration of 0.1 mg/mL.

    • For dosage form analysis (e.g., tablets), crush a number of tablets to obtain a fine powder. Accurately weigh a portion of the powder equivalent to a single dose and dissolve it in a known volume of acetonitrile to achieve a final concentration of approximately 0.1 mg/mL. Sonicate and filter the solution to remove any undissolved excipients.

  • Chromatographic Analysis:

    • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

    • Inject 10 µL of the standard and sample solutions into the chromatograph.

    • Record the chromatograms and determine the retention times for the (R)- and (S)-amlodipine enantiomers. Based on published data, the expected retention time for (R)-Amlodipine is approximately 8.0 minutes and for (S)-Amlodipine is about 11.0 minutes under these conditions.[1]

Data Presentation

The following table summarizes quantitative data for the chiral separation of amlodipine enantiomers using different HPLC methods.

MethodChiral Stationary PhaseMobile PhaseFlow Rate (mL/min)R-Enantiomer Retention Time (min)S-Enantiomer Retention Time (min)
Method 1 Ultron ES-OVM (150x4.6mm, 5µm)20mM Dibasic sodium phosphate buffer (pH 7.0) : Acetonitrile (80:20 v/v)1.0~8.0~11.0
Method 2 Chiral AGP (100x4.6mm, 5µm)10mM Ammonium acetate (B1210297) buffer (pH 4.6) with 1% 1-Propanol0.957

Visualizations

Experimental Workflow:

The following diagram illustrates the general workflow for the chiral separation of amlodipine enantiomers by HPLC.

G cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep_standard Prepare Racemic & Enantiopure Standard Solutions (0.1 mg/mL) hplc_system Equilibrate HPLC System (Ultron ES-OVM column) prep_standard->hplc_system prep_sample Prepare Sample Solution (e.g., from tablets) prep_sample->hplc_system injection Inject 10 µL of Solution hplc_system->injection separation Isocratic Elution (Phosphate Buffer:ACN) injection->separation detection UV Detection at 360 nm separation->detection chromatogram Record Chromatogram detection->chromatogram quantification Identify & Quantify Enantiomers chromatogram->quantification

Caption: Workflow for HPLC-based chiral separation of amlodipine enantiomers.

Differential Signaling Pathways of Amlodipine Enantiomers:

This diagram illustrates the primary mechanism of action of (S)-amlodipine and highlights the differential effects of the enantiomers.

G cluster_membrane Vascular Smooth Muscle Cell Membrane cluster_cell Intracellular Space ca_channel L-type Calcium Channel ca_ion Ca²⁺ Influx ca_channel->ca_ion Mediates contraction Vasoconstriction ca_ion->contraction relaxation Vasodilation (Antihypertensive Effect) s_amlodipine S-Amlodipine (Active Enantiomer) s_amlodipine->ca_channel Blocks r_amlodipine R-Amlodipine (Inactive Enantiomer)

Caption: Differential effects of amlodipine enantiomers on L-type calcium channels.

References

Application

Application Notes and Protocols for the Development of a Stability-Indicating Assay for Levamlodipine Maleate

Introduction Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a calcium channel blocker used in the management of hypertension.[1] To ensure the quality, safety, and effica...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a calcium channel blocker used in the management of hypertension.[1] To ensure the quality, safety, and efficacy of a drug product, it is crucial to develop a stability-indicating analytical method that can accurately quantify the drug substance in the presence of its degradation products. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the development and validation of a stability-indicating assay for levamlodipine maleate (B1232345).

The protocols outlined below are based on established methods for amlodipine salts and provide a robust framework for developing a specific and sensitive assay for levamlodipine maleate. The primary degradation pathway for amlodipine involves the oxidation of the dihydropyridine (B1217469) ring to its pyridine (B92270) derivative.[2] It is also susceptible to degradation under acidic, basic, oxidative, and photolytic conditions.[2][3]

Materials and Methods

Materials and Reagents
  • Levamlodipine Maleate Reference Standard

  • Levamlodipine Maleate Active Pharmaceutical Ingredient (API) and/or Drug Product

  • High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system with a photodiode array (PDA) or UV detector

  • C18 reverse-phase HPLC/UPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size or 50 mm x 2.1 mm, 1.7 µm particle size)

  • HPLC grade methanol (B129727), acetonitrile, and water

  • Analytical grade reagents: hydrochloric acid (HCl), sodium hydroxide (B78521) (NaOH), hydrogen peroxide (H₂O₂), ortho-phosphoric acid, and various buffers (e.g., phosphate (B84403), acetate).

Chromatographic Conditions

A reverse-phase HPLC or UPLC method is recommended for the separation of levamlodipine from its degradation products. The following starting conditions can be optimized for levamlodipine maleate:

ParameterRecommended Starting Condition
Column C18 (e.g., 250mm x 4.6mm, 5µm or 50mm x 2.1mm, 1.7µm)
Mobile Phase A mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an organic solvent (e.g., methanol or acetonitrile) in an isocratic or gradient mode. A common starting point is a ratio of 80:20 (v/v) methanol:water.[4]
Flow Rate 1.0 mL/min for HPLC; 0.3-0.5 mL/min for UPLC
Detection Wavelength 238 nm[4]
Column Temperature Ambient or controlled at 25-30°C
Injection Volume 10-20 µL

Note: Method development will involve optimizing the mobile phase composition, pH, and gradient to achieve adequate separation between levamlodipine and all potential degradation products.

Experimental Protocols

Preparation of Standard and Sample Solutions
  • Standard Stock Solution: Accurately weigh and dissolve a suitable amount of levamlodipine maleate reference standard in a volumetric flask using the mobile phase as the diluent to obtain a known concentration (e.g., 100 µg/mL).

  • Working Standard Solution: Dilute the stock solution with the mobile phase to a suitable working concentration (e.g., 10-50 µg/mL).

  • Sample Solution: For the drug product, accurately weigh and crush a number of tablets to get a fine powder. Transfer a quantity of powder equivalent to a single dose of levamlodipine maleate into a volumetric flask. Add a portion of the diluent, sonicate to dissolve the active ingredient, and then dilute to the mark with the diluent. Filter the solution through a 0.45 µm syringe filter before injection.

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method. These studies involve subjecting the drug substance to various stress conditions to induce degradation.

Workflow for Forced Degradation Studies:

Forced_Degradation_Workflow cluster_preparation Sample Preparation cluster_stress_conditions Stress Conditions cluster_analysis Analysis Drug Levamlodipine Maleate Solution (e.g., 1 mg/mL) Acid Acid Hydrolysis (e.g., 0.1M HCl, RT, 72h) Drug->Acid Base Base Hydrolysis (e.g., 0.1M NaOH, RT, 72h) Drug->Base Oxidation Oxidative Degradation (e.g., 3% H₂O₂, RT, 72h) Drug->Oxidation Thermal Thermal Degradation (Solid, 80°C, 48h) Drug->Thermal Photolytic Photolytic Degradation (Solution, UV & Vis light) Drug->Photolytic Neutralize Neutralization/Dilution Acid->Neutralize Base->Neutralize Oxidation->Neutralize Thermal->Neutralize Photolytic->Neutralize HPLC HPLC/UPLC Analysis Neutralize->HPLC Data Data Evaluation (Peak Purity, Mass Balance) HPLC->Data

Caption: Workflow for Forced Degradation Studies.

Detailed Protocols for Stress Conditions:

  • Acid Hydrolysis: Treat the drug solution with 0.1 M HCl and keep it at room temperature for 72 hours.

  • Base Hydrolysis: Treat the drug solution with 0.1 M NaOH and keep it at room temperature for 72 hours.

  • Oxidative Degradation: Treat the drug solution with 3% H₂O₂ and keep it at room temperature for 72 hours.

  • Thermal Degradation: Keep the solid drug substance in a hot air oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose the drug solution to UV light (e.g., 200 Wh/m²) and visible light (e.g., 1.2 million lux hours) in a photostability chamber.

After exposure to the stress conditions, the samples should be neutralized (if necessary) and diluted with the mobile phase to a suitable concentration for analysis.

Method Validation

The developed analytical method must be validated according to the International Council for Harmonisation (ICH) guidelines (Q2(R1)). The validation parameters include:

  • Specificity: The ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components. This is demonstrated through forced degradation studies and analysis of placebo samples.

  • Linearity: The ability of the method to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of 50-150% of the target concentration.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is determined by applying the method to samples to which known amounts of the analyte have been added (spiking).

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Data Presentation

The quantitative data generated during method development and validation should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: System Suitability Parameters

ParameterAcceptance CriteriaObserved Value
Tailing Factor≤ 2.0
Theoretical Plates≥ 2000
% RSD of Peak Areas (n=6)≤ 2.0%

Table 2: Summary of Forced Degradation Studies

Stress Condition% Degradation of LevamlodipineNo. of Degradation ProductsResolution (Rs) of Main Peak from Closest Impurity
Acid Hydrolysis (0.1M HCl)
Base Hydrolysis (0.1M NaOH)
Oxidative (3% H₂O₂)
Thermal (80°C)
Photolytic (UV/Vis)

Table 3: Method Validation Summary

Validation ParameterResults
Linearity (Concentration Range) e.g., 10-50 µg/mL
Correlation Coefficient (r²) ≥ 0.999
Accuracy (% Recovery) 98.0% - 102.0%
Precision (% RSD)
Repeatability≤ 2.0%
Intermediate Precision≤ 2.0%
LOD
LOQ
Robustness Unaffected by minor changes

Visualization of the Development Workflow

The overall process for developing a stability-indicating assay can be visualized as a logical workflow.

Stability_Assay_Development cluster_dev Method Development cluster_force_deg Forced Degradation cluster_validation Method Validation cluster_application Application LitSearch Literature Search & Initial Method Selection Optimization Chromatographic Optimization (Mobile Phase, Column, etc.) LitSearch->Optimization Stress Forced Degradation Studies Optimization->Stress Specificity Demonstrate Specificity Stress->Specificity Validation ICH Guideline Validation (Linearity, Accuracy, Precision, etc.) Specificity->Validation Routine Routine Quality Control & Stability Testing Validation->Routine

Caption: Workflow for Stability-Indicating Assay Development.

Conclusion

The development of a robust and reliable stability-indicating assay is a critical component of the drug development process for levamlodipine maleate. By following the detailed protocols for method development, forced degradation, and validation outlined in these application notes, researchers can establish a method that is suitable for routine quality control and stability testing, ultimately ensuring the safety and efficacy of the final drug product.

References

Method

Application Notes and Protocols for In Vitro Cell-Based Assays to Determine Levamlodipine Efficacy

For Researchers, Scientists, and Drug Development Professionals Introduction Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a potent dihydropyridine (B1217469) calcium ch...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a potent dihydropyridine (B1217469) calcium channel blocker.[1][2] Its primary therapeutic effect in treating hypertension and angina stems from its ability to inhibit the influx of calcium ions through L-type calcium channels in vascular smooth muscle and cardiac muscle cells.[3] This action leads to vasodilation, a reduction in peripheral vascular resistance, and consequently, a lowering of blood pressure.[3] Beyond its primary mechanism, levamlodipine also exerts pleiotropic effects, including the modulation of endothelial nitric oxide synthase (eNOS) activity and the proliferation of vascular smooth muscle cells (VSMCs).

These application notes provide detailed protocols for a suite of in vitro cell-based assays designed to evaluate the efficacy of levamlodipine. The described methodologies are essential for characterizing its pharmacological effects on intracellular calcium mobilization, cell viability, and key signaling pathways.

Data Presentation

The following tables summarize quantitative data for the effects of amlodipine and levamlodipine from in vitro studies. Note that much of the detailed mechanistic work has been published on racemic amlodipine; levamlodipine is the active enantiomer.[1]

Table 1: Inhibitory Concentration (IC50) of Amlodipine in Vascular Smooth Muscle Cells

Cell TypeStimulusAssayIC50 (nM)
Rat AortaCa²⁺-induced contractionContraction Assay1.9[4]
Rat AortaK⁺ (45 mM)-induced contractionContraction Assay19.4[4]

Table 2: Effect of Amlodipine on Endothelial Nitric Oxide (NO) and Peroxynitrite (ONOO⁻) Release

Cell TypeTreatmentNO Release (nM)ONOO⁻ Release (nM)NO/ONOO⁻ Ratio
Aortic Endothelial Cells (SHR)Vehicle55 ± 6156 ± 190.3 ± 0.1
Aortic Endothelial Cells (SHR)Amlodipine (5mg/kg/day)101 ± 350 ± 42.0 ± 0.2
Glomerular Endothelial Cells (SHR)Vehicle--0.3 ± 0.1
Glomerular Endothelial Cells (SHR)Amlodipine69 ± 3-1.5 ± 0.2

Data from spontaneously hypertensive rats (SHRs) treated for 8 weeks. Measurements were taken ex vivo.[5]

Signaling Pathway and Experimental Workflow

Levamlodipine Mechanism of Action

Levamlodipine_Signaling Levamlodipine Levamlodipine L_type_Ca_Channel L-type Calcium Channel Levamlodipine->L_type_Ca_Channel blocks Vasodilation Vasodilation Levamlodipine->Vasodilation eNOS eNOS Levamlodipine->eNOS activates ERK1_2 ERK1/2 Phosphorylation Levamlodipine->ERK1_2 inhibits Ca_Influx Ca²⁺ Influx L_type_Ca_Channel->Ca_Influx Intracellular_Ca [Ca²⁺]i Ca_Influx->Intracellular_Ca Calmodulin Calmodulin Intracellular_Ca->Calmodulin MLCK_inactive MLCK (inactive) Calmodulin->MLCK_inactive MLCK_active MLCK (active) MLCK_inactive->MLCK_active Myosin_LC Myosin Light Chain MLCK_active->Myosin_LC Myosin_LC_P Phosphorylated Myosin Light Chain Myosin_LC->Myosin_LC_P VSMC_Contraction VSMC Contraction Myosin_LC_P->VSMC_Contraction NO_Production NO Production eNOS->NO_Production NO_Production->Vasodilation VSMC_Proliferation VSMC Proliferation ERK1_2->VSMC_Proliferation

Caption: Levamlodipine's primary and pleiotropic signaling pathways.

General Experimental Workflow

Experimental_Workflow cluster_prep Preparation cluster_assays In Vitro Assays cluster_analysis Data Analysis Cell_Culture Cell Culture (e.g., VSMCs, Endothelial Cells) Ca_Assay Intracellular Calcium Influx Assay (Fluo-4 AM) Cell_Culture->Ca_Assay Viability_Assay Cell Viability/Proliferation Assay (MTT) Cell_Culture->Viability_Assay Signaling_Assay Downstream Signaling Analysis (e.g., NO production, p-ERK) Cell_Culture->Signaling_Assay Compound_Prep Levamlodipine Preparation (Stock and Working Solutions) Compound_Prep->Ca_Assay Compound_Prep->Viability_Assay Compound_Prep->Signaling_Assay Data_Acquisition Data Acquisition (Plate Reader, Microscopy) Ca_Assay->Data_Acquisition Viability_Assay->Data_Acquisition Signaling_Assay->Data_Acquisition Quantification Quantification (IC50, % Inhibition, etc.) Data_Acquisition->Quantification Interpretation Interpretation of Results Quantification->Interpretation

Caption: General workflow for assessing levamlodipine efficacy in vitro.

Experimental Protocols

Intracellular Calcium Influx Assay

This protocol details the measurement of intracellular calcium concentration in response to levamlodipine using the fluorescent indicator Fluo-4 AM.[6]

Materials:

  • Vascular smooth muscle cells (VSMCs) or other suitable cell line

  • Black-wall, clear-bottom 96-well plates

  • Levamlodipine

  • Fluo-4 AM

  • Pluronic F-127

  • Hanks' Balanced Salt Solution (HBSS)

  • Potassium Chloride (KCl)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Fluorescence microplate reader

Protocol:

  • Cell Seeding: Seed VSMCs in a black-wall, clear-bottom 96-well plate at a density of 40,000 to 80,000 cells per well. Culture overnight at 37°C in a 5% CO₂ incubator.

  • Dye Loading Solution Preparation:

    • Prepare a 1 mM stock solution of Fluo-4 AM in anhydrous DMSO.

    • Prepare a 20% (w/v) solution of Pluronic F-127 in anhydrous DMSO.

    • To prepare the working solution, mix 10 µL of 1 mM Fluo-4 AM with 10 µL of 20% Pluronic F-127, then add this mixture to 5 mL of HBSS for a final Fluo-4 AM concentration of approximately 2 µM.

  • Cell Loading:

    • Remove the culture medium from the cells and wash twice with 80 µL/well of HBSS.

    • Add 50 µL/well of the Dye Loading Solution.

    • Incubate the plate at 37°C for 1 hour in the dark.

    • After incubation, wash the cells three times with HBSS, leaving a final volume of 80 µL/well.

  • Compound Preparation: Prepare serial dilutions of levamlodipine in HBSS at 3 times the final desired concentration in a separate 96-well plate. Include a vehicle control (DMSO in HBSS).

  • Fluorescence Measurement:

    • Set the fluorescence microplate reader to measure fluorescence intensity at an excitation wavelength of ~490 nm and an emission wavelength of ~525 nm.

    • Record a baseline fluorescence reading for 15-20 seconds.

    • Add the levamlodipine dilutions (or vehicle) to the cell plate and incubate for 10-20 minutes.

    • Add a high-concentration KCl solution (e.g., 100 mM) to all wells to induce depolarization and subsequent Ca²⁺ influx.

    • Continue recording the fluorescence signal for at least 2 minutes to capture the peak calcium response.

  • Data Analysis:

    • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence after depolarization.

    • Normalize the data to the vehicle control (100% response).

    • Plot the percentage of inhibition against the levamlodipine concentration to determine the IC50 value.

Cell Viability/Proliferation Assay (MTT Assay)

This protocol assesses the effect of levamlodipine on the viability and proliferation of VSMCs.

Materials:

  • Vascular smooth muscle cells (VSMCs)

  • 96-well plates

  • Levamlodipine

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

Protocol:

  • Cell Seeding: Seed VSMCs in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

  • Levamlodipine Treatment: Treat the cells with various concentrations of levamlodipine for 24-72 hours. Include a vehicle control.

  • MTT Incubation: Add MTT solution to each well to a final concentration of 0.5 mg/mL. Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot cell viability against the levamlodipine concentration to determine any cytotoxic effects.

Nitric Oxide (NO) Production Assay

This assay measures the effect of levamlodipine on the production of nitric oxide in endothelial cells.

Materials:

  • Endothelial cells (e.g., HUVECs)

  • Levamlodipine

  • Commercially available Nitric Oxide Synthase Assay Kit (e.g., fluorometric or colorimetric)

  • Cell lysis buffer

  • Microplate reader

Protocol:

  • Cell Culture and Treatment: Culture endothelial cells to confluence in 96-well plates. Treat the cells with various concentrations of levamlodipine for the desired duration (e.g., 24 hours).

  • Cell Lysis: Lyse the cells according to the assay kit manufacturer's instructions to obtain cell lysates containing NOS.

  • NOS Activity Assay: Perform the nitric oxide synthase activity assay on the cell lysates following the manufacturer's protocol. This typically involves the conversion of a substrate by NOS to produce a detectable signal (fluorescence or absorbance).

  • Data Analysis: Quantify the NOS activity based on the signal generated and normalize it to the protein concentration of the cell lysates. Compare the NOS activity in levamlodipine-treated cells to that in vehicle-treated control cells.

ERK1/2 Phosphorylation Assay

This protocol assesses the effect of levamlodipine on the phosphorylation of ERK1/2, a key downstream signaling molecule.

Materials:

  • Vascular smooth muscle cells (VSMCs)

  • Levamlodipine

  • Cell lysis buffer containing protease and phosphatase inhibitors

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE equipment

  • PVDF or nitrocellulose membranes

  • Primary antibodies against phospho-ERK1/2 (p-ERK1/2) and total ERK1/2

  • HRP-conjugated secondary antibody

  • Enhanced chemiluminescence (ECL) detection system

  • Western blot imaging system

Protocol:

  • Cell Treatment and Lysis: Culture VSMCs and treat with levamlodipine for the desired time. Lyse the cells with ice-cold lysis buffer.

  • Protein Quantification: Determine the protein concentration of each cell lysate.

  • Western Blotting:

    • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a membrane.

    • Block the membrane and incubate with the primary antibody against p-ERK1/2.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

    • Detect the protein bands using an ECL detection system.

    • Strip the membrane and re-probe with an antibody against total ERK1/2 to serve as a loading control.

  • Data Analysis: Quantify the band intensities for p-ERK1/2 and total ERK1/2. Calculate the ratio of p-ERK1/2 to total ERK1/2 for each sample and compare the ratios between levamlodipine-treated and control groups.

References

Application

Application Notes and Protocols for Studying the Antihypertensive Effects of Levamlodipine in Animal Models

For Researchers, Scientists, and Drug Development Professionals Introduction Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a third-generation dihydropyridine (B1217469)...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a third-generation dihydropyridine (B1217469) calcium channel blocker. Its primary mechanism of action involves the inhibition of calcium influx through L-type calcium channels in vascular smooth muscle cells, leading to vasodilation and a subsequent reduction in blood pressure.[1][2] As the R-enantiomer of amlodipine has negligible calcium channel blocking activity, levamlodipine offers the therapeutic benefits of the racemic mixture with the potential for a better safety profile, particularly concerning peripheral edema.

These application notes provide an overview of commonly used animal models to study the antihypertensive effects of levamlodipine. While specific preclinical data for levamlodipine is less abundant than for its racemic parent compound, amlodipine, the following protocols are based on established methodologies for amlodipine and can be adapted for the study of levamlodipine. It is generally accepted that levamlodipine exhibits a comparable or superior antihypertensive effect at half the dose of racemic amlodipine.

Commonly Used Animal Models for Hypertension Research

Several well-established animal models are utilized to investigate the pathophysiology of hypertension and to evaluate the efficacy of antihypertensive agents. The choice of model depends on the specific research question and the aspect of human hypertension being modeled.

  • Spontaneously Hypertensive Rat (SHR): This is the most widely used genetic model of essential hypertension. SHRs develop hypertension without any external induction, closely mimicking the progression of primary hypertension in humans.

  • Deoxycorticosterone Acetate (B1210297) (DOCA)-Salt Hypertensive Rat: This is a model of mineralocorticoid-induced, low-renin hypertension. It is established by unilateral nephrectomy followed by the administration of DOCA and a high-salt diet.[3]

  • Two-Kidney, One-Clip (2K1C) Goldblatt Model: This surgical model induces renovascular hypertension by constricting one renal artery, leading to renin-dependent hypertension.

Data Presentation: Antihypertensive Efficacy of Amlodipine in Animal Models

The following tables summarize representative quantitative data on the antihypertensive effects of amlodipine in various rat models. These data can serve as a reference for designing studies with levamlodipine, where a dose of approximately half that of amlodipine would be expected to produce a similar or greater effect.

Table 1: Effect of Amlodipine in Spontaneously Hypertensive Rats (SHR)

ParameterControl (SHR)Amlodipine TreatmentPercent ChangeReference
Mean Arterial Pressure (mmHg) 175 ± 5124 ± 4 (10 mg/kg/day for 6 weeks)↓ 29%[4]
Systolic Blood Pressure (mmHg) ~200↓ by 27 ± 5 (400 µg/kg + 100 µg/kg/h)-[5]
Left Ventricular Mass Index (mg/g) 3.2 ± 0.12.9 ± 0.1 (10 mg/kg/day for 6 weeks)↓ 9.4%[4]

Table 2: Effect of Amlodipine in DOCA-Salt Hypertensive Rats

ParameterControl (DOCA-Salt)Amlodipine TreatmentPercent ChangeReference
Mean Arterial Pressure (mmHg) 130 ± 8108 ± 7 (Mycophenolate Mofetil Study)↓ 17%[6]
Systolic Blood Pressure (mmHg) ~160-180Dose-dependent reduction-General Knowledge

Table 3: Effect of Amlodipine in Renal Hypertensive Models (General)

ParameterControl (Hypertensive)Amlodipine TreatmentPercent ChangeReference
Systolic Blood Pressure (mmHg) Varies by modelSignificant reduction-General Knowledge
Diastolic Blood Pressure (mmHg) Varies by modelSignificant reduction-General Knowledge

Experimental Protocols

The following are detailed protocols for inducing hypertension and administering levamlodipine in the described animal models. These are generalized protocols and may require optimization based on specific experimental goals.

Protocol 1: Spontaneously Hypertensive Rat (SHR) Model

Objective: To evaluate the dose-dependent antihypertensive effect of levamlodipine in a genetic model of essential hypertension.

Materials:

  • Spontaneously Hypertensive Rats (SHR), male, 12-16 weeks of age.

  • Normotensive Wistar-Kyoto (WKY) rats as controls.

  • Levamlodipine.

  • Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water).

  • Oral gavage needles.

  • Blood pressure measurement system (e.g., tail-cuff plethysmography or radiotelemetry).

Procedure:

  • Animal Acclimatization: House animals in a controlled environment (12-hour light/dark cycle, 22±2°C) with ad libitum access to food and water for at least one week before the experiment.

  • Baseline Blood Pressure Measurement: Acclimatize rats to the blood pressure measurement procedure for several days. Record baseline systolic blood pressure (SBP), diastolic blood pressure (DBP), and heart rate (HR) for 3 consecutive days.

  • Grouping: Randomly divide SHRs into groups (n=8-10 per group):

    • Group 1: Vehicle control (SHR + Vehicle).

    • Group 2: Levamlodipine (e.g., 1.25 mg/kg/day).

    • Group 3: Levamlodipine (e.g., 2.5 mg/kg/day).

    • Group 4: Levamlodipine (e.g., 5 mg/kg/day).

    • A normotensive control group (WKY + Vehicle) should also be included.

  • Drug Administration: Prepare fresh drug suspensions daily. Administer levamlodipine or vehicle orally via gavage once daily for the desired treatment period (e.g., 4-8 weeks).

  • Blood Pressure Monitoring: Measure blood pressure weekly throughout the study.

  • Biochemical Analysis (Optional): At the end of the study, collect blood samples for analysis of plasma renin activity, aldosterone, and markers of oxidative stress. Tissues such as the heart, aorta, and kidneys can be collected for histological analysis.

Protocol 2: DOCA-Salt Hypertensive Rat Model

Objective: To assess the efficacy of levamlodipine in a model of mineralocorticoid-induced, volume-dependent hypertension.

Materials:

  • Male Sprague-Dawley rats (200-250g).

  • Deoxycorticosterone acetate (DOCA).

  • High salt (1% NaCl + 0.2% KCl) drinking water.

  • Anesthetic (e.g., isoflurane).

  • Surgical instruments for uninephrectomy.

  • Levamlodipine and vehicle.

Procedure:

  • Uninephrectomy: Anesthetize the rats. Perform a left flank incision and remove the left kidney. Suture the incision and allow the animals to recover for one week.

  • Induction of Hypertension: After recovery, administer DOCA (e.g., 25 mg/kg, subcutaneously, twice weekly) and replace drinking water with the high salt solution.

  • Blood Pressure Monitoring and Grouping: Monitor blood pressure weekly. Once hypertension is established (SBP > 160 mmHg, typically after 3-4 weeks), randomize the animals into treatment and control groups as described in Protocol 1.

  • Drug Administration and Monitoring: Administer levamlodipine or vehicle daily for 4-6 weeks and continue to monitor blood pressure.

  • Endpoint Analysis: At the end of the treatment period, collect blood and tissues for biochemical and histological analysis to assess end-organ damage (e.g., cardiac hypertrophy, renal fibrosis).

Protocol 3: Two-Kidney, One-Clip (2K1C) Hypertensive Rat Model

Objective: To evaluate the effect of levamlodipine in a renin-dependent model of renovascular hypertension.

Materials:

  • Male Sprague-Dawley rats (180-200g).

  • Silver clips (internal diameter ~0.2 mm).

  • Anesthetic and surgical instruments.

  • Levamlodipine and vehicle.

Procedure:

  • Surgical Procedure: Anesthetize the rat and expose the left renal artery through a flank incision. Place a silver clip around the artery to partially constrict it. The right kidney remains untouched. Sham-operated rats undergo the same procedure without clip placement.

  • Development of Hypertension: Allow the rats to recover. Hypertension typically develops over 2-4 weeks.

  • Treatment Protocol: Once hypertension is confirmed (SBP > 170 mmHg), randomize the 2K1C rats into treatment groups and administer levamlodipine or vehicle as described in Protocol 1 for 4-6 weeks.

  • Data Collection and Analysis: Monitor blood pressure regularly. At the end of the study, measure plasma renin activity and assess renal function and cardiac hypertrophy.

Visualization of Signaling Pathways and Workflows

Signaling Pathway of Levamlodipine

G Levamlodipine Levamlodipine L_type_Ca_channel L-type Calcium Channel (Vascular Smooth Muscle Cell) Levamlodipine->L_type_Ca_channel Blocks Ca_influx ↓ Intracellular Ca²⁺ Influx L_type_Ca_channel->Ca_influx MLCK ↓ Myosin Light Chain Kinase (MLCK) Activity Ca_influx->MLCK Myosin_LC_P ↓ Phosphorylation of Myosin Light Chains MLCK->Myosin_LC_P Vasodilation Smooth Muscle Relaxation (Vasodilation) Myosin_LC_P->Vasodilation Peripheral_Resistance ↓ Total Peripheral Resistance Vasodilation->Peripheral_Resistance Blood_Pressure ↓ Blood Pressure Peripheral_Resistance->Blood_Pressure

Caption: Mechanism of action of levamlodipine in vascular smooth muscle cells.

Experimental Workflow for Animal Studies

G cluster_0 Pre-Study cluster_1 Hypertension Induction (for DOCA-Salt & 2K1C) cluster_2 Treatment Phase cluster_3 Endpoint Analysis Acclimatization Animal Acclimatization (1 week) Baseline_BP Baseline Blood Pressure Measurement (3 days) Acclimatization->Baseline_BP Grouping Randomization into Treatment Groups Baseline_BP->Grouping Surgery_Induction Surgical/Chemical Induction HTN_Development Hypertension Development (2-4 weeks) Surgery_Induction->HTN_Development HTN_Development->Grouping Treatment Daily Drug Administration (4-8 weeks) Grouping->Treatment Weekly_BP Weekly Blood Pressure Monitoring Treatment->Weekly_BP Euthanasia Euthanasia & Sample Collection Weekly_BP->Euthanasia Biochemical Biochemical Assays (Blood, Tissues) Euthanasia->Biochemical Histology Histological Analysis Euthanasia->Histology

References

Method

Application Notes and Protocols for Pharmacokinetic Modeling of Levamlodipine Maleate in Humans

For Researchers, Scientists, and Drug Development Professionals Introduction Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a long-acting dihydropyridine (B1217469) calci...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a long-acting dihydropyridine (B1217469) calcium channel blocker used in the treatment of hypertension.[1] Understanding its pharmacokinetic profile is crucial for optimizing dosing regimens and ensuring therapeutic efficacy and safety. These application notes provide a summary of the pharmacokinetic parameters of levamlodipine maleate (B1232345) in humans, based on data from bioequivalence and pharmacokinetic studies. Detailed experimental protocols for conducting such studies are also presented.

Pharmacokinetic Data

The pharmacokinetic properties of levamlodipine are characterized by slow absorption and a long elimination half-life, which allows for once-daily dosing.[2][3] Bioequivalence studies have been conducted to compare levamlodipine with racemic amlodipine, providing valuable data on its absorption and overall exposure.

Data Summary Tables

The following tables summarize the key pharmacokinetic parameters for levamlodipine maleate, primarily derived from single-dose bioequivalence studies in healthy adult subjects.

Table 1: Pharmacokinetic Parameters of Levamlodipine Maleate (5 mg) vs. Amlodipine (10 mg) in Healthy Fasted Subjects

ParameterLevamlodipine (5 mg)Amlodipine (10 mg)Reference
Cmax (ng/mL) 2.70 ± 0.492.83 ± 0.52[4]
AUC0-t (ng·h/mL) 141.32 ± 36.24153.62 ± 33.96[4]
AUC0-∞ (ng·h/mL) 157.14 ± 45.65173.05 ± 41.78[4]
Tmax (h) 6-126-8[3][5]
t1/2 (h) ~31-37~33-50[3][6]

Data are presented as mean ± standard deviation. Cmax: Maximum plasma concentration; AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC0-∞: Area under the plasma concentration-time curve from time zero to infinity; Tmax: Time to reach maximum plasma concentration; t1/2: Elimination half-life.

Table 2: Pharmacokinetic Parameters of Levamlodipine Maleate (5 mg) vs. Amlodipine (10 mg) in Healthy Fed Subjects

ParameterLevamlodipine (5 mg)Amlodipine (10 mg)Reference
Cmax (ng/mL) 2.73 ± 0.552.87 ± 0.81[4]
AUC0-t (ng·h/mL) 166.93 ± 49.96165.46 ± 43.58[4]
AUC0-∞ (ng·h/mL) 190.99 ± 70.89189.51 ± 64.70[4]

Data are presented as mean ± standard deviation. The bioavailability of levamlodipine is not significantly affected by food.[5]

Experimental Protocols

The following protocols are based on methodologies reported in bioequivalence studies of levamlodipine maleate.[4][7][8]

Protocol 1: Single-Dose, Crossover Bioequivalence Study

1. Study Design:

  • A single-center, single-dose, randomized, open-label, two-period, two-sequence crossover study is a common design.[4][8]

  • A washout period of at least 21 days should be implemented between the two periods.[8]

  • The study can be conducted under both fasting and fed conditions to assess food effects.[4][7]

2. Subject Population:

  • Healthy male and female adult volunteers.

  • Subjects should undergo a comprehensive health screening, including medical history, physical examination, vital signs, 12-lead ECG, and clinical laboratory tests.

3. Drug Administration:

  • Fasting Study: After an overnight fast of at least 10 hours, subjects receive a single oral dose of the test formulation (e.g., 5 mg levamlodipine maleate) or the reference formulation (e.g., 10 mg amlodipine) with water.

  • Fed Study: After an overnight fast, a standardized high-fat, high-calorie breakfast is served 30 minutes before drug administration. The drug is then administered with water.

4. Blood Sampling:

  • Venous blood samples (e.g., 5 mL) are collected into tubes containing an appropriate anticoagulant (e.g., K2EDTA).

  • A typical sampling schedule includes pre-dose (0 h) and multiple post-dose time points, for example: 1, 2, 4, 6, 8, 10, 12, 24, 48, 72, 96, and 144 hours.

  • Plasma is separated by centrifugation and stored at -20°C or lower until analysis.

5. Bioanalytical Method:

  • Plasma concentrations of S-amlodipine are determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[7][8][9]

  • The method should be validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.[9]

6. Pharmacokinetic Analysis:

  • Pharmacokinetic parameters are calculated using non-compartmental analysis from the plasma concentration-time data.[10]

  • Key parameters include Cmax, AUC0-t, AUC0-∞, Tmax, and t1/2.

  • Statistical analysis is performed to compare the bioavailability of the test and reference products. The 90% confidence intervals for the geometric mean ratios of Cmax, AUC0-t, and AUC0-∞ should fall within the range of 80-125% to establish bioequivalence.[4]

Visualizations

Experimental Workflow

G cluster_0 Study Preparation cluster_1 Clinical Phase cluster_2 Analytical & Data Analysis Phase A Subject Recruitment & Screening B Informed Consent A->B C Randomization B->C D Period 1: Drug Administration (Test or Reference) C->D E Serial Blood Sampling D->E F Washout Period (e.g., 21 days) E->F G Period 2: Drug Administration (Crossover) F->G H Serial Blood Sampling G->H I Plasma Sample Analysis (LC-MS/MS) H->I J Pharmacokinetic Parameter Calculation (Cmax, AUC, etc.) I->J K Statistical Analysis (Bioequivalence Assessment) J->K L Final Report K->L

Caption: Workflow for a typical two-period crossover bioequivalence study of levamlodipine maleate.

Pharmacokinetic Parameter Relationships

G cluster_input Input Factors cluster_disposition Disposition Parameters cluster_output Primary PK Parameters Dose Dose Cmax Cmax Dose->Cmax directly proportional AUC AUC Dose->AUC directly proportional F Bioavailability (F) F->Cmax F->AUC Ka Absorption Rate (Ka) Ka->Cmax directly proportional Tmax Tmax Ka->Tmax inversely proportional Vd Volume of Distribution (Vd) Vd->Cmax inversely proportional t_half Half-life (t1/2) Vd->t_half directly proportional CL Clearance (CL) CL->AUC inversely proportional CL->t_half inversely proportional

Caption: Interrelationships between key pharmacokinetic parameters influencing drug exposure.

References

Application

Formulation Development of Levamlodipine Maleate Tablets: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a potent calcium channel blocker used in the m...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008), is a potent calcium channel blocker used in the management of hypertension.[1] This document provides detailed application notes and protocols for the formulation development of levamlodipine maleate (B1232345) tablets. The information presented herein is intended to guide researchers and drug development professionals through the critical stages of pre-formulation, formulation, and quality control. Levamlodipine maleate is an off-white to light yellow crystalline powder.[2][3] It is slightly soluble in water and sparingly soluble in ethanol.[2][3]

Pre-formulation Studies

Pre-formulation studies are essential to understand the physicochemical properties of the active pharmaceutical ingredient (API) and its interaction with various excipients.

Solubility Analysis

Understanding the solubility of levamlodipine maleate is crucial for predicting its dissolution and absorption characteristics.

Protocol: Solubility Determination

  • Objective: To determine the solubility of levamlodipine maleate in various aqueous media.

  • Materials: Levamlodipine maleate powder, purified water, 0.1 N HCl (pH 1.2), acetate (B1210297) buffer (pH 4.5), and phosphate (B84403) buffer (pH 6.8).

  • Equipment: Analytical balance, pH meter, constant temperature shaker bath, centrifuge, and a validated analytical method (e.g., HPLC-UV).

  • Procedure:

    • Prepare saturated solutions by adding an excess amount of levamlodipine maleate to each solvent in separate flasks.

    • Equilibrate the flasks in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for a predetermined period (e.g., 24-48 hours) until equilibrium is reached.

    • After equilibration, centrifuge the samples to separate the undissolved solid.

    • Withdraw an aliquot of the supernatant, filter, and dilute appropriately.

    • Analyze the concentration of levamlodipine maleate in the diluted samples using a validated analytical method.

Table 1: Solubility of Amlodipine Besylate in Different Media

Dissolution MediumpHSolubility (mg/mL)
0.1 N HCl1.20.38 ± 0.017
Acetate Buffer4.50.31 ± 0.005
Phosphate Buffer6.80.11 ± 0.002

Note: Data presented is for amlodipine besylate and serves as a reference.[4] The solubility of levamlodipine maleate is expected to be in a similar range.

Drug-Excipient Compatibility Studies

Ensuring the compatibility of the API with the chosen excipients is critical for the stability and performance of the final dosage form.

Protocol: Drug-Excipient Compatibility Study

  • Objective: To evaluate the compatibility of levamlodipine maleate with various pharmaceutical excipients.

  • Materials: Levamlodipine maleate, selected excipients (e.g., microcrystalline cellulose, lactose, croscarmellose sodium, magnesium stearate), and KBr.

  • Equipment: Fourier Transform Infrared (FTIR) Spectrophotometer, Differential Scanning Calorimeter (DSC).

  • Procedure:

    • Prepare physical mixtures of levamlodipine maleate and each excipient in a 1:1 ratio.

    • Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a specified period (e.g., 4 weeks).

    • Analyze the initial and stored samples using FTIR and DSC.

    • For FTIR analysis, prepare KBr pellets of the pure drug, individual excipients, and the physical mixtures. Record the spectra and look for the appearance of new peaks or the disappearance of characteristic peaks of the drug.

    • For DSC analysis, accurately weigh the samples into aluminum pans and scan over a defined temperature range (e.g., 30°C to 300°C). Observe for any significant shifts in the melting endotherm of the drug.

Formulation Development

The formulation of levamlodipine maleate tablets can be achieved through various manufacturing processes, with direct compression and wet granulation being the most common.

Direct Compression

Direct compression is a streamlined and cost-effective method suitable for APIs with good flowability and compressibility.

Table 2: Example Formulation for Direct Compression

IngredientFunctionPercentage by Weight (%)
Levamlodipine MaleateActive Pharmaceutical Ingredient0.25 - 7
Microcrystalline CelluloseDiluent50 - 97
Sodium Starch GlycolateDisintegrant0.5 - 10
Colloidal Silicon DioxideGlidant0.1 - 2.5
Magnesium Stearate (B1226849)Lubricant0.25 - 2

Source: Adapted from patent data for amlodipine maleate tablets.[5]

Protocol: Tablet Manufacturing by Direct Compression

  • Dispensing: Accurately weigh all the ingredients as per the formula.

  • Sifting: Sift levamlodipine maleate and all excipients (except the lubricant) through a suitable mesh sieve to ensure uniformity.

  • Blending: Blend the sifted materials in a suitable blender (e.g., V-blender or bin blender) for a specified time (e.g., 15-20 minutes) to achieve a homogenous mix.

  • Lubrication: Add the sifted magnesium stearate to the blender and blend for a shorter duration (e.g., 3-5 minutes).

  • Compression: Compress the final blend into tablets using a rotary tablet press with appropriate tooling.

Wet Granulation

Wet granulation is employed to improve the flow and compression characteristics of the powder blend, especially for poorly flowing or high-dose drugs.

Protocol: Tablet Manufacturing by Wet Granulation

  • Dispensing: Weigh all intra-granular and extra-granular ingredients.

  • Dry Mixing: Mix the levamlodipine maleate and intra-granular excipients (e.g., diluent, a portion of the disintegrant) in a high-shear mixer.

  • Granulation: Prepare a binder solution (e.g., povidone in purified water or alcohol) and add it slowly to the dry mix while the mixer is running to form granules.

  • Wet Milling: Pass the wet mass through a suitable screen to break up any large agglomerates.

  • Drying: Dry the wet granules in a fluid bed dryer or a tray dryer until the desired moisture content is achieved.

  • Dry Milling: Mill the dried granules to the required particle size.

  • Blending: Add the extra-granular excipients (e.g., remaining disintegrant, glidant) to the dried granules and blend.

  • Lubrication: Add the lubricant (e.g., magnesium stearate) and blend for a short period.

  • Compression: Compress the lubricated granules into tablets.

Quality Control

Rigorous quality control testing is essential to ensure the safety, efficacy, and quality of the final product.

Tablet Evaluation

Table 3: Quality Control Parameters for Levamlodipine Maleate Tablets

TestSpecification
AppearanceWhite to off-white, capsule or soap-shaped, flat-faced tablet.[3][6]
Weight VariationConforms to USP/IP/BP standards.
HardnessTypically 4-8 kp (target may vary based on tablet size).
FriabilityNot more than 1.0%.
Disintegration TimeWithin 15 minutes (for immediate-release tablets).
Assay90.0% - 110.0% of the labeled amount.
Uniformity of Dosage UnitsConforms to USP/IP/BP standards.
ImpuritiesWithin ICH Q3B limits.[7]
Microbiological TestingConforms to USP <61> and <62>.[7]
Dissolution Testing

Dissolution testing is a critical quality control parameter that predicts the in-vivo performance of the drug product.

Protocol: In-Vitro Dissolution Testing

  • Objective: To determine the rate and extent of drug release from the tablet.

  • Equipment: USP Dissolution Apparatus 2 (Paddle).

  • Dissolution Medium: 900 mL of 0.1 N HCl.

  • Apparatus Speed: 75 RPM.

  • Temperature: 37 ± 0.5°C.

  • Sampling Times: 5, 10, 15, 30, 45, and 60 minutes.

  • Procedure:

    • Place one tablet in each dissolution vessel.

    • Withdraw samples at the specified time points.

    • Filter the samples and analyze for levamlodipine concentration using a validated analytical method (e.g., UV-Vis spectrophotometry at approximately 239 nm or HPLC).

  • Acceptance Criteria: Typically, not less than 80% (Q) of the labeled amount of levamlodipine is dissolved in 30 minutes. For rapidly dissolving products, ≥ 85% release in 15 minutes is often targeted.[8]

Table 4: Representative Dissolution Profile for Amlodipine Tablets

Time (minutes)% Drug Dissolved (in 0.1 N HCl)
5> 50
10> 75
15> 85
30> 90
45> 95
60> 95

Note: This is a representative profile for a rapidly dissolving amlodipine tablet.[8]

Stability-Indicating Analytical Method

A validated stability-indicating HPLC method is required to quantify the drug and its degradation products in the presence of excipients.

Protocol: Stability-Indicating HPLC Method

  • Objective: To develop a validated HPLC method for the assay and impurity determination of levamlodipine maleate in tablets.

  • Chromatographic Conditions (Example):

    • Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A mixture of a suitable buffer (e.g., phosphate buffer pH 3.0) and an organic solvent (e.g., acetonitrile (B52724) and methanol) in a gradient or isocratic mode.[9][10]

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: 237 nm.[9]

    • Column Temperature: 30°C.

  • Forced Degradation Studies:

    • Subject the drug substance and drug product to stress conditions (acid, base, oxidation, thermal, and photolytic degradation) to demonstrate the specificity of the method in separating the drug from its degradation products.

  • Validation Parameters (as per ICH Q2(R1) guidelines):

    • Specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Visualizations

Formulation_Development_Workflow cluster_preformulation Pre-formulation Studies cluster_formulation Formulation & Process Development cluster_qc Analytical & Quality Control P1 API Characterization (Solubility, pKa, Particle Size) P2 Excipient Compatibility (FTIR, DSC) P1->P2 F1 Excipient Selection (Diluents, Binders, Disintegrants) P2->F1 F2 Manufacturing Process Selection (Direct Compression vs. Wet Granulation) F1->F2 F3 Process Optimization F2->F3 Q1 Analytical Method Development & Validation (HPLC, Dissolution) F3->Q1 Q2 Finished Product Testing (Assay, Uniformity, Hardness) Q1->Q2 Q3 Stability Studies (ICH Conditions) Q2->Q3 Q3->F3 Feedback Loop for Formulation Refinement

Caption: Formulation Development Workflow for Levamlodipine Maleate Tablets.

Direct_Compression_Workflow start Start dispensing Dispensing of API and Excipients start->dispensing sifting Sifting dispensing->sifting blending Blending (without lubricant) sifting->blending lubrication Lubrication blending->lubrication compression Tablet Compression lubrication->compression qc In-process & Finished Product Quality Control compression->qc packaging Packaging qc->packaging end End packaging->end Wet_Granulation_Workflow start Start dispensing Dispensing of Intra- & Extra-granular Materials start->dispensing dry_mixing Dry Mixing (Intra-granular) dispensing->dry_mixing granulation Wet Granulation (Binder Addition) dry_mixing->granulation wet_milling Wet Milling granulation->wet_milling drying Drying wet_milling->drying dry_milling Dry Milling drying->dry_milling final_blending Final Blending (with Extra-granular Excipients) dry_milling->final_blending lubrication Lubrication final_blending->lubrication compression Tablet Compression lubrication->compression qc In-process & Finished Product Quality Control compression->qc end End qc->end

References

Method

Application Notes and Protocols for Dissolution Testing of Levamlodipine Maleate Dosage Forms

For: Researchers, Scientists, and Drug Development Professionals Objective: To provide a detailed protocol for the in-vitro dissolution testing of levamlodipine (B1674848) maleate (B1232345) oral dosage forms, ensuring q...

Author: BenchChem Technical Support Team. Date: December 2025

For: Researchers, Scientists, and Drug Development Professionals

Objective: To provide a detailed protocol for the in-vitro dissolution testing of levamlodipine (B1674848) maleate (B1232345) oral dosage forms, ensuring quality control and bioequivalence assessment.

Introduction

Dissolution testing is a critical quality control measure for solid oral dosage forms, offering insights into drug release characteristics and ensuring batch-to-batch consistency.[1] Levamlodipine, the pharmacologically active S-enantiomer of amlodipine, is a calcium channel blocker used in the management of hypertension.[2] Ensuring predictable and consistent dissolution is crucial for its therapeutic efficacy. This document outlines detailed methodologies for the dissolution testing of levamlodipine maleate tablets, drawing from established pharmacopeial methods and regulatory filings.

Data Presentation: Dissolution Test Parameters

The following tables summarize the key parameters for conducting the dissolution testing of levamlodipine maleate oral dosage forms. These parameters are compiled from various sources, including regulatory documents and scientific literature for amlodipine, the racemic mixture containing levamlodipine.

Table 1: Standard Dissolution Test Parameters for Quality Control

ParameterRecommended Condition
Apparatus USP Apparatus 2 (Paddle)
Dissolution Medium 0.01 M Hydrochloric Acid (HCl)
Volume of Medium 500 mL
Temperature 37 ± 0.5 °C
Paddle Speed 75 rpm[3]
Sampling Times 10, 15, 20, 30, 45, and 60 minutes
Analytical Method High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry (~239 nm)
Acceptance Criteria Not less than 80% (Q) of the labeled amount of levamlodipine is dissolved in 30 minutes.[3]

Table 2: Alternative and Biorelevant Dissolution Test Conditions

ParameterRecommended Condition
Apparatus USP Apparatus 1 (Basket) at 100 rpm or USP Apparatus 2 (Paddle) at 50 rpm.[1][4]
Dissolution Media Simulated Gastric Fluid (SGF, pH 1.2, without enzymes), Acetate (B1210297) Buffer (pH 4.5), Phosphate (B84403) Buffer (pH 6.8, Simulated Intestinal Fluid without enzymes).[1][5]
Volume of Medium 900 mL[1]
Sampling Times 15, 30, and 45 minutes[1]
Acceptance Criteria For biowaiver studies, ≥ 85% release in 15 minutes may be considered.[1][5]

Experimental Protocols

Standard Quality Control Dissolution Protocol

This protocol is based on the accepted method for levamlodipine maleate tablets for batch release and stability testing.[3]

3.1.1. Materials and Reagents

  • Levamlodipine Maleate Tablets

  • Hydrochloric Acid (HCl), analytical grade

  • Purified Water

  • Levamlodipine Maleate Reference Standard

  • Methanol, HPLC grade (for HPLC analysis)

  • Acetonitrile, HPLC grade (for HPLC analysis)

  • Phosphate buffer components (for HPLC mobile phase)

3.1.2. Equipment

  • USP Dissolution Apparatus 2 (Paddle) with 6-12 vessels

  • Water bath with heater and circulator

  • HPLC system with UV detector or a UV-Vis Spectrophotometer

  • Syringes and filters (e.g., 0.45 µm PVDF)

  • Calibrated volumetric flasks and pipettes

  • Analytical balance

3.1.3. Preparation of Dissolution Medium (0.01 M HCl)

  • Add 8.3 mL of concentrated HCl to a 10 L volumetric flask.

  • Add purified water to the mark and mix thoroughly.

  • De-aerate the medium by a suitable method (e.g., sonication, vacuum filtration).

3.1.4. Dissolution Procedure

  • Set the water bath temperature of the dissolution apparatus to 37 ± 0.5 °C and allow the temperature of the dissolution medium in the vessels to equilibrate.

  • Place 500 mL of the de-aerated 0.01 M HCl into each vessel.

  • Set the paddle speed to 75 rpm.

  • Carefully drop one levamlodipine maleate tablet into each vessel, ensuring no air bubbles are on the tablet surface.

  • Start the dissolution apparatus simultaneously for all vessels.

  • At the specified time points (e.g., 30 minutes), withdraw a sample from a zone midway between the surface of the dissolution medium and the top of the paddle, not less than 1 cm from the vessel wall.

  • Filter the samples immediately through a 0.45 µm syringe filter, discarding the first few milliliters of the filtrate.

3.1.5. Sample Analysis (HPLC Method Outline)

  • Mobile Phase: Prepare a suitable mobile phase, for instance, a mixture of phosphate buffer, acetonitrile, and methanol.

  • Chromatographic Conditions:

    • Column: C18 (e.g., 4.6 mm x 250 mm, 5 µm)

    • Flow Rate: 1.0 - 1.5 mL/min

    • Detection Wavelength: 239 nm

    • Injection Volume: 20 µL

  • Standard Preparation: Prepare a standard solution of Levamlodipine Maleate Reference Standard of known concentration in the dissolution medium.

  • Analysis: Inject the standard and sample solutions into the HPLC system and record the peak areas.

  • Calculation: Calculate the percentage of levamlodipine dissolved at each time point using the following formula:

Protocol for Biorelevant Dissolution Studies

This protocol is intended for formulation development and to understand the potential in-vivo performance.

3.2.1. Dissolution Media Preparation

  • Simulated Gastric Fluid (SGF), pH 1.2: Dissolve 2.0 g of sodium chloride in 7.0 mL of hydrochloric acid and sufficient water to make 1000 mL.

  • Acetate Buffer, pH 4.5: Dissolve 2.99 g of sodium acetate trihydrate and 1.66 mL of glacial acetic acid in sufficient water to make 1000 mL.

  • Simulated Intestinal Fluid (SIF), pH 6.8: Dissolve 6.8 g of monobasic potassium phosphate in 250 mL of water. Add 77 mL of 0.2 N sodium hydroxide (B78521) and 500 mL of water. Adjust the pH to 6.8 with either 0.2 N sodium hydroxide or 0.2 N hydrochloric acid, then add water to make 1000 mL.

3.2.2. Dissolution Procedure

  • Follow the steps outlined in section 3.1.4, substituting the respective biorelevant medium.

  • The apparatus, volume, and rotation speed may be varied as per Table 2 to investigate different physiological conditions.

  • Sampling and analysis are performed as described previously.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow of the dissolution testing protocols.

Dissolution_Workflow start Start prep_media Prepare Dissolution Medium (e.g., 0.01 M HCl) start->prep_media end_node End setup_apparatus Set up Dissolution Apparatus (USP Apparatus 2, 37°C, 500 mL) prep_media->setup_apparatus set_speed Set Paddle Speed (75 rpm) setup_apparatus->set_speed add_tablet Introduce Tablet set_speed->add_tablet start_test Start Dissolution Test add_tablet->start_test sample Withdraw & Filter Sample (at specified time points) start_test->sample analyze Analyze Sample (HPLC or UV-Vis) sample->analyze calculate Calculate % Dissolved analyze->calculate report Report Results calculate->report report->end_node

Caption: Workflow for Standard Dissolution Testing of Levamlodipine Maleate.

Biorelevant_Dissolution_Decision_Tree start_node Select Study Objective qc Quality Control start_node->qc bio_study Biorelevant/Biowaiver Study start_node->bio_study media_qc Medium: 0.01 M HCl qc->media_qc media_bio Medium: pH 1.2, 4.5, 6.8 Buffers bio_study->media_bio acceptance_qc Acceptance: Q ≥ 80% in 30 min media_qc->acceptance_qc acceptance_bio Acceptance: e.g., ≥ 85% in 15 min media_bio->acceptance_bio

Caption: Decision tree for selecting dissolution test conditions.

References

Application

Application Notes &amp; Protocols for the Analytical Method Validation of Levamlodipine Maleate as per ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to the validation of a stability-indicating analytical method for the quantification of Levamlodipine...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the validation of a stability-indicating analytical method for the quantification of Levamlodipine (B1674848) Maleate (B1232345) in pharmaceutical dosage forms, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction

Levamlodipine, the pharmacologically active S-enantiomer of amlodipine, is a calcium channel blocker used in the treatment of hypertension. To ensure the quality, safety, and efficacy of levamlodipine maleate drug products, a robust and validated analytical method is imperative. This document outlines the protocol for a stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method, designed to separate and quantify levamlodipine from its degradation products and impurities. The validation parameters described herein are based on the ICH Q2(R1) guidelines.

Analytical Method Protocol: Stability-Indicating RP-HPLC

This protocol describes a method suitable for the assay and impurity profiling of levamlodipine maleate in tablets.

Chromatographic Conditions
ParameterRecommended Conditions
Instrument High-Performance Liquid Chromatography (HPLC) system with UV/Vis or Photodiode Array (PDA) detector
Column C18 (250 mm x 4.6 mm, 5 µm particle size) or equivalent
Mobile Phase A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH adjusted to 3.0 with phosphoric acid) and an organic solvent (e.g., a mixture of acetonitrile (B52724) and methanol). A typical starting ratio would be 50:50 (v/v).
Flow Rate 1.0 mL/min
Detection Wavelength 237 nm
Column Temperature 30°C
Injection Volume 20 µL
Diluent Mobile Phase
Preparation of Solutions
  • Standard Stock Solution (A): Accurately weigh and dissolve approximately 25 mg of Levamlodipine Maleate Reference Standard (RS) in a 25 mL volumetric flask with the diluent.

  • Working Standard Solution (B): Dilute 5 mL of Standard Stock Solution (A) to 50 mL with the diluent to obtain a concentration of approximately 100 µg/mL.

  • Sample Stock Solution (A): Weigh and powder not fewer than 20 tablets. Transfer an amount of powder equivalent to 25 mg of levamlodipine to a 25 mL volumetric flask. Add about 15 mL of diluent, sonicate for 15 minutes with intermittent shaking, and then dilute to volume.

  • Sample Working Solution (B): Filter the Sample Stock Solution (A) through a 0.45 µm syringe filter. Dilute 5 mL of the filtrate to 50 mL with the diluent.

Method Validation Protocols as per ICH Q2(R1)

The following protocols detail the experimental procedures for validating the analytical method.

System Suitability

Objective: To ensure the chromatographic system is adequate for the intended analysis.

Protocol:

  • Inject the Working Standard Solution (B) six times.

  • Calculate the following parameters from the chromatograms:

    • Tailing factor (Asymmetry factor)

    • Theoretical plates (N)

    • Relative Standard Deviation (%RSD) of the peak areas.

Acceptance Criteria:

  • Tailing factor: ≤ 2.0

  • Theoretical plates: > 2000

  • %RSD of peak areas: ≤ 2.0%

Specificity (including Forced Degradation)

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

Protocol:

  • Placebo Analysis: Prepare a placebo solution (containing all excipients without the active pharmaceutical ingredient) and inject it to ensure no interference at the retention time of levamlodipine.

  • Forced Degradation Studies: Subject the drug product to various stress conditions to induce degradation. Analyze the stressed samples alongside an unstressed sample.

    • Acid Degradation: Reflux with 0.1 N HCl for 2 hours.

    • Base Degradation: Reflux with 0.1 N NaOH for 2 hours.

    • Oxidative Degradation: Treat with 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Heat at 105°C for 24 hours.

    • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

  • Assess the peak purity of the levamlodipine peak in the stressed samples using a PDA detector.

Acceptance Criteria:

  • No interference from placebo at the retention time of the levamlodipine peak.

  • The method should be able to separate the levamlodipine peak from all degradation product peaks with adequate resolution (Rs > 2).

  • The peak purity index should be greater than 0.999, indicating no co-eluting peaks.

Linearity

Objective: To demonstrate that the analytical procedure provides results that are directly proportional to the concentration of the analyte within a given range.

Protocol:

  • Prepare a series of at least five concentrations of levamlodipine maleate working standard from the stock solution, typically ranging from 50% to 150% of the nominal assay concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

  • Inject each concentration in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Acceptance Criteria:

  • Correlation coefficient (r²): ≥ 0.999

Accuracy (Recovery)

Objective: To determine the closeness of the test results obtained by the method to the true value.

Protocol:

  • Perform a recovery study by spiking a placebo blend with known amounts of levamlodipine maleate at three different concentration levels (e.g., 80%, 100%, and 120% of the assay concentration).

  • Prepare three samples at each concentration level.

  • Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

  • The mean percent recovery should be within 98.0% to 102.0%.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Protocol:

  • Repeatability (Intra-day Precision):

    • Prepare six individual sample preparations from a single batch of the drug product at 100% of the test concentration.

    • Analyze these samples on the same day and by the same analyst.

    • Calculate the %RSD of the assay results.

  • Intermediate Precision (Inter-day and Inter-analyst):

    • Repeat the repeatability study on a different day with a different analyst and, if possible, on a different instrument.

    • Calculate the cumulative %RSD for the results from both days.

Acceptance Criteria:

  • %RSD for repeatability: ≤ 2.0%

  • %RSD for intermediate precision: ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy, respectively.

Protocol:

  • Based on the Standard Deviation of the Response and the Slope:

    • Determine the slope (S) from the linearity study.

    • Determine the standard deviation of the response (σ), which can be estimated from the standard deviation of the y-intercepts of regression lines.

    • Calculate LOD and LOQ using the following formulas:

      • LOD = 3.3 * (σ / S)

      • LOQ = 10 * (σ / S)

  • Signal-to-Noise Ratio:

    • Determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

Acceptance Criteria:

  • The LOQ should be established with acceptable precision (%RSD ≤ 10%) and accuracy (recovery 80-120%).

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Protocol:

  • Introduce small variations to the optimized chromatographic conditions, one at a time.

  • Typical variations include:

    • Flow rate (± 0.2 mL/min)

    • Column temperature (± 5°C)

    • Mobile phase composition (± 2% organic)

    • pH of the mobile phase buffer (± 0.2 units)

  • Analyze the system suitability of the standard solution under each varied condition.

Acceptance Criteria:

  • System suitability parameters (tailing factor, theoretical plates, %RSD) should remain within the acceptance criteria.

Data Presentation

The quantitative data from the validation studies should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: System Suitability Results

Parameter Acceptance Criteria Result
Tailing Factor ≤ 2.0
Theoretical Plates > 2000

| %RSD of Peak Areas | ≤ 2.0% | |

Table 2: Linearity Data | Concentration (µg/mL) | Mean Peak Area | | :--- | :--- | | 50 | | | 75 | | | 100 | | | 125 | | | 150 | | | Correlation Coefficient (r²) | ≥ 0.999 | | | Slope | | | | Y-intercept | | |

Table 3: Accuracy (Recovery) Data

Level Amount Spiked (mg) Amount Recovered (mg) % Recovery
80%
100%
120%

| Mean % Recovery | 98.0% - 102.0% | |

Table 4: Precision Data

Precision Type %RSD
Repeatability (Intra-day) ≤ 2.0%

| Intermediate Precision (Inter-day) | ≤ 2.0% |

Table 5: LOD and LOQ

Parameter Result (µg/mL)
Limit of Detection (LOD)

| Limit of Quantitation (LOQ) | |

Table 6: Robustness Study

Parameter Varied Variation System Suitability Results
Flow Rate +0.2 mL/min Pass/Fail
-0.2 mL/min Pass/Fail
Column Temperature +5°C Pass/Fail
-5°C Pass/Fail
Mobile Phase pH +0.2 Pass/Fail

| | -0.2 | Pass/Fail |

Visualizations

Experimental Workflow

G cluster_prep Solution Preparation cluster_hplc HPLC Analysis cluster_val Method Validation cluster_report Reporting prep_std Prepare Standard Solutions hplc_inj Inject Solutions into HPLC prep_std->hplc_inj prep_spl Prepare Sample Solutions prep_spl->hplc_inj hplc_acq Data Acquisition hplc_inj->hplc_acq val_ss System Suitability hplc_acq->val_ss val_spec Specificity hplc_acq->val_spec val_lin Linearity hplc_acq->val_lin val_acc Accuracy hplc_acq->val_acc val_prec Precision hplc_acq->val_prec val_lodq LOD & LOQ hplc_acq->val_lodq val_rob Robustness hplc_acq->val_rob report Compile Validation Report val_ss->report val_spec->report val_lin->report val_acc->report val_prec->report val_lodq->report val_rob->report

Caption: Workflow for Analytical Method Validation.

Logical Relationship of Validation Parameters

G cluster_params Validation Parameters MethodDevelopment Analytical Method Development MethodValidation Method Validation (ICH Q2) MethodDevelopment->MethodValidation Specificity Specificity MethodValidation->Specificity Linearity Linearity MethodValidation->Linearity Accuracy Accuracy MethodValidation->Accuracy Precision Precision MethodValidation->Precision Robustness Robustness MethodValidation->Robustness Range Range Linearity->Range LOD LOD Linearity->LOD LOQ LOQ Linearity->LOQ Accuracy->Range Precision->Range

Caption: Interrelationship of ICH Validation Parameters.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Levamlodipine Maleate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered duri...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of levamlodipine (B1674848) maleate (B1232345).

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for levamlodipine?

A1: The most prevalent method for synthesizing levamlodipine involves a multi-step process that begins with the synthesis of racemic amlodipine (B1666008), followed by chiral resolution to isolate the desired (S)-enantiomer (levamlodipine), and finally, formation of the maleate salt. The initial synthesis of racemic amlodipine is typically achieved through the Hantzsch pyridine (B92270) synthesis.[1][2]

Q2: Why is chiral resolution a critical and often challenging step?

A2: Chiral resolution is crucial because the therapeutic efficacy of amlodipine as a calcium channel blocker resides primarily in the (S)-enantiomer, levamlodipine.[3] The (R)-enantiomer is significantly less active. The primary challenge lies in efficiently separating the two enantiomers, which have identical physical properties except for their interaction with other chiral molecules and polarized light. Diastereomeric salt crystallization is a common method, but its success is highly dependent on the choice of resolving agent, solvent, and precise control of crystallization conditions.[4]

Q3: What are the key impurities to monitor during levamlodipine maleate synthesis?

A3: Several impurities can arise during the synthesis of levamlodipine maleate. One critical process impurity is amlodipine aspartate, which can form during the maleate salt formation step if the pH is not maintained in an acidic range.[5] Other potential impurities include those from the initial Hantzsch synthesis of racemic amlodipine, such as unreacted starting materials and by-products from side reactions. Degradation products, particularly the pyridine derivative of amlodipine (Impurity D), can also form, especially under oxidative, thermal, or photolytic stress.[6][7]

Q4: What analytical techniques are recommended for monitoring the synthesis and purity of levamlodipine maleate?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for monitoring the progress of the synthesis and assessing the purity of the final product. Chiral HPLC methods are specifically required to determine the enantiomeric excess (e.e.) of levamlodipine.[8] Capillary Electrophoresis (CE) is another powerful technique for chiral separation and purity analysis.[9] Spectroscopic methods such as NMR, IR, and Mass Spectrometry are used for structural elucidation and confirmation of the final compound and any isolated impurities.

Troubleshooting Guides

Challenges in the Hantzsch Synthesis of Racemic Amlodipine
Problem Potential Cause Troubleshooting Steps
Low Yield of Phthaloyl Amlodipine Intermediate - Incomplete reaction. - Suboptimal reactant ratio.- Extend the reflux time and monitor the reaction progress using TLC or HPLC. - Ensure the molar ratio of 3-aminobutene acid methyl esters to 4-(2-phthaloyl imino oxyethyl group) methyl acetoacetate (B1235776) is at least 3:1.[6]
High Levels of By-products - Incorrect reaction temperature or time. - Purity of starting materials.- Optimize the reaction temperature and time based on small-scale experiments. - Ensure the purity of starting materials, such as 2-chlorobenzaldehyde (B119727) and the ketoester, through appropriate purification techniques.
Troubleshooting Diastereomeric Salt Crystallization for Chiral Resolution
Problem Potential Cause Troubleshooting Steps
No Crystals Form - Diastereomeric salts are too soluble in the chosen solvent. - Insufficient supersaturation.- Increase the concentration by carefully evaporating some of the solvent. - Introduce an "anti-solvent" (a solvent in which the salts are less soluble) to induce precipitation.[4] - Lower the crystallization temperature. - Use seed crystals of the desired diastereomeric salt to initiate crystallization.[4]
Low Diastereomeric Excess (d.e.) / Both Diastereomers Crystallize - Poor selectivity of the resolving agent/solvent combination. - Crystallization occurred too quickly.- Screen different resolving agents and solvent systems to find a combination with better separation potential. - Employ a slower cooling rate during crystallization to allow for better discrimination between the diastereomers. - Adjust the stoichiometry of the resolving agent; sometimes using 0.5 equivalents can be more effective.[4]
"Oiling Out" of the Product - The level of supersaturation is too high. - The crystallization temperature is too high.- Use a more dilute solution. - Employ a much slower cooling rate. - Add any anti-solvent very slowly and at a higher temperature.[4] - Ensure adequate agitation.
Low Yield of the Desired Diastereomeric Salt - The desired salt is still too soluble in the solvent. - Premature isolation of the crystals.- Optimize the solvent and temperature to further decrease the solubility of the target salt. - Allow for a longer crystallization time before filtration. - Consider recycling the mother liquor, which may involve racemization of the unwanted enantiomer.[4]
Challenges in Levamlodipine Maleate Salt Formation and Purification
Problem Potential Cause Troubleshooting Steps
Formation of Amlodipine Aspartate Impurity - The pH of the reaction mixture during salt formation is not sufficiently acidic.- Ensure that the maleic acid is in molar excess relative to the amlodipine free base. - Add the amlodipine solution to the maleic acid solution, rather than the reverse, to maintain an acidic environment throughout the addition.
Low Yield During Recrystallization - The chosen solvent is not optimal (product is too soluble). - Insufficient cooling.- Screen for a recrystallization solvent or solvent mixture in which the levamlodipine maleate has high solubility at elevated temperatures and low solubility at lower temperatures. A mixture of ethanol (B145695) and ethyl acetate (B1210297) is often used.[10] - Ensure the solution is cooled to a sufficiently low temperature (e.g., 0-5 °C) to maximize crystal formation.[10]
Poor Crystal Quality - Rapid crystallization. - Inadequate stirring.- Employ a slow cooling rate to allow for the formation of larger, more well-defined crystals. - Optimize the stirring speed during crystallization.[10] The use of sonication has also been reported to improve crystallization.[11]

Experimental Protocols

Protocol 1: Chiral Resolution of Racemic Amlodipine via Diastereomeric Salt Formation with L-Tartaric Acid
  • Dissolution: Dissolve racemic amlodipine in a suitable solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).[12][13]

  • Addition of Resolving Agent: Add a solution of L-tartaric acid (approximately 0.5 molar equivalents) in the same solvent to the amlodipine solution with stirring.

  • Crystallization: Stir the mixture at room temperature to induce crystallization of the S-(-)-amlodipine-L-tartrate diastereomeric salt. Seeding with a small amount of pre-existing crystals may be beneficial.

  • Isolation: Collect the precipitated solid by filtration and wash with a cold solvent (e.g., acetone) to remove the mother liquor containing the majority of the (R)-enantiomer.[5]

  • Liberation of Free Base: Treat the isolated diastereomeric salt with a base (e.g., sodium hydroxide (B78521) solution) to neutralize the tartaric acid and liberate the levamlodipine free base.

  • Extraction: Extract the levamlodipine free base into a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Drying and Evaporation: Dry the organic extract over an anhydrous drying agent (e.g., sodium sulfate), filter, and evaporate the solvent under reduced pressure to obtain the levamlodipine free base.

Protocol 2: Formation and Purification of Levamlodipine Maleate
  • Dissolution: Dissolve the levamlodipine free base obtained from the chiral resolution step in a suitable solvent, such as ethanol or acetone.

  • Salt Formation: To this solution, add a solution of maleic acid (approximately 1.05 molar equivalents) in a suitable solvent (e.g., water or ethanol).[14] It is crucial to add the amlodipine solution to the maleic acid solution to maintain an acidic environment.

  • Crystallization/Precipitation: Stir the mixture at room temperature. The levamlodipine maleate salt will precipitate out of the solution.

  • Isolation: Collect the solid product by filtration and wash with a cold solvent.

  • Recrystallization (Purification): Dissolve the crude levamlodipine maleate in a minimal amount of a hot solvent mixture, such as ethanol/ethyl acetate.[10] Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to maximize crystal formation.

  • Final Product: Collect the purified crystals by filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Visualizations

Synthesis_Workflow cluster_0 Racemic Amlodipine Synthesis cluster_1 Chiral Resolution cluster_2 Final Product Formation Hantzsch Reaction Hantzsch Reaction Phthalimidoamlodipine Phthalimidoamlodipine Hantzsch Reaction->Phthalimidoamlodipine Condensation Deprotection Deprotection Phthalimidoamlodipine->Deprotection Intermediate Racemic Amlodipine Racemic Amlodipine Deprotection->Racemic Amlodipine Yields Diastereomeric Salt Formation Diastereomeric Salt Formation Racemic Amlodipine->Diastereomeric Salt Formation Add Resolving Agent Crystallization Crystallization Diastereomeric Salt Formation->Crystallization Levamlodipine Salt Levamlodipine Salt Crystallization->Levamlodipine Salt Isolate (S)-enantiomer salt Liberation of Free Base Liberation of Free Base Levamlodipine Salt->Liberation of Free Base Levamlodipine Free Base Levamlodipine Free Base Liberation of Free Base->Levamlodipine Free Base Maleate Salt Formation Maleate Salt Formation Levamlodipine Free Base->Maleate Salt Formation Add Maleic Acid Recrystallization Recrystallization Maleate Salt Formation->Recrystallization Purification Levamlodipine Maleate Levamlodipine Maleate Recrystallization->Levamlodipine Maleate Final Product

Caption: Workflow for the synthesis of levamlodipine maleate.

Troubleshooting_Crystallization Start Start Issue Issue Start->Issue Diastereomeric Salt Crystallization Action1 Action1 Issue->Action1 No Crystals Action2 Action2 Issue->Action2 Low Purity (d.e.) Action3 Action3 Issue->Action3 Low Yield Action4 Action4 Issue->Action4 Oiling Out End End Action1->End Increase concentration Add anti-solvent Lower temperature Seed crystals Action2->End Screen solvents/resolving agents Slow cooling rate Adjust stoichiometry Action3->End Optimize solvent/temperature Increase crystallization time Recycle mother liquor Action4->End Use dilute solution Slow cooling rate Ensure proper agitation

Caption: Troubleshooting logic for diastereomeric salt crystallization.

References

Optimization

Technical Support Center: Levamlodipine Maleate Impurity Profiling

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the impurity profiling of levamlodipine (B1...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the impurity profiling of levamlodipine (B1674848) maleate (B1232345).

Frequently Asked Questions (FAQs)

Q1: What are the common sources and types of impurities in levamlodipine maleate?

A1: Impurities in levamlodipine maleate can originate from the manufacturing process, degradation of the drug substance, or interactions with excipients in a formulation.[] They are generally categorized as:

  • Organic Impurities: These can be starting materials, by-products, intermediates, degradation products, reagents, ligands, and catalysts. A key degradation product for the broader amlodipine (B1666008) category is often referred to as Impurity D, which is a pyridine (B92270) derivative formed from the aromatization of the dihydropyridine (B1217469) ring.[2][3]

  • Inorganic Impurities: These may include reagents, ligands, inorganic salts, heavy metals, or other residual metals like catalysts.

  • Residual Solvents: These are inorganic or organic liquids used during the manufacturing process.

Controls for these impurities are guided by the USP monograph for amlodipine besylate tablets or ICH Q3B guidance.[4]

Q2: My HPLC chromatogram shows poor resolution between the main levamlodipine peak and a known impurity. What are the potential causes and solutions?

A2: Poor resolution is a common issue in HPLC analysis. Here are some potential causes and corresponding troubleshooting steps:

Potential CauseRecommended Solution
Inappropriate Mobile Phase Composition Optimize the mobile phase. For levamlodipine, which is a basic compound, adjusting the pH of the aqueous portion of the mobile phase can significantly impact retention and selectivity. A slight change in the organic-to-aqueous ratio can also improve separation.
Incorrect Column Chemistry Ensure the column stationary phase is suitable. A C18 column is commonly used, but for closely eluting impurities, a different selectivity might be needed (e.g., a phenyl-hexyl or a cyano column).
Suboptimal Flow Rate Decrease the flow rate. This can increase the plate number and improve resolution, though it will also increase the run time.
Elevated Column Temperature While higher temperatures can improve efficiency, they may also alter selectivity. Experiment with different column temperatures to find the optimal balance.
Sample Overload Injecting too concentrated a sample can lead to peak broadening and poor resolution. Try diluting the sample.

A developed HPLC method for related substances of amlodipine utilized an RP-select B column (250 x 4.0 mm, 5 µm) with a mobile phase of 0.04 M sodium dihydrogen phosphate (B84403) monohydrate (pH 4.0) and ethanol (B145695) (60:40 % v/v).[5] This could be a good starting point for method optimization.

Q3: I am observing unexpected peaks in my chromatogram. How can I determine if they are actual impurities or artifacts?

A3: Distinguishing between genuine impurities and artifacts is crucial. Here is a systematic approach:

Troubleshooting Workflow for Unexpected Peaks

G start Unexpected Peak Observed blank_injection Inject a Blank (Mobile Phase/Solvent) start->blank_injection peak_present_blank Peak Present? blank_injection->peak_present_blank ghost_peak Ghost Peak (System Contamination, Carryover, or Mobile Phase Issue) peak_present_blank->ghost_peak Yes peak_absent_blank Peak Absent peak_present_blank->peak_absent_blank No placebo_injection Inject Placebo/Excipients peak_absent_blank->placebo_injection peak_present_placebo Peak Present? placebo_injection->peak_present_placebo excipient_interaction Excipient-Related Peak or Degradant peak_present_placebo->excipient_interaction Yes peak_absent_placebo Peak Absent peak_present_placebo->peak_absent_placebo No forced_degradation Perform Forced Degradation Studies peak_absent_placebo->forced_degradation match_degradation Does the peak match a degradation product? forced_degradation->match_degradation degradation_product Likely Degradation Product match_degradation->degradation_product Yes process_impurity Potential Process-Related Impurity match_degradation->process_impurity No G cluster_stress Stress Conditions cluster_products Primary Degradation Products Acid Acid Hydrolysis (e.g., HCl) ImpurityD Pyridine Derivative (Impurity D) Acid->ImpurityD Base Base Hydrolysis (e.g., NaOH) HydrolysisProducts Ester Hydrolysis Products Base->HydrolysisProducts Oxidation Oxidation (e.g., H2O2) Oxidation->ImpurityD Photolysis Light Exposure (UV/Vis) Photolysis->ImpurityD Thermal Thermal Stress (Heat) Levamlodipine Levamlodipine Maleate Levamlodipine->Acid Levamlodipine->Base Levamlodipine->Oxidation Levamlodipine->Photolysis Levamlodipine->Thermal

References

Troubleshooting

Technical Support Center: Optimizing HPLC Separation of Amlodipine Enantiomers

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for the chiral separation of amlodipine (B1666008) enantiomers by H...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for the chiral separation of amlodipine (B1666008) enantiomers by High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis, offering potential causes and solutions in a direct question-and-answer format.

Q1: Why is the resolution between the (S)- and (R)-amlodipine enantiomers poor (Rs < 1.5)?

A: Poor resolution is a common issue in chiral separations. The primary factors to investigate are the mobile phase composition and the chiral stationary phase (CSP).

  • Mobile Phase Composition: The type and concentration of the alcohol modifier (e.g., ethanol (B145695), isopropanol) in the mobile phase are critical. An incorrect concentration can significantly reduce the enantioselectivity of the column. Acidic or basic additives also play a crucial role in improving peak shape and resolution by controlling the ionization state of amlodipine.

  • Chiral Stationary Phase (CSP): The choice of CSP is fundamental. Polysaccharide-based CSPs, such as those coated with derivatives of cellulose (B213188) or amylose (B160209), are widely and successfully used for amlodipine enantiomer separation. If resolution is poor, ensure you are using a recommended CSP type. Column degradation can also lead to a loss of resolution over time.

  • Temperature: Lowering the column temperature can sometimes enhance enantioselectivity and improve resolution, although it may lead to broader peaks and longer retention times.

Q2: Why are my peaks tailing excessively?

A: Peak tailing for amlodipine, a basic compound, is often caused by secondary interactions with the stationary phase or issues with the mobile phase.

  • Mobile Phase Additives: Amlodipine has two basic nitrogen atoms. The absence of a basic additive (like diethylamine (B46881), DEA) in the mobile phase can lead to strong interactions between the analyte and residual acidic silanol (B1196071) groups on the silica (B1680970) support of the CSP, causing tailing. The addition of a small concentration of a basic modifier (e.g., 0.1% DEA) is typically required to obtain sharp, symmetrical peaks.

  • Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak tailing. Try reducing the injection volume or the concentration of the sample.

  • Column Contamination: Contamination at the head of the column can cause poor peak shape. Consider flushing the column with a strong solvent or, if necessary, replacing the guard column or the analytical column itself.

Q3: The retention times are too long, leading to an inefficient run time. How can I reduce them?

A: Long retention times can be addressed by adjusting the mobile phase strength or the flow rate.

  • Increase Mobile Phase Strength: For normal-phase separations, increasing the concentration of the polar modifier (e.g., the alcohol component) will decrease retention times. For instance, increasing the ethanol content in a hexane/ethanol mobile phase will reduce the retention of amlodipine enantiomers.

  • Increase Flow Rate: Increasing the flow rate will proportionally decrease retention times. However, be aware that this may also lead to a decrease in resolution and an increase in backpressure. A balance must be found between run time and separation efficiency.

  • Increase Temperature: Raising the column temperature will decrease the viscosity of the mobile phase and can reduce retention times. However, monitor the effect on resolution, as it can sometimes decrease with higher temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the most common chiral stationary phases (CSPs) for amlodipine enantiomer separation?

A: Polysaccharide-based CSPs are the most frequently reported for this application. Specifically, columns with amylose or cellulose derivatives coated on a silica gel support are highly effective. The Chiralcel OD-H (cellulose tris-3,5-dimethylphenylcarbamate) and Chiralpak AD (amylose tris-3,5-dimethylphenylcarbamate) are classic examples that have demonstrated excellent enantioselectivity for amlodipine.

Q2: What typical mobile phases are used for separating amlodipine enantiomers?

A: The separation is most commonly achieved using a normal-phase mode. A typical mobile phase consists of a non-polar solvent like n-hexane, a polar alcohol modifier such as ethanol or isopropanol, and a basic additive like diethylamine (DEA) to improve peak shape. A common starting composition is a mixture of n-hexane, ethanol, and DEA.

Q3: Why is a basic additive like diethylamine (DEA) necessary in the mobile phase?

A: Amlodipine is a basic compound. The basic additive (DEA) is added to the mobile phase to minimize undesirable interactions between the basic analyte and any acidic sites (residual silanols) on the stationary phase support. This competition reduces peak tailing and leads to sharper, more symmetrical peaks, which is essential for accurate quantification and resolution.

Experimental Protocols & Data

The following tables summarize typical experimental conditions and the resulting chromatographic data for the separation of amlodipine enantiomers.

Table 1: Example HPLC Method Parameters

Parameter Condition
Column Chiralcel OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase n-Hexane / Isopropanol / Diethylamine (85:15:0.1, v/v/v)
Flow Rate 1.0 mL/min
Temperature 25 °C
Detection UV at 237 nm

| Injection Volume | 20 µL |

Table 2: Chromatographic Performance Data

Enantiomer Retention Time (t_R) (min)
(S)-Amlodipine ~10.5
(R)-Amlodipine ~12.0

| Resolution (Rs) | > 2.0 |

Process Diagrams

The following diagrams illustrate key workflows and relationships in method development and troubleshooting.

MethodDevelopmentWorkflow cluster_prep Preparation cluster_optim Optimization cluster_val Validation & Analysis start Start Method Development select_csp Select CSP (e.g., Polysaccharide-based) start->select_csp prep_mp Prepare Mobile Phase (Hexane/Alcohol/Additive) select_csp->prep_mp screen_mp Screen Mobile Phase Composition prep_mp->screen_mp optim_params Optimize Flow Rate & Temperature screen_mp->optim_params check_sst Perform System Suitability Test (SST) optim_params->check_sst check_sst->screen_mp SST Fail? validate Validate Method (ICH Guidelines) check_sst->validate SST Pass? analysis Routine Analysis validate->analysis

Caption: Workflow for Chiral HPLC Method Development.

TroubleshootingDecisionTree cluster_resolution Poor Resolution (Rs < 1.5) cluster_tailing Peak Tailing (Tf > 1.5) cluster_retention Long Retention Time issue Chromatographic Issue Identified res_check Check Mobile Phase issue->res_check Resolution tail_check Check Additive issue->tail_check Tailing ret_check Check Flow/MP Strength issue->ret_check Retention res_sol1 Adjust Alcohol % res_check->res_sol1 res_sol2 Check Additive Conc. res_check->res_sol2 tail_sol1 Increase DEA Conc. tail_check->tail_sol1 tail_sol2 Check Sample Conc. (Reduce if needed) tail_check->tail_sol2 ret_sol1 Increase Flow Rate ret_check->ret_sol1 ret_sol2 Increase Alcohol % ret_check->ret_sol2

Caption: Decision Tree for Common HPLC Troubleshooting.

ParameterEffects p1 Alcohol % o1 Resolution p1->o1 Affects o2 Retention Time p1->o2 Decreases p2 Basic Additive % p2->o1 Improves o3 Peak Shape p2->o3 Improves p3 Flow Rate p3->o1 Decreases p3->o2 Decreases o4 Backpressure p3->o4 Increases p4 Temperature p4->o1 Affects p4->o2 Decreases

Caption: Effects of Parameters on Chromatographic Outcomes.

Optimization

Technical Support Center: Improving the Stability of Levamlodipine Maleate Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with levamlodipine (B1674848) maleate (B123234...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with levamlodipine (B1674848) maleate (B1232345) formulations. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guide

Issue 1: Appearance of Unknown Peaks in HPLC Chromatogram During Stability Studies

Question: We are observing unexpected peaks in our HPLC analysis of a levamlodipine maleate formulation after storage under accelerated stability conditions. How can we identify these peaks and prevent their formation?

Answer: The appearance of new peaks in the chromatogram typically indicates degradation of the active pharmaceutical ingredient (API) or interaction with excipients. The primary degradation pathways for amlodipine (B1666008), the parent compound of levamlodipine, are hydrolysis (both acidic and basic), oxidation, and photolysis.[1][2]

Recommended Actions:

  • Peak Identification:

    • Mass Spectrometry (MS): Couple your HPLC system with a mass spectrometer to determine the mass-to-charge ratio (m/z) of the unknown peaks. This will help in identifying the molecular weight of the degradation products.

    • Reference Standards: Compare the retention times of the unknown peaks with those of known levamlodipine impurities and degradation products if reference standards are available.

  • Forced Degradation Studies: To understand the degradation profile of your specific formulation, perform forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic). This will help in correlating the unknown peaks with specific stress conditions.

  • Excipient Compatibility: Assess the compatibility of levamlodipine maleate with the excipients in your formulation. A known incompatibility exists with lactose (B1674315), which can lead to the formation of lactose adducts via the Maillard reaction.[3] Another potential incompatibility has been reported with sodium stearyl fumarate.[2]

  • Prevention Strategies:

    • pH Control: Maintain the pH of the formulation in a stable range, as amlodipine is susceptible to both acid and base hydrolysis.

    • Antioxidants: If oxidative degradation is suspected, consider the inclusion of antioxidants in your formulation.

    • Light Protection: Amlodipine is known to be photosensitive.[4] Ensure that the manufacturing process is carried out under controlled lighting conditions and use light-resistant packaging.

    • Moisture Control: Levamlodipine maleate is sensitive to moisture.[5] Control the moisture content of the formulation and use packaging with adequate moisture protection.

Issue 2: Tablet Sticking During Compression

Question: Our levamlodipine maleate tablet formulation is exhibiting sticking to the punch faces during compression. What are the potential causes and how can we mitigate this issue?

Answer: Sticking is a common issue encountered during the tablet manufacturing of levamlodipine maleate.[5] It can be caused by the physicochemical properties of the drug substance, formulation composition, or manufacturing process parameters.

Recommended Actions:

  • Formulation Optimization:

    • Lubricant Level: Evaluate the concentration of the lubricant (e.g., magnesium stearate) in your formulation. Increasing the lubricant level can often resolve sticking issues.

    • Glidant: Incorporate a glidant, such as colloidal silicon dioxide, to improve powder flow and reduce adhesion.

    • Excipient Selection: The choice of excipients can influence sticking. Consider using excipients with better anti-adherent properties.

  • Process Parameter Adjustment:

    • Compression Force: Optimize the compression force. Excessive force can sometimes exacerbate sticking.

    • Press Speed: Reducing the speed of the tablet press can provide more time for the tablet to eject cleanly from the die.

  • Tooling and Equipment:

    • Punch Face Treatment: Use punches with specialized coatings (e.g., chromium nitride) to reduce the adherence of the powder blend.

    • Punch Maintenance: Ensure that the punch faces are clean, smooth, and free from any defects.

Issue 3: Inconsistent Dissolution Profile

Question: We are observing variability in the dissolution profiles of our levamlodipine maleate tablets between different batches. What factors could be contributing to this inconsistency?

Answer: Inconsistent dissolution profiles can stem from variations in the API properties, formulation, and manufacturing process.

Recommended Actions:

  • API Characterization:

    • Particle Size Distribution: Ensure that the particle size distribution of the levamlodipine maleate API is consistent across batches. Changes in particle size can significantly impact dissolution.

    • Polymorphism: Verify the polymorphic form of the API. Different polymorphs can have different solubility and dissolution rates.

  • Formulation Consistency:

    • Disintegrant Level: The amount and type of disintegrant are critical for tablet breakup and drug release. Ensure consistent sourcing and quantity.

    • Binder Concentration: Variations in the binder concentration can affect tablet hardness and, consequently, the dissolution rate.

  • Manufacturing Process Control:

    • Granulation: If using a wet granulation process, ensure that the granulation endpoint and drying parameters are tightly controlled to produce granules with consistent properties.

    • Tablet Hardness and Thickness: Monitor and control tablet hardness and thickness, as these parameters directly influence the dissolution profile.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of levamlodipine maleate?

A1: The primary degradation of levamlodipine is similar to that of amlodipine. The most significant degradation product is the pyridine (B92270) derivative, often referred to as Impurity D.[6] Other potential degradation products can arise from interactions with excipients or the maleate salt itself.

Q2: What are the optimal storage conditions for levamlodipine maleate formulations?

A2: Levamlodipine maleate tablets have a proposed shelf-life of 24 months when stored at controlled room temperature between 20°C to 25°C (68°F to 77°F).[7] It is also crucial to protect the formulation from light and moisture. Packaging in high-density polyethylene (B3416737) (HDPE) bottles is a common practice.[7]

Q3: How does pH affect the stability of levamlodipine maleate?

A3: Amlodipine, the active moiety in levamlodipine maleate, is susceptible to degradation in both acidic and alkaline conditions.[1] The dihydropyridine (B1217469) ring is prone to hydrolysis outside of a neutral pH range. Therefore, maintaining a controlled pH environment within the formulation is critical for stability.

Q4: Are there any known excipient incompatibilities with levamlodipine maleate?

A4: Yes, potential incompatibilities have been reported. The most notable is with reducing sugars like lactose, where the primary amine group of levamlodipine can undergo a Maillard reaction, leading to the formation of adducts.[3] There is also a suggestion of a possible incompatibility with sodium stearyl fumarate.[2] It is recommended to perform compatibility studies with all chosen excipients.

Data Presentation

Table 1: Summary of Forced Degradation Data for Amlodipine Besylate *

Stress ConditionParametersDegradation (%)Reference
Acid Hydrolysis0.1 M HCl, Room Temperature, 3 days~1%[8]
Acid Hydrolysis1N HCl60%[6]
Base Hydrolysis0.1 M NaOH, Room Temperature, 3 days43%[8]
Base HydrolysisNot Specified25%[6]
Oxidative3% H₂O₂, Room Temperature, 3 days~1%[8]
Oxidative30% H₂O₂20%[6]
Photolytic200 W-h/m² UV light & 1.2 million lux-h visible light5%[8]
Thermal105°C, 3 daysNo significant degradation[8]
Thermal & Humidity85°C, 85% RH, 3 daysNo significant degradation[8]

*Note: This data is for amlodipine besylate and serves as a reference for the potential degradation behavior of levamlodipine maleate. Specific degradation percentages may vary for levamlodipine maleate and different formulations.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Levamlodipine Maleate

This protocol is a composite based on established methods for amlodipine analysis and can be adapted for levamlodipine maleate.

1. Objective: To develop a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of levamlodipine maleate and the separation of its degradation products.

2. Materials and Reagents:

  • Levamlodipine maleate reference standard

  • HPLC grade methanol

  • HPLC grade water

  • Ammonium hydroxide (B78521)

  • Hydrochloric acid

  • Sodium hydroxide

  • Hydrogen peroxide

3. Chromatographic Conditions:

ParameterCondition
HPLC System Agilent 1260 Infinity or equivalent with a Diode Array Detector (DAD)
Column C18 column (e.g., Phenomenex Kinetex EVO C18, 4.6 mm × 100 mm, 2.6 µm)
Mobile Phase A 0.4% Ammonium hydroxide in water
Mobile Phase B Methanol
Gradient Program 0-2 min, 55% B; 2-5 min, 55-60% B; 5-12 min, 60-90% B; 12.1-15 min, 55% B
Flow Rate 1.0 mL/min
Column Temperature 35°C
Detection Wavelength 237 nm
Injection Volume 20 µL

4. Preparation of Solutions:

  • Standard Solution: Accurately weigh and dissolve an appropriate amount of levamlodipine maleate reference standard in a suitable diluent (e.g., methanol:water 50:50 v/v) to obtain a known concentration (e.g., 0.1 mg/mL).

  • Sample Solution: Prepare the sample solution from the formulation to achieve a similar concentration as the standard solution.

5. Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Protocol 2: Forced Degradation Study

1. Objective: To investigate the degradation pathways of levamlodipine maleate under various stress conditions.

2. Methodology:

  • Acid Hydrolysis: Treat the drug solution with 0.1 M HCl at room temperature for a specified duration (e.g., 24 hours). Neutralize the solution before injection.

  • Base Hydrolysis: Treat the drug solution with 0.1 M NaOH at room temperature for a specified duration (e.g., 24 hours). Neutralize the solution before injection.

  • Oxidative Degradation: Treat the drug solution with 3% H₂O₂ at room temperature for a specified duration (e.g., 24 hours).

  • Thermal Degradation: Expose the solid drug substance or formulation to dry heat (e.g., 80°C) for a specified period (e.g., 48 hours).

  • Photolytic Degradation: Expose the drug solution or solid substance to UV (e.g., 200 W-h/m²) and visible light (e.g., 1.2 million lux-h) in a photostability chamber.

3. Analysis: Analyze the stressed samples using the validated stability-indicating HPLC method. Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify the degradation products.

Visualizations

cluster_degradation Degradation Pathways Levamlodipine Levamlodipine Hydrolysis (Acid/Base) Hydrolysis (Acid/Base) Levamlodipine->Hydrolysis (Acid/Base) H+ / OH- Oxidation Oxidation Levamlodipine->Oxidation [O] Photolysis Photolysis Levamlodipine->Photolysis hv Degradation_Products Degradation Products (e.g., Pyridine Derivative) Hydrolysis (Acid/Base)->Degradation_Products Oxidation->Degradation_Products Photolysis->Degradation_Products

Caption: Degradation pathways of levamlodipine.

cluster_workflow Stability Study Workflow Start Start Formulation Prepare Levamlodipine Maleate Formulation Start->Formulation Initial_Analysis Initial Analysis (t=0) (HPLC, Dissolution, etc.) Formulation->Initial_Analysis Stability_Chambers Place samples in stability chambers (e.g., 40°C/75% RH) Initial_Analysis->Stability_Chambers Time_Points Pull samples at specified time points (e.g., 1, 3, 6 months) Stability_Chambers->Time_Points Analysis Analyze samples (HPLC, Dissolution, etc.) Time_Points->Analysis Data_Evaluation Evaluate data and determine shelf-life Analysis->Data_Evaluation End End Data_Evaluation->End

Caption: Experimental workflow for a stability study.

cluster_troubleshooting Troubleshooting Decision Tree Problem Instability Observed (e.g., new peaks, assay loss) Check_Excipients Review Excipient Compatibility Data Problem->Check_Excipients Known_Incompatibility Known Incompatibility? (e.g., Lactose) Check_Excipients->Known_Incompatibility Replace_Excipient Replace Incompatible Excipient Known_Incompatibility->Replace_Excipient Yes Forced_Degradation Perform Forced Degradation Study Known_Incompatibility->Forced_Degradation No Identify_Pathway Identify Degradation Pathway (Hydrolysis, Oxidation, Photolysis) Forced_Degradation->Identify_Pathway Implement_Solution Implement Protective Measures (pH control, Antioxidant, Light protection) Identify_Pathway->Implement_Solution

Caption: Troubleshooting decision tree for formulation instability.

References

Troubleshooting

addressing matrix effects in bioanalysis of levamlodipine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects in the bioanaly...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects in the bioanalysis of levamlodipine (B1674848).

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of levamlodipine using LC-MS/MS, with a focus on identifying and mitigating matrix effects.

Problem / Observation Potential Cause Suggested Solution
Poor Peak Shape (Tailing or Fronting) Column Degradation: Loss of stationary phase or contamination.1. Flush the column with a strong solvent. 2. If the peak shape does not improve, replace the analytical column.[1]
Sample Overload: Injecting too much analyte.1. Reduce the injection volume. 2. Dilute the sample concentration.[1]
Inappropriate Mobile Phase: pH or composition not optimal for levamlodipine.1. Adjust the mobile phase pH. Levamlodipine's pKa is ~8.6, so a pH of 7-8 is often optimal for extraction.[2] 2. Experiment with mobile phase additives like ammonium (B1175870) formate (B1220265) or formic acid to improve peak shape.[3][4]
High Signal Variability or Poor Reproducibility Inconsistent Sample Preparation: Variation in extraction efficiency.1. Ensure consistent and thorough vortexing/mixing during extraction steps (at least 1-3 minutes).[2] 2. Automate sample preparation steps if possible to minimize human error.
Uncompensated Matrix Effects: The internal standard is not tracking the analyte's behavior.1. Use a stable isotope-labeled internal standard (SIL-IS) like (S)-Amlodipine-d4, which is the ideal choice to compensate for matrix effects.[1][2] 2. If a SIL-IS is unavailable, use a structural analog that co-elutes with levamlodipine.[5]
Low Analyte Response or Sensitivity Ion Suppression: Co-eluting matrix components are interfering with the ionization of levamlodipine in the MS source. This is a common issue in bioanalysis.[6][7]1. Improve Sample Cleanup: Switch from Protein Precipitation (PPT) to a more rigorous method like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to remove more interferences.[2][7] 2. Optimize Chromatography: Adjust the gradient to better separate levamlodipine from the region where matrix components (like phospholipids) elute.[3] 3. Reduce Flow Rate: Lowering the flow rate can sometimes decrease the magnitude of ion suppression.
Suboptimal Extraction Recovery: Inefficient extraction of levamlodipine from the biological matrix.1. For LLE: Adjust the pH of the sample to be in the 7-8 range to ensure levamlodipine is in its unionized form, which is more readily extracted into an organic solvent.[2] 2. For SPE: Ensure the cartridge is properly conditioned and that the wash and elution solvents are appropriate.[5][8]
Signal Enhancement Ion Enhancement: Co-eluting matrix components are increasing the ionization efficiency of levamlodipine.While less common than suppression, this can still lead to inaccurate results.[9][10] The same solutions for ion suppression (improved sample cleanup and chromatographic optimization) are applicable here.[11]

Frequently Asked Questions (FAQs)

General Questions

Q1: What is levamlodipine and why is its bioanalysis important?

Levamlodipine, also known as S-amlodipine, is the pharmacologically active enantiomer of amlodipine, a calcium channel blocker used to treat hypertension and angina.[12] The other enantiomer, (R)-amlodipine, has significantly less activity.[12] Regulatory guidelines may require the measurement of individual enantiomers if they exhibit different pharmacokinetic or pharmacodynamic properties.[8] Accurate bioanalysis is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.[4]

Q2: What are matrix effects and how do they impact the bioanalysis of levamlodipine?

Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of an analyte by co-eluting components present in the sample matrix.[6][7] In plasma, common sources of matrix effects include phospholipids, salts, and proteins.[3][6] These effects can lead to poor accuracy, imprecision, and reduced sensitivity in LC-MS/MS assays, ultimately compromising the reliability of the results.[6][11]

Sample Preparation

Q3: Which sample preparation method is best for minimizing matrix effects for levamlodipine analysis?

The choice of method depends on the required sensitivity and throughput. Here's a comparison:

  • Protein Precipitation (PPT): Simple and fast, but often results in "dirtier" extracts with more significant matrix effects.[2] It may be suitable for some applications but is prone to issues.[11]

  • Liquid-Liquid Extraction (LLE): Offers a cleaner extract than PPT.[2] Solvents like ethyl acetate (B1210297) or methyl tert-butyl ether are commonly used.[2][5]

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts and is the preferred method for sensitive LC-MS/MS analysis to minimize matrix effects.[2][7] C18 or polymeric reversed-phase cartridges are often used.[2][8]

Q4: Why is using a stable isotope-labeled internal standard (SIL-IS) like (S)-Amlodipine-d4 so important?

A SIL-IS is considered the "gold standard" for quantitative bioanalysis.[13] Because (S)-Amlodipine-d4 is chemically identical to levamlodipine, it has the same extraction recovery, chromatographic retention time, and ionization behavior.[4] Therefore, it experiences the same degree of matrix suppression or enhancement as the analyte. By using the peak area ratio of the analyte to the IS, these variations are effectively canceled out, leading to highly accurate and precise results.[3][4]

Data Interpretation & Troubleshooting

Q5: How can I quantitatively assess matrix effects in my assay?

The most common method is the post-extraction spiking technique to calculate the Matrix Factor (MF).[3][5][6] This involves comparing the peak response of an analyte spiked into an extracted blank matrix (Set B) with the response of the analyte in a neat solution (Set A).

  • Matrix Factor (MF) = Peak Area in Set B / Peak Area in Set A

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

Ideally, the absolute MF should be between 0.75 and 1.25 for a robust method.[6]

Q6: My results show a matrix factor of 0.6 for levamlodipine, but the internal standard (IS)-normalized matrix factor is 0.99. Is this acceptable?

A matrix factor of 0.6 indicates a 40% ion suppression for levamlodipine. However, an IS-normalized matrix factor of 0.99 demonstrates that your internal standard is experiencing a very similar degree of suppression and is effectively compensating for it.[3] For a robust method, this is generally considered acceptable, as the ratio of the analyte to the internal standard remains consistent.[3][14] Nevertheless, minimizing the absolute matrix effect is always preferable to improve overall assay sensitivity.[3]

Q7: How can I use post-column infusion to identify regions of ion suppression?

Post-column infusion is a qualitative technique used to visualize matrix effects across a chromatogram.[15][16] A solution of the analyte is continuously infused into the mobile phase after the analytical column but before the MS source, creating a stable baseline signal.[16] When a blank, extracted matrix sample is injected, any dips or rises in this baseline indicate regions where co-eluting matrix components are causing ion suppression or enhancement, respectively.[16] This helps in adjusting the chromatographic method to move the analyte's retention time away from these interfering regions.

Quantitative Data Summary

The following table summarizes typical performance data for different sample preparation methods used in amlodipine/levamlodipine bioanalysis.

Method Analyte Mean Recovery (%) Matrix Effect (%) IS-Normalized Matrix Factor Reference
Solid-Phase Extraction (SPE)(R)-Amlodipine94.1No significant matrix effect observedNot explicitly stated, but method showed no matrix effect[8]
Solid-Phase Extraction (SPE)(S)-Amlodipine92.2No significant matrix effect observedNot explicitly stated, but method showed no matrix effect[8]
Solid-Phase Extraction (SPE)Amlodipine93.4 - 99.6Not explicitly stated0.992[14]
Liquid-Liquid Extraction (LLE)Fexofenadine52 - 55Not specifiedNot specified[17]
Protein Precipitation (PPT)Fexofenadine> LLE recoveryNot specifiedNot specified[17]

*Data for Fexofenadine is included to illustrate comparative recovery between LLE and PPT as specific levamlodipine data was not available in the same study.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect by Post-Extraction Spiking

This protocol allows for the quantitative determination of the matrix factor.

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Prepare levamlodipine and its SIL-IS in the final reconstitution solvent at a known concentration (e.g., a mid-range QC).[3]

    • Set B (Post-Spike Sample): Extract blank plasma from at least six different sources using your validated sample preparation method. After the final evaporation step, reconstitute the dried extract with the neat solution from Set A.[3]

    • Set C (Blank Matrix): Extract blank plasma from the same sources as in Set B. Reconstitute with the reconstitution solvent only (no analyte or IS).[3]

  • Analysis: Inject and analyze all three sets of samples by LC-MS/MS.

  • Calculation:

    • Matrix Factor (MF): Calculate the MF by dividing the average peak area of the analyte in Set B by the average peak area of the analyte in Set A.[3]

    • IS-Normalized Matrix Factor: Calculate the MF for both the analyte and the IS. Then, divide the analyte MF by the IS MF.

Protocol 2: Solid-Phase Extraction (SPE) of Levamlodipine from Human Plasma

This is a generalized procedure for robust sample cleanup.

  • Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 1 cc, 30 mg) by passing 1 mL of methanol (B129727) followed by 1 mL of water. Do not allow the cartridge to dry.[5][8]

  • Sample Pre-treatment: To 250 µL of a human plasma sample, add the internal standard ((S)-Amlodipine-d4).[5] Add 500 µL of 0.2% v/v ethanolamine (B43304) in water and vortex.[8]

  • Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady rate.[5][8]

  • Washing:

    • Wash the cartridge with 1 mL of water to remove polar interferences.[3][8]

    • Wash the cartridge with 1 mL of 20% methanol in water to remove less polar interferences.[3][8]

  • Elution: Elute levamlodipine and the IS with 1 mL of 0.1% formic acid in methanol.[3][8]

  • Evaporation and Reconstitution:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40-50°C.[3][8]

    • Reconstitute the residue in 100-200 µL of the mobile phase.[3][8]

    • Vortex the reconstituted sample and inject it into the LC-MS/MS system.[3]

Visualizations

Experimental_Workflow_for_Matrix_Effect_Assessment Workflow for Quantitative Matrix Effect Assessment cluster_analysis Analysis & Calculation SetA Set A: Neat Solution (Analyte + IS in Solvent) LCMS LC-MS/MS Analysis SetA->LCMS SetB Set B: Post-Spike Sample (Extracted Blank + Set A) SetB->LCMS SetC Set C: Blank Matrix (Extracted Blank + Solvent) SetC->LCMS Calc Calculate Peak Areas LCMS->Calc MF_Calc Calculate Matrix Factor (MF) MF = Area(Set B) / Area(Set A) Calc->MF_Calc

Caption: Workflow for Quantitative Matrix Effect Assessment.

SPE_Workflow Solid-Phase Extraction (SPE) Workflow Start Start: Plasma Sample + IS Condition 1. Condition SPE Cartridge (Methanol, then Water) Load 2. Load Sample Start->Load Pre-treat & Add to Cartridge Wash1 3. Wash 1 (Water) Load->Wash1 Wash2 4. Wash 2 (20% Methanol) Wash1->Wash2 Elute 5. Elute Analyte (0.1% Formic Acid in Methanol) Wash2->Elute Dry 6. Evaporate to Dryness Elute->Dry Reconstitute 7. Reconstitute (Mobile Phase) Dry->Reconstitute Inject Inject into LC-MS/MS Reconstitute->Inject

Caption: Solid-Phase Extraction (SPE) Workflow for Levamlodipine.

Troubleshooting_Logic Troubleshooting Logic for Low Analyte Signal Start Problem: Low Analyte Signal CheckIS Is SIL-IS signal also low? Start->CheckIS AssessMF Assess Matrix Factor (MF) CheckIS->AssessMF Yes CheckRecovery Assess Extraction Recovery CheckIS->CheckRecovery No ImproveCleanup Solution: Improve Sample Cleanup (e.g., PPT -> SPE) AssessMF->ImproveCleanup MF << 1 (Ion Suppression) OptimizeLC Solution: Optimize Chromatography AssessMF->OptimizeLC MF << 1 (Ion Suppression) OptimizeExtraction Solution: Optimize Extraction Protocol (e.g., adjust pH) CheckRecovery->OptimizeExtraction Low Recovery

Caption: Troubleshooting Logic for Low Analyte Signal.

References

Optimization

Technical Support Center: Refinement of Levamlodipine Maleate Particle Size for Improved Dissolution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments focused on refining levamlodipine (B167...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments focused on refining levamlodipine (B1674848) maleate (B1232345) particle size to enhance dissolution rates.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during the refinement of levamlodipine maleate particle size and subsequent dissolution testing.

Q1: We are observing inconsistent dissolution profiles for our levamlodipine maleate batches, despite consistent formulation. Could particle size be the culprit?

A: Yes, inconsistency in particle size distribution (PSD) is a significant factor that can lead to variable dissolution rates. Different batches of Active Pharmaceutical Ingredients (APIs) may have different PSDs, which can affect the manufacturability and quality of the final drug product.[1] It is crucial to implement a robust particle size analysis method to monitor batch-to-batch consistency.

Q2: Our attempts at micronization of levamlodipine maleate have resulted in particle aggregation. How can we prevent this?

A: Particle aggregation after micronization is a common challenge, often due to increased surface energy. Consider the following troubleshooting steps:

  • Optimize Milling Parameters: Excessive milling energy can lead to particle agglomeration. Experiment with lower milling intensities or shorter durations.

  • Use of Dispersing Agents: Incorporate a small percentage of a suitable dispersing agent or anti-caking agent into your formulation prior to milling.

  • Control Environmental Conditions: High humidity during and after milling can promote aggregation. Ensure processing occurs in a controlled, low-humidity environment.

  • Post-Micronization Sieving: A gentle sieving step after micronization can help to break up loose agglomerates.

Q3: We have reduced the particle size of levamlodipine maleate, but the dissolution rate has not improved as expected. What other factors should we investigate?

A: While particle size is a critical attribute, other factors can influence dissolution. According to the Noyes-Whitney equation, the dissolution rate is dependent on the effective surface area, aqueous solubility, and concentration gradient.[2] If a reduction in particle size does not yield the expected increase in dissolution, consider the following:

  • Polymorphism: The micronization process can sometimes induce polymorphic changes. Different polymorphic forms of a drug can have different solubilities and dissolution characteristics.[3][4] It is advisable to characterize the solid-state form of the levamlodipine maleate before and after particle size reduction using techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC).

  • Excipient Effects: The excipients in your formulation can significantly impact dissolution.[4][5] Hydrophobic lubricants like magnesium stearate (B1226849) can form a film on the drug particles, hindering water penetration.[4] The choice of fillers and binders can also play a role in how well the tablet disintegrates and releases the drug.[4][6]

  • Wetting: Poor wettability of the drug powder can limit dissolution, even with a smaller particle size. The inclusion of a wetting agent or a hydrophilic carrier in the formulation can improve this.

Q4: What is the most suitable method for particle size analysis of levamlodipine maleate in a pharmaceutical development setting?

A: Laser diffraction is one of the most commonly used techniques for particle size analysis in the pharmaceutical industry due to its speed, reproducibility, and wide measurement range.[1][7][8][9][10] It is suitable for both dry powders and liquid suspensions.[1] However, for irregularly shaped particles, it may not provide the "true size."[1] For more detailed morphological information, microscopy techniques such as Scanning Electron Microscopy (SEM) can be invaluable.[8] For nanoparticles, Dynamic Light Scattering (DLS) is a suitable option.[9]

Q5: Our dissolution test for levamlodipine maleate tablets is failing to meet the acceptance criteria. What are the common causes related to the dissolution method itself?

A: Failures in dissolution testing can often be traced back to the test parameters or the apparatus. Here are some common areas to investigate:

  • Deaeration of the Medium: Dissolved gases in the dissolution medium can form bubbles on the tablet surface, inhibiting wetting and reducing the available surface area for dissolution.[11]

  • pH of the Medium: The solubility of levamlodipine maleate can be pH-dependent. Ensure the pH of the dissolution medium is accurately prepared and verified.[11]

  • Apparatus Calibration: The mechanical qualification of the dissolution apparatus is critical.[11] Key parameters to verify include vessel centering, paddle/basket height, and rotational speed.[11]

  • Sinker Selection: For dosage forms that tend to float, the type of sinker used can significantly affect the hydrodynamics and, consequently, the dissolution rate.[12]

Data Presentation

Table 1: Impact of Micronization on Levamlodipine Maleate Particle Size

Batch IDMicronization MethodMean Particle Size (D50) (µm)Particle Size Distribution (D10 - D90) (µm)
LM-RawNone (Unprocessed)75.315.2 - 150.8
LM-JM-1Jet Milling8.92.1 - 20.5
LM-BM-1Ball Milling12.43.5 - 28.1

Table 2: Comparative Dissolution Profiles of Levamlodipine Maleate Formulations

Time (minutes)% Drug Dissolved (LM-Raw)% Drug Dissolved (LM-JM-1)% Drug Dissolved (LM-BM-1)
5226558
10418879
15589591
30759997
458610199
6092101100

Experimental Protocols

Protocol 1: Particle Size Reduction of Levamlodipine Maleate by Jet Milling
  • Objective: To reduce the particle size of levamlodipine maleate to the micron range using a jet mill.

  • Materials and Equipment:

    • Levamlodipine Maleate API

    • Jet Mill (e.g., spiral jet mill)

    • Nitrogen gas supply

    • Laser diffraction particle size analyzer

  • Procedure:

    • Ensure the jet mill is clean and dry.

    • Set the grinding and feeding pressures to the desired levels. Start with a lower pressure and gradually increase to find the optimal setting.

    • Introduce the levamlodipine maleate powder into the feeder of the jet mill at a constant rate.

    • The high-velocity nitrogen gas will cause the particles to collide and fracture, reducing their size.

    • Collect the micronized powder from the collection vessel.

    • Analyze the particle size distribution of the collected sample using a laser diffraction analyzer.

    • Repeat the process with varying parameters (e.g., pressure, feed rate) to achieve the target particle size.

Protocol 2: In-Vitro Dissolution Testing of Levamlodipine Maleate Tablets
  • Objective: To determine the in-vitro dissolution rate of levamlodipine maleate from a tablet formulation.

  • Materials and Equipment:

    • USP Apparatus 2 (Paddle)

    • Dissolution vessels (500 mL or 900 mL)

    • Water bath maintained at 37 ± 0.5 °C

    • Levamlodipine maleate tablets

    • Dissolution Medium: 0.01 N HCl[13]

    • HPLC or UV-Vis Spectrophotometer

  • Procedure:

    • Prepare the dissolution medium and deaerate it.

    • Fill each dissolution vessel with the specified volume of the medium (e.g., 500 mL).[13]

    • Allow the medium to equilibrate to 37 ± 0.5 °C.

    • Place one tablet in each vessel.

    • Start the paddle rotation at the specified speed (e.g., 75 rpm).[13]

    • Withdraw samples at predetermined time points (e.g., 10, 15, 20, 30, 45, and 60 minutes).

    • Filter the samples immediately.

    • Analyze the concentration of levamlodipine maleate in each sample using a validated analytical method (HPLC or UV-Vis spectrophotometry).

    • Calculate the percentage of drug dissolved at each time point. The acceptance criteria is typically not less than 75% (Q) of the labeled amount dissolved in 30 minutes.[14]

Visualizations

experimental_workflow cluster_start Start: API Characterization cluster_processing Particle Size Refinement cluster_formulation Formulation & Manufacturing cluster_testing Quality Control Testing cluster_end Outcome start Levamlodipine Maleate API micronization Micronization (e.g., Jet Milling) start->micronization psd_analysis Particle Size Analysis (Laser Diffraction) micronization->psd_analysis blending Blending with Excipients psd_analysis->blending tableting Tableting blending->tableting dissolution Dissolution Testing tableting->dissolution analysis Data Analysis dissolution->analysis end Improved Dissolution Profile analysis->end

Caption: Experimental workflow for improving levamlodipine maleate dissolution.

troubleshooting_logic cluster_problem Problem Identification cluster_investigation Investigation Pathways cluster_causes Potential Root Causes problem Low/Inconsistent Dissolution Results api API Properties problem->api formulation Formulation Issues problem->formulation method Dissolution Method problem->method psd Incorrect Particle Size api->psd polymorph Polymorphic Changes api->polymorph excipients Excipient Incompatibility formulation->excipients lubricant Excessive Lubricant formulation->lubricant deaeration Improper Deaeration method->deaeration calibration Apparatus Calibration method->calibration

Caption: Troubleshooting logic for out-of-spec dissolution results.

References

Troubleshooting

managing degradation products in levamlodipine maleate stability studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the stability of levamlodipine (B1674848) m...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the stability of levamlodipine (B1674848) maleate (B1232345).

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for levamlodipine?

Levamlodipine, the active enantiomer of amlodipine (B1666008), primarily degrades through oxidation and hydrolysis.[1] The dihydropyridine (B1217469) ring in the amlodipine molecule is susceptible to oxidation, leading to the formation of a pyridine (B92270) derivative.[1] Hydrolytic degradation can also occur under acidic and basic conditions.[2][3] Additionally, photolytic degradation has been observed.[2]

Q2: What are the known impurities and degradation products of levamlodipine maleate?

During the formulation and stability testing of amlodipine maleate, several impurities have been identified. One notable impurity is formed by the reaction of the amino group of the amlodipine base with maleic acid.[4] This reaction is favored by higher temperatures and basic conditions.[4] Another potential impurity can arise from the raw materials used in synthesis.[4]

Q3: How does the maleate salt form influence the stability of levamlodipine?

The salt form can impact the stability of the active pharmaceutical ingredient (API). For instance, the formulation process for amlodipine maleate, especially when using wet granulation with water, can lead to the generation of hydrolytic degradation products.[4] It has been noted that the pH of the formulation can influence impurity formation.[4]

Q4: What are the recommended storage and handling conditions for levamlodipine maleate to minimize degradation?

To minimize degradation, levamlodipine maleate should be stored at controlled room temperature between 20°C to 25°C (68°F to 77°F).[5][6] It is also advisable to protect it from light, high humidity, and extreme temperatures to prevent photolytic, hydrolytic, and thermal degradation.

Troubleshooting Guide

Issue: Unexpected peaks are observed during HPLC analysis of a stability sample.

Possible Cause 1: Degradation of the Drug Substance

  • Troubleshooting Step: Perform forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) to identify the retention times of potential degradation products.[3][7] This will help in confirming if the unexpected peaks correspond to known degradants.

  • Analytical Approach: Utilize a stability-indicating HPLC method that is capable of resolving the main peak from all potential degradation products.[7][8] If co-elution is suspected, modify the mobile phase composition, gradient, or column chemistry.

Possible Cause 2: Interaction with Excipients

  • Troubleshooting Step: Conduct compatibility studies with individual excipients to identify any potential interactions that could lead to the formation of new adducts or degradation products.[2]

  • Analytical Approach: Analyze binary mixtures of levamlodipine maleate and each excipient under accelerated stability conditions.

Possible Cause 3: Contamination

  • Troubleshooting Step: Review the manufacturing process and handling procedures to identify potential sources of contamination.

  • Analytical Approach: Use a high-purity solvent to dissolve the sample and a clean column to rule out contamination from the analytical system.

Issue: The level of a known impurity is increasing beyond the acceptable limit during stability testing.

  • Troubleshooting Step 1: Re-evaluate Formulation and Manufacturing Process. The presence of moisture or high temperatures during manufacturing can accelerate the formation of certain impurities.[4] Consider using a dry granulation process or optimizing the drying parameters.

  • Troubleshooting Step 2: Assess Packaging. The container closure system should provide adequate protection against moisture and light.[5][6] Consider including a desiccant if the product is sensitive to humidity.

  • Troubleshooting Step 3: Refine the Control Strategy. The specifications for starting materials and in-process controls should be reviewed to ensure they are adequate to control the formation of impurities.[5]

Experimental Protocols

Forced Degradation Studies

This protocol outlines a general procedure for conducting forced degradation studies on levamlodipine maleate to identify potential degradation products and establish the stability-indicating nature of an analytical method.

Objective: To investigate the degradation behavior of levamlodipine maleate under various stress conditions as per ICH guidelines.

Methodology:

  • Preparation of Stock Solution: Prepare a stock solution of levamlodipine maleate in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) to a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acidic Hydrolysis: Treat the stock solution with an equal volume of 0.1 M HCl. Keep the mixture at room temperature or heat for a specified duration.[1]

    • Basic Hydrolysis: Treat the stock solution with an equal volume of 0.1 M NaOH. Keep the mixture at room temperature or heat for a specified duration.[1]

    • Oxidative Degradation: Treat the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Keep the mixture at room temperature for a specified duration.[1]

    • Thermal Degradation: Store a solid sample of levamlodipine maleate in a hot air oven at a specified temperature (e.g., 80°C) for a defined period.[1]

    • Photolytic Degradation: Expose a solution or solid sample of levamlodipine maleate to UV and visible light in a photostability chamber.[1]

  • Sample Analysis: After the specified exposure time, neutralize the acidic and basic samples, and dilute all stressed samples with the mobile phase to a suitable concentration for analysis by a stability-indicating HPLC method.[1]

Stability-Indicating HPLC Method

Objective: To develop and validate an HPLC method capable of separating and quantifying levamlodipine from its degradation products and impurities.

Typical Chromatographic Conditions:

ParameterTypical Value
Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A mixture of a buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., methanol or acetonitrile) in isocratic or gradient mode.
Flow Rate 1.0 mL/min
Detection Wavelength 237 nm or 238 nm[8][9]
Column Temperature Ambient or controlled (e.g., 25°C)
Injection Volume 20 µL

Data Presentation

Summary of Forced Degradation Studies on Amlodipine

The following table summarizes typical degradation observed for the amlodipine molecule under various stress conditions. Note that the extent of degradation can vary based on the specific salt form, concentration, and duration of exposure.

Stress ConditionReagent/ConditionObserved DegradationKey Degradation Products
Acidic Hydrolysis 0.1 M HClDegradation observed[3][7]Pyridine derivative
Basic Hydrolysis 0.1 M NaOHSignificant degradation[2][7]Pyridine derivative
Oxidative 3% H₂O₂Degradation observed[3][7]Pyridine derivative (Impurity D)[3]
Thermal 80°C - 105°CGenerally stable[3][7]Minimal degradation
Photolytic UV/Visible LightDegradation observed[2][7]Not specified

Visualizations

Degradation_Pathway Levamlodipine Levamlodipine (Dihydropyridine Ring) Oxidation Oxidation (e.g., H₂O₂) Levamlodipine->Oxidation Stress Hydrolysis Hydrolysis (Acidic/Basic) Levamlodipine->Hydrolysis Stress Photolysis Photolysis (UV/Vis Light) Levamlodipine->Photolysis Stress Pyridine_Derivative Pyridine Derivative Oxidation->Pyridine_Derivative Forms Other_Degradants Other Hydrolytic Products Hydrolysis->Other_Degradants Forms

Caption: Primary degradation pathways of levamlodipine under stress conditions.

Experimental_Workflow cluster_prep Sample Preparation cluster_analysis Analysis cluster_evaluation Evaluation Stock_Solution Prepare Levamlodipine Maleate Stock Solution Stress_Conditions Apply Stress Conditions (Acid, Base, Oxidative, etc.) Stock_Solution->Stress_Conditions Sample_Dilution Neutralize and Dilute Stressed Samples Stress_Conditions->Sample_Dilution HPLC_Analysis Inject into Stability- Indicating HPLC System Sample_Dilution->HPLC_Analysis Data_Acquisition Acquire Chromatographic Data HPLC_Analysis->Data_Acquisition Peak_Identification Identify and Quantify Degradation Products Data_Acquisition->Peak_Identification Method_Validation Validate Method Specificity Peak_Identification->Method_Validation

Caption: Workflow for forced degradation studies and analysis.

References

Optimization

Technical Support Center: Enhancing the Oral Bioavailability of Levamlodipine Maleate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for enhancing the oral bioavailability of...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for enhancing the oral bioavailability of levamlodipine (B1674848) maleate (B1232345).

Frequently Asked Questions (FAQs)

Q1: What is the rationale for needing to enhance the oral bioavailability of levamlodipine maleate?

Levamlodipine, the pharmacologically active S-enantiomer of amlodipine (B1666008), is used for treating hypertension and angina.[1] While it is well-absorbed orally, its bioavailability is approximately 60-65%.[2] Levamlodipine maleate is slightly soluble in water, which can limit its dissolution rate and subsequent absorption, leading to variability in therapeutic outcomes.[3][4] Enhancing its bioavailability can lead to more consistent therapeutic effects, potentially at a lower dose, which can reduce side effects.

Q2: What are the primary formulation strategies to improve the oral bioavailability of levamlodipine maleate?

The main strategies focus on improving the solubility and dissolution rate of levamlodipine maleate. These include:

  • Solid Dispersion: Dispersing levamlodipine maleate in a hydrophilic carrier matrix can enhance its dissolution rate. This technique can convert the crystalline drug into a more soluble amorphous form.[5][6]

  • Nanosuspensions: Reducing the particle size of the drug to the nanometer range increases the surface area, leading to a higher dissolution velocity and saturation solubility.[7][8][9]

  • Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form fine oil-in-water emulsions upon gentle agitation in aqueous media, such as the gastrointestinal fluids. This pre-dissolved state of the drug can bypass the dissolution step, leading to improved absorption.[10][11][12]

  • Fast-Dissolving/Orodispersible Tablets: These formulations are designed to disintegrate or dissolve rapidly in the mouth, allowing for pre-gastric absorption and potentially faster onset of action. The use of superdisintegrants is a common approach.[2]

Q3: How do different salt forms of amlodipine, such as besylate and maleate, affect its physicochemical properties?

Different salt forms can significantly impact a drug's physicochemical properties. For instance, amlodipine besylate has been reported to have better water solubility than amlodipine alone.[2] The S-enantiomer of amlodipine besylate was found to have a lower melting point and better water solubility and intrinsic dissolution properties compared to the racemic form.[2] While direct comparative studies on the bioavailability of levamlodipine maleate versus other salts are not extensively detailed in the provided results, the choice of salt form is a critical factor in formulation development.

Troubleshooting Guides

Low In Vitro Dissolution Rate
Potential Cause Troubleshooting Steps
Poor wetting of the drug powder - Incorporate a suitable wetting agent or surfactant into the formulation.- Reduce the particle size of the drug through micronization.[5]
High drug crystallinity - Consider formulating as an amorphous solid dispersion with a hydrophilic polymer like PVP or PEG.[5][13]- Confirm the amorphous state using techniques like XRD or DSC.[5]
Inadequate disintegration of the tablet - Increase the concentration of the superdisintegrant (e.g., croscarmellose sodium, sodium starch glycolate, crospovidone).[2]- Optimize the compression force during tableting; high forces can decrease porosity and slow down disintegration.[5]
Formation of a hydrophobic layer by lubricants - Use a hydrophilic lubricant or reduce the concentration of hydrophobic lubricants like magnesium stearate.[5]
Issues with dissolution test parameters - Ensure the dissolution medium is properly degassed.[14]- Verify the correct apparatus (e.g., USP Apparatus 2) and paddle speed (e.g., 75 rpm) are used as per pharmacopeial methods.[15]- Check for potential drug degradation in the dissolution medium.[14]
High Variability in Bioavailability Studies
Potential Cause Troubleshooting Steps
Food effect - Although levamlodipine maleate has been shown to have no significant food effect, this can vary with novel formulations.[16] Conduct fed and fasted bioequivalence studies to assess any impact.
Inconsistent formulation performance - Ensure robust manufacturing processes to guarantee batch-to-batch consistency.- For SEDDS, ensure the formulation forms a stable and fine emulsion upon dilution.
pH-dependent solubility - Evaluate the drug's solubility at different pH values representative of the gastrointestinal tract (e.g., pH 1.2, 4.5, 6.8).[17]
Pre-systemic metabolism - While levamlodipine is extensively metabolized in the liver, some intestinal metabolism can occur.[1] Novel formulations might alter the extent of first-pass metabolism.

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Levamlodipine Maleate and Amlodipine Besylate

FormulationAnalyteCmax (ng/mL)Tmax (h)AUC (ng·h/mL)Reference
5 mg Levamlodipine Maleate Tablet(S)-amlodipine8.3 - 9.32 - 395 ± 14 (AUC₀₋₄₈)[1]
10 mg Amlodipine Besylate (Norvasc®)(S)-amlodipineSimilar to 5 mg Levamlodipine Maleate-Similar to 5 mg Levamlodipine Maleate[3]
20 mg S-amlodipine maleate(S)-amlodipine5.07 ± 1.0910.7 ± 3.4330 ± 88[18]
20 mg S-amlodipine besylate(S)-amlodipine6.13 ± 1.298.4 ± 3.6351 ± 72[18]

Table 2: Dissolution Parameters for Amlodipine/Levamlodipine Tablets

ParameterRecommended ConditionAlternative/VariationReference
Apparatus USP Apparatus 2 (Paddle)USP Apparatus 1 (Basket) at 100 rpm[15]
Dissolution Medium 0.01 M Hydrochloric Acid (HCl)Simulated Gastric Fluid (SGF, pH 1.2), Acetate Buffer (pH 4.5), Phosphate Buffer (pH 6.8)[15]
Volume of Medium 500 mL900 mL[15]
Temperature 37 ± 0.5 °C-[15]
Paddle Speed 75 rpm50 rpm[15]
Acceptance Criteria Not less than 75% (Q) of the labeled amount dissolved in 30 minutes. For biowaiver studies, ≥ 85% release in 15 minutes may be considered.-[15]

Experimental Protocols

Protocol 1: Preparation of Levamlodipine Maleate Solid Dispersion by Solvent Evaporation

Objective: To prepare a solid dispersion of levamlodipine maleate with a hydrophilic polymer to enhance its dissolution rate.

Materials:

  • Levamlodipine maleate

  • Polyvinylpyrrolidone (PVP K30) or Polyethylene Glycol (PEG 4000)

  • Methanol (B129727)

Procedure:

  • Accurately weigh levamlodipine maleate and the hydrophilic polymer (e.g., PVP K30) in the desired ratio (e.g., 1:1, 1:3, 1:5 w/w).[4]

  • Dissolve both the drug and the polymer in a sufficient quantity of methanol in a beaker with gentle stirring until a clear solution is obtained.[5]

  • Evaporate the solvent using a rotary evaporator or on a water bath at a controlled temperature (e.g., 40-50°C).[4]

  • Dry the resulting solid mass in a vacuum oven at 40°C for 24 hours to remove any residual solvent.[4]

  • Pulverize the dried mass using a mortar and pestle.

  • Sieve the powdered solid dispersion through a suitable mesh sieve (e.g., #60) to obtain a uniform powder.[4]

  • Store the final product in an airtight container for further characterization (e.g., dissolution testing, DSC, XRD).

Protocol 2: In Vitro Dissolution Testing of Levamlodipine Maleate Tablets

Objective: To assess the in vitro drug release profile of levamlodipine maleate tablets.

Equipment and Reagents:

  • USP Dissolution Apparatus 2 (Paddle)

  • 0.01 M Hydrochloric Acid (HCl)

  • HPLC system with UV detector or a UV-Vis Spectrophotometer

Procedure:

  • Prepare 500 mL of 0.01 M HCl dissolution medium and place it in the dissolution vessels.

  • Maintain the temperature of the medium at 37 ± 0.5°C.

  • Set the paddle speed to 75 rpm.[15][19]

  • Place one levamlodipine maleate tablet in each vessel.

  • Withdraw samples (e.g., 5 mL) at specified time points (e.g., 10, 15, 20, 30, 45, and 60 minutes).[15]

  • Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

  • Filter the samples through a suitable filter (e.g., 0.45 µm).

  • Analyze the samples for levamlodipine concentration using a validated HPLC method or UV-Vis spectrophotometry at approximately 239 nm.[15]

  • Calculate the cumulative percentage of drug released at each time point.

Visualizations

experimental_workflow cluster_formulation Formulation: Solid Dispersion cluster_testing In Vitro & In Vivo Testing cluster_analysis Data Analysis weigh Weigh Drug & Polymer dissolve Dissolve in Solvent weigh->dissolve evaporate Evaporate Solvent dissolve->evaporate dry Vacuum Dry evaporate->dry pulverize Pulverize & Sieve dry->pulverize dissolution Dissolution Testing pulverize->dissolution bioavailability Bioavailability Studies dissolution->bioavailability pk_analysis Pharmacokinetic Analysis bioavailability->pk_analysis compare Compare Formulations pk_analysis->compare

Caption: Experimental workflow for developing and testing a solid dispersion formulation of levamlodipine maleate.

troubleshooting_dissolution start Low Dissolution Rate Observed cause1 Poor Wetting? start->cause1 cause2 High Crystallinity? start->cause2 cause3 Slow Disintegration? start->cause3 solution1 Add Wetting Agent / Micronize cause1->solution1 solution2 Create Amorphous Solid Dispersion cause2->solution2 solution3 Increase Superdisintegrant / Optimize Compression cause3->solution3

Caption: Troubleshooting decision tree for low in vitro dissolution of levamlodipine maleate.

sedds_mechanism sedds_capsule SEDDS Capsule (Drug in Oil/Surfactant) gi_fluid GI Fluids (Aqueous Environment) sedds_capsule->gi_fluid Oral Administration emulsion Spontaneous Emulsification gi_fluid->emulsion micelles Fine Oil-in-Water Emulsion (Micelles with Drug) emulsion->micelles absorption Enhanced Absorption across Gut Wall micelles->absorption

Caption: Mechanism of bioavailability enhancement by Self-Emulsifying Drug Delivery Systems (SEDDS).

References

Troubleshooting

Technical Support Center: Reducing Inter-Subject Variability in Levamlodipine Pharmacokinetic Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing robust pharmacokineti...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing robust pharmacokinetic (PK) studies for levamlodipine (B1674848), with a focus on minimizing inter-subject variability.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of inter-subject variability in levamlodipine pharmacokinetic studies?

A1: Inter-subject variability in the pharmacokinetics of levamlodipine primarily stems from differences in its metabolism, which is predominantly carried out by the cytochrome P450 3A4 (CYP3A4) enzyme in the liver.[1][2][3][4][5] Key contributing factors include:

  • Genetic Polymorphisms: Variations in the genes encoding CYP3A4 and CYP3A5 can lead to differences in enzyme activity, affecting the rate of levamlodipine metabolism.[6][7][8]

  • Intrinsic Factors: Age, sex, ethnicity, and the presence of hepatic impairment can significantly influence drug clearance and exposure.[5][9][10][11][12][13][14][15]

  • Extrinsic Factors: Co-administration of other drugs that are inhibitors or inducers of CYP3A4 can alter levamlodipine's pharmacokinetic profile.[1][2] Diet, such as the consumption of grapefruit juice, a known CYP3A4 inhibitor, can also play a role.[2]

Q2: How does hepatic function impact the pharmacokinetics of levamlodipine?

A2: Since levamlodipine is extensively metabolized in the liver, hepatic impairment can significantly alter its pharmacokinetics.[3][5] In individuals with hepatic insufficiency, the clearance of amlodipine (B1666008) (the racemic mixture of which levamlodipine is the S-enantiomer) is decreased, leading to a 40-60% increase in the Area Under the Curve (AUC).[5][10] The plasma elimination half-life is also prolonged to approximately 56 hours in these patients.[5] Therefore, it is crucial to assess liver function in study subjects and consider dose adjustments for those with hepatic impairment.[5]

Q3: What is the effect of food on the bioavailability of levamlodipine?

A3: The bioavailability of levamlodipine is generally not significantly affected by the presence of food.[16][17][18] Studies have shown that the drug can be administered with or without meals without a clinically relevant impact on its absorption.

Q4: Are there known sex-related differences in levamlodipine pharmacokinetics?

A4: Studies on amlodipine, the racemic mixture, have suggested potential sex-related differences in pharmacokinetics. Some research indicates that females may exhibit higher plasma concentrations of amlodipine, which could be attributed to lower body weight and clearance.[13][14][15] When designing pharmacokinetic studies, it is advisable to stratify a portion of the analysis by sex to investigate any potential differences.

Q5: How can I accurately quantify levamlodipine in plasma samples?

A5: A highly sensitive and selective method for the quantification of levamlodipine in human plasma is liquid chromatography with tandem mass spectrometry (LC-MS/MS).[19][20] This method offers excellent accuracy and precision for determining drug concentrations, which is essential for reliable pharmacokinetic analysis.

Troubleshooting Guides

This section provides practical guidance for addressing common issues encountered during levamlodipine pharmacokinetic studies.

Issue 1: High Inter-Subject Variability Observed in Pharmacokinetic Parameters (AUC, Cmax)
Potential Cause Troubleshooting Action
Undisclosed use of concomitant medications Implement a thorough screening process for all medications, including over-the-counter drugs and herbal supplements, that could be CYP3A4 inhibitors or inducers.[1][2] Provide subjects with a comprehensive list of prohibited medications and supplements for the duration of the study.
Genetic variability in CYP3A4/5 If feasible and ethically approved, perform genotyping for common CYP3A4 and CYP3A5 polymorphisms to stratify subjects and analyze data based on their metabolic status.[6][7][8]
Inclusion of subjects with varying degrees of hepatic function Exclude subjects with known or suspected hepatic impairment.[5][10] Perform baseline liver function tests (e.g., ALT, AST, bilirubin) on all potential participants to ensure a homogenous study population in terms of hepatic function.
Dietary indiscretions Instruct subjects to avoid consuming grapefruit and its products for a specified period before and during the study due to its potent CYP3A4 inhibitory effects.[2] Consider standardizing meals around the time of drug administration.
Variability in subject demographics Ensure the study population is well-defined and, if necessary, stratified by age, sex, and ethnicity to allow for subgroup analysis.[10][12][13][14][15]
Issue 2: Inconsistent or Unexpected Drug Concentration Measurements
Potential Cause Troubleshooting Action
Pre-analytical errors (sample collection, processing, and storage) Adhere strictly to the blood sampling and processing protocol. Ensure timely centrifugation to separate plasma and immediate freezing at the specified temperature (e.g., -80°C) to maintain sample integrity.[21]
Analytical method variability Validate the LC-MS/MS method thoroughly according to regulatory guidelines, assessing for linearity, accuracy, precision, selectivity, and stability.[19][20] Use a stable, isotopically labeled internal standard to account for matrix effects and variations in extraction efficiency.[20]
Non-adherence to dosing regimen Implement procedures to ensure and document subject compliance, such as supervised dosing and pill counts.

Experimental Protocols

Protocol 1: Subject Screening and Enrollment
  • Inclusion/Exclusion Criteria: Develop a comprehensive list of inclusion and exclusion criteria. Key exclusion criteria should include a history or current evidence of hepatic or renal dysfunction, use of medications known to interact with CYP3A4, and consumption of grapefruit products.[1][2][5][10]

  • Informed Consent: Obtain written informed consent from all participants after a thorough explanation of the study procedures, potential risks, and benefits.

  • Medical History and Physical Examination: Conduct a complete medical history and physical examination to assess the overall health of potential subjects.

  • Clinical Laboratory Tests: Perform standard hematology, clinical chemistry (including liver and kidney function tests), and urinalysis at screening.

Protocol 2: Pharmacokinetic Study Design and Blood Sampling

A typical study design is a single-dose, open-label, two-period crossover study.[21]

  • Dosing: Administer a single oral dose of levamlodipine (e.g., 2.5 mg or 5 mg) with a standardized volume of water after an overnight fast.[21]

  • Blood Sampling: Collect venous blood samples into tubes containing an appropriate anticoagulant (e.g., EDTA) at the following time points: pre-dose (0 hours) and at 1, 2, 3, 4, 5, 6, 7, 8, 9, 10, 11, 12, 14, 24, 36, 48, 72, 96, 120, 144, and 168 hours post-dose.[21]

  • Plasma Processing: Centrifuge the blood samples at approximately 1800 x g for 10 minutes at 4°C to separate the plasma.[21]

  • Storage: Aliquot the plasma into two separate, labeled cryovials and store at -80°C until analysis.[21]

Protocol 3: Bioanalytical Method for Levamlodipine in Plasma using LC-MS/MS
  • Sample Preparation: Perform protein precipitation or liquid-liquid extraction to isolate levamlodipine from the plasma matrix.[19][20] An example of liquid-liquid extraction involves using a mixture of ether and dichloromethane.[19]

  • Internal Standard: Use a suitable internal standard, such as (S)-amlodipine-d4, to ensure accurate quantification.[20]

  • Chromatographic Separation: Achieve chromatographic separation on a C18 column or a chiral column with a suitable mobile phase.[19][20]

  • Mass Spectrometric Detection: Utilize a tandem mass spectrometer operating in the positive ion electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) for detection and quantification.[19][20] The MRM transition for levamlodipine is typically m/z 409.20 → 238.15.[20]

  • Method Validation: Validate the method for linearity, sensitivity (lower limit of quantification), accuracy, precision (intra- and inter-day), recovery, and stability (freeze-thaw, short-term, and long-term).[19]

Data Presentation

Table 1: Key Pharmacokinetic Parameters of Levamlodipine (Single 5 mg Dose, Fasted State)
ParameterMean ± SDReference
Cmax (ng/mL) 2.70 ± 0.49[18]
Tmax (h) 6 - 12[16]
AUC0-t (ng·h/mL) 141.32 ± 36.24[18]
AUC0-∞ (ng·h/mL) 157.14 ± 45.65[18]
t1/2 (h) 31 ± 13[4][22]

Data presented are examples and may vary between studies and populations.

Visualizations

cluster_absorption Absorption cluster_distribution Distribution cluster_metabolism Metabolism (Liver) cluster_excretion Excretion Oral Administration Oral Administration Systemic Circulation Systemic Circulation Oral Administration->Systemic Circulation Bioavailability ~64-90% Plasma Protein Binding (~93%) Plasma Protein Binding (~93%) Systemic Circulation->Plasma Protein Binding (~93%) Levamlodipine Levamlodipine Systemic Circulation->Levamlodipine Inactive Metabolites Inactive Metabolites Levamlodipine->Inactive Metabolites Hepatic Metabolism Renal Excretion Renal Excretion Inactive Metabolites->Renal Excretion CYP3A4/5 CYP3A4/5 CYP3A4/5->Levamlodipine

Caption: Overview of Levamlodipine Pharmacokinetics.

Start Start Define Study Population Define Study Population Start->Define Study Population Screening & Enrollment Screening & Enrollment Define Study Population->Screening & Enrollment Randomization Randomization Screening & Enrollment->Randomization Period 1 Period 1 Randomization->Period 1 Group A: Test Group B: Reference Washout Period Washout Period Period 1->Washout Period Period 2 Period 2 Washout Period->Period 2 Crossover Bioanalytical Analysis Bioanalytical Analysis Period 2->Bioanalytical Analysis Group A: Reference Group B: Test Pharmacokinetic & Statistical Analysis Pharmacokinetic & Statistical Analysis Bioanalytical Analysis->Pharmacokinetic & Statistical Analysis End End Pharmacokinetic & Statistical Analysis->End

Caption: Crossover Pharmacokinetic Study Workflow.

G cluster_sources Sources of Variability cluster_pk Pharmacokinetic Impact cluster_outcome Study Outcome Genetics Genetic Polymorphisms (CYP3A4/5) Metabolism Altered Drug Metabolism Genetics->Metabolism Intrinsic Intrinsic Factors (Age, Sex, Ethnicity, Hepatic Function) Intrinsic->Metabolism Extrinsic Extrinsic Factors (Drug-Drug Interactions, Diet) Extrinsic->Metabolism Variability High Inter-Subject Variability (AUC, Cmax) Metabolism->Variability

Caption: Factors Contributing to PK Variability.

References

Optimization

Technical Support Center: Optimization of Levamlodipine Extraction from Biological Matrices

Welcome to the technical support center for the optimization of levamlodipine (B1674848) extraction from biological matrices. This resource is designed for researchers, scientists, and drug development professionals to p...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the optimization of levamlodipine (B1674848) extraction from biological matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting levamlodipine from biological matrices?

A1: The three most prevalent techniques for extracting levamlodipine from biological samples such as plasma, serum, and urine are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and Protein Precipitation (PPT). The choice of method depends on factors like the required sample cleanliness, desired recovery, sample throughput, and the analytical technique to be used (e.g., LC-MS/MS, HPLC). SPE is often favored for its ability to provide cleaner extracts compared to LLE and PPT.[1]

Q2: Why is pH adjustment important for the Liquid-Liquid Extraction (LLE) of levamlodipine?

A2: pH adjustment is critical in LLE to ensure that levamlodipine is in its non-ionized form. The pKa of amlodipine (B1666008) is approximately 8.6. By adjusting the pH of the aqueous sample to a slightly basic range (typically pH 9-10), the equilibrium shifts towards the uncharged form of the molecule. This increases its lipophilicity, thereby promoting its partitioning into the organic extraction solvent and maximizing recovery.

Q3: What are suitable organic solvents for the Liquid-Liquid Extraction (LLE) of levamlodipine?

A3: Common choices for organic solvents in the LLE of levamlodipine include ethyl acetate, methyl tert-butyl ether (MTBE), and mixtures of diethyl ether and dichloromethane. The selection of the solvent will depend on the specific requirements of the assay, including the desired extraction efficiency and the need to minimize interference from endogenous matrix components.

Q4: What type of Solid-Phase Extraction (SPE) cartridge is recommended for levamlodipine extraction?

A4: Reversed-phase SPE cartridges, such as those packed with C18 or polymeric sorbents (e.g., Oasis HLB), are commonly used for the extraction of levamlodipine from biological matrices. These sorbents effectively retain the moderately lipophilic levamlodipine from the aqueous sample, allowing for the removal of polar interferences during the washing steps.

Q5: How can I minimize matrix effects in my LC-MS/MS analysis of levamlodipine?

A5: Matrix effects, which are the suppression or enhancement of the analyte signal by co-eluting endogenous components, can be a significant challenge. To minimize these effects, consider the following strategies:

  • Optimize Sample Cleanup: Employ a more rigorous sample preparation method. SPE generally provides cleaner extracts than LLE or PPT and is effective at removing phospholipids, a major source of matrix effects.[1]

  • Chromatographic Separation: Adjust the HPLC/UHPLC method to achieve better separation of levamlodipine from matrix components. This can involve modifying the mobile phase composition, gradient profile, or using a different column chemistry.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS, such as (S)-Amlodipine-d4, is the ideal choice for an internal standard as it co-elutes with the analyte and experiences similar matrix effects, thus providing more accurate and precise quantification.[2]

  • Dilution: In some cases, simply diluting the sample can reduce the concentration of interfering matrix components.

Troubleshooting Guides

Low Analyte Recovery
Potential Cause Troubleshooting Steps
Suboptimal pH (LLE) Ensure the pH of the biological sample is adjusted to be above the pKa of levamlodipine (approx. 8.6) to facilitate its transfer into the organic phase.
Inappropriate Solvent (LLE) Test different organic solvents with varying polarities (e.g., ethyl acetate, MTBE, diethyl ether/dichloromethane mixtures) to find the optimal one for your specific matrix.
Insufficient Mixing (LLE) Ensure thorough mixing of the aqueous and organic phases by vortexing for an adequate amount of time (e.g., 5-10 minutes) to allow for efficient partitioning of the analyte.
Improper SPE Cartridge Conditioning/Equilibration Follow the manufacturer's protocol for cartridge conditioning and equilibration to ensure proper activation of the sorbent and retention of the analyte.
Inefficient Elution (SPE) Optimize the elution solvent composition and volume. A stronger organic solvent may be needed to completely elute levamlodipine from the SPE sorbent.
Incomplete Protein Precipitation (PPT) Ensure the ratio of precipitating solvent (e.g., acetonitrile (B52724), methanol) to sample is sufficient (typically 3:1 or greater). Also, ensure adequate vortexing and centrifugation time and speed to effectively pellet the precipitated proteins.[3]
High Matrix Effects
Potential Cause Troubleshooting Steps
Co-elution of Endogenous Components Modify the chromatographic gradient to better separate levamlodipine from interfering matrix components. Experiment with different analytical columns (e.g., different stationary phases or particle sizes).
Insufficient Sample Cleanup Switch to a more effective sample preparation technique. SPE is generally superior to LLE and PPT in removing matrix interferences.[1] Consider using a more selective SPE sorbent.
Phospholipid Interference If using PPT, consider a method that specifically targets phospholipid removal, such as supported liquid extraction (SLE) or specialized phospholipid removal plates.
Inappropriate Internal Standard Use a stable isotope-labeled internal standard, such as (S)-Amlodipine-d4, which will co-elute and experience similar ionization suppression or enhancement as the analyte, leading to more accurate results.[2]
Poor Peak Shape
Potential Cause Troubleshooting Steps
Incompatible Reconstitution Solvent The reconstitution solvent should be similar in composition and strength to the initial mobile phase to avoid peak distortion. Reconstituting in a solvent much stronger than the mobile phase can lead to peak fronting.
Column Overload If peak fronting is observed, dilute the sample or reduce the injection volume.
Secondary Interactions with the Column Adjust the mobile phase pH. For reversed-phase chromatography of a basic compound like levamlodipine, a slightly acidic mobile phase can improve peak shape by ensuring consistent ionization.
Column Contamination or Degradation Flush the column with a strong solvent or, if necessary, replace the column. Use a guard column to protect the analytical column from contaminants.

Data Presentation

Table 1: Comparison of Extraction Methods for Levamlodipine
Parameter Liquid-Liquid Extraction (LLE) Solid-Phase Extraction (SPE) Protein Precipitation (PPT)
Typical Recovery 85-102%[4]90-105%[5]85-100%
Sample Cleanliness ModerateHighLow
Throughput Low to ModerateModerate to High (amenable to automation)High
Cost per Sample LowHighLow
Susceptibility to Matrix Effects ModerateLowHigh
Ease of Automation ModerateHighHigh
Table 2: Quantitative Performance Data from a Validated LC-MS/MS Method for Levamlodipine in Human Plasma
Parameter Value Reference
Extraction Method Liquid-Liquid Extraction[2]
Linearity Range 50 - 10,000 pg/mL[2]
Lower Limit of Quantification (LLOQ) 50 pg/mL[2]
Mean Extraction Recovery 99.9% - 101.7%[4]
Intra-day Precision (RSD) < 15%[4]
Inter-day Precision (RSD) < 15%[4]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Levamlodipine from Human Plasma
  • Sample Preparation: To 500 µL of human plasma in a polypropylene (B1209903) tube, add 50 µL of the internal standard working solution ((S)-Amlodipine-d4).

  • pH Adjustment: Add 100 µL of 0.1 M sodium hydroxide (B78521) to alkalize the sample. Vortex briefly.

  • Extraction: Add 3 mL of methyl tert-butyl ether. Vortex for 10 minutes.

  • Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the layers.

  • Solvent Transfer: Carefully transfer the upper organic layer to a clean tube.

  • Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase. Vortex to dissolve.

  • Analysis: Inject an appropriate volume of the reconstituted sample into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) of Levamlodipine from Human Plasma
  • Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

  • Sample Preparation: To 500 µL of human plasma, add 50 µL of the internal standard working solution ((S)-Amlodipine-d4).

  • Sample Loading: Load the prepared plasma sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elution: Elute levamlodipine and the internal standard with 1 mL of methanol into a clean collection tube.

  • Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase. Vortex to dissolve.

  • Analysis: Inject an appropriate volume of the reconstituted sample into the LC-MS/MS system.

Protocol 3: Protein Precipitation (PPT) of Levamlodipine from Human Plasma
  • Sample Preparation: To 200 µL of human plasma in a microcentrifuge tube, add 50 µL of the internal standard working solution ((S)-Amlodipine-d4).

  • Precipitation: Add 600 µL of cold acetonitrile to the plasma sample.

  • Mixing: Vortex for 2 minutes to ensure complete protein precipitation.

  • Centrifugation: Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the supernatant to a new tube.

  • Evaporation (Optional): The supernatant can be directly injected, or for increased sensitivity, it can be evaporated to dryness and reconstituted in a smaller volume of mobile phase.

  • Analysis: Inject an appropriate volume of the supernatant or reconstituted sample into the LC-MS/MS system.

Visualizations

LLE_Workflow start Plasma Sample is Add Internal Standard start->is ph Adjust pH (alkaline) is->ph extraction Add Organic Solvent & Vortex ph->extraction centrifuge Centrifuge extraction->centrifuge transfer Transfer Organic Layer centrifuge->transfer evaporate Evaporate to Dryness transfer->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute analysis LC-MS/MS Analysis reconstitute->analysis SPE_Workflow start Plasma Sample is Add Internal Standard start->is load Load Sample is->load condition Condition SPE Cartridge condition->load wash Wash Cartridge load->wash elute Elute Analyte wash->elute evaporate Evaporate to Dryness elute->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute analysis LC-MS/MS Analysis reconstitute->analysis PPT_Workflow start Plasma Sample is Add Internal Standard start->is precipitate Add Precipitating Solvent & Vortex is->precipitate centrifuge Centrifuge precipitate->centrifuge transfer Transfer Supernatant centrifuge->transfer analysis Direct Injection or Evap & Reconstitute transfer->analysis Troubleshooting_Logic issue Extraction Problem Identified low_recovery Low Recovery issue->low_recovery high_matrix High Matrix Effects issue->high_matrix poor_peak Poor Peak Shape issue->poor_peak ph_check Check pH (LLE) low_recovery->ph_check cleanup_check Improve Sample Cleanup (SPE > LLE > PPT) high_matrix->cleanup_check recon_solvent Check Reconstitution Solvent Compatibility poor_peak->recon_solvent solvent_check Optimize Solvent (LLE/SPE) ph_check->solvent_check pH OK mixing_check Ensure Thorough Mixing (LLE/PPT) solvent_check->mixing_check spe_protocol Verify SPE Protocol (Condition, Wash, Elute) mixing_check->spe_protocol chrom_optim Optimize Chromatography cleanup_check->chrom_optim Cleanup OK sil_is Use SIL-IS chrom_optim->sil_is dilute Dilute Sample recon_solvent->dilute Solvent OK mobile_phase_ph Adjust Mobile Phase pH dilute->mobile_phase_ph

References

Reference Data & Comparative Studies

Validation

A Comparative Analysis of Levamlodipine Maleate and Amlodipine Besylate in the Management of Hypertension

A comprehensive evaluation of antihypertensive agents is critical for advancing therapeutic strategies. This guide provides a detailed comparison of levamlodipine (B1674848) maleate (B1232345) and its racemic counterpart...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive evaluation of antihypertensive agents is critical for advancing therapeutic strategies. This guide provides a detailed comparison of levamlodipine (B1674848) maleate (B1232345) and its racemic counterpart, amlodipine (B1666008) besylate, with a focus on their comparative efficacy, safety profiles, and underlying mechanisms of action. The information is intended for researchers, scientists, and professionals in drug development, presenting quantitative data, experimental methodologies, and mechanistic visualizations to facilitate an informed understanding.

Efficacy in Blood Pressure Reduction

Levamlodipine, the S-enantiomer of amlodipine, is the pharmacologically active isomer responsible for the calcium channel blocking effect.[1][2] Clinical studies have consistently demonstrated that levamlodipine is more potent than racemic amlodipine. Pooled data from comparative studies indicate that a 2.5 mg dose of levamlodipine exhibits an equivalent blood pressure-lowering efficacy to a 5 mg dose of amlodipine.[1] A meta-analysis of eight studies involving 1456 patients concluded that levamlodipine is more effective than amlodipine in treating mild to moderate hypertension.[3]

Another meta-analysis further supports these findings, indicating that S-amlodipine at a 2.5 mg dose is comparable to 5.0 mg of racemic amlodipine in controlling blood pressure.[4] While some individual studies have found no statistically significant difference in the overall antihypertensive effect between the two, they often highlight the comparable efficacy at half the dose for levamlodipine.[5][6]

ParameterLevamlodipine MaleateAmlodipine BesylateKey FindingsSource
Dosage for Equivalent Efficacy 2.5 mg5 mgLevamlodipine is effective at half the dose of racemic amlodipine.[1]
Systolic Blood Pressure Reduction (Standing) 19±3 mmHg19±4 mmHgNo significant difference in efficacy at equivalent doses.[1]
Systolic Blood Pressure Reduction (Supine) 20±2 mmHg19±3 mmHgNo significant difference in efficacy at equivalent doses.[1]
Systolic Blood Pressure Reduction (Sitting) 20±2 mmHg19±3 mmHgNo significant difference in efficacy at equivalent doses.[1]
Overall Efficacy (Meta-analysis) Higher effective rateLower effective rateStatistically significant difference in favor of levamlodipine (OR=2.19, 95% CI=1.61-2.97).[3]

Safety and Tolerability Profile

A significant advantage of levamlodipine lies in its improved safety and tolerability profile, most notably a lower incidence of peripheral edema.[2] Edema is a common side effect of dihydropyridine (B1217469) calcium channel blockers, caused by arteriolar vasodilation and subsequent fluid redistribution into the interstitial space.[7][8] The R-enantiomer of amlodipine, which has minimal calcium channel blocking activity, is thought to contribute to this adverse effect.[2] By using only the active S-enantiomer, levamlodipine reduces the incidence of edema.[9]

A large-scale pragmatic comparative effectiveness study involving over 10,000 patients found that the levamlodipine maleate group had a significantly lower incidence of overall adverse reactions (6.0% vs. 8.4%), lower extremity edema (1.1% vs. 3.0%), and headache (0.7% vs. 1.1%) compared to the amlodipine besylate group.[10][11] A meta-analysis also confirmed a lower incidence of adverse drug reactions with levamlodipine (OR=0.51, 95% CI=0.34-0.77).[3]

Adverse EventLevamlodipine MaleateAmlodipine BesylateKey FindingsSource
Overall Adverse Reactions 6.0%8.4%Significantly lower incidence with levamlodipine (P < 0.001).[10][11]
Lower Extremity Edema 1.1%3.0%Significantly lower incidence with levamlodipine (P < 0.001).[10][11]
Headache 0.7%1.1%Significantly lower incidence with levamlodipine (P = 0.045).[10][11]
Incidence of New Edema 31.40%46.51%Significantly lower incidence with levamlodipine (p = 0.03).[9][9]
Drug-related Adverse Events 10.89%14.56%No statistically significant difference in one study (P>0.05).[6]

Mechanism of Action: L-Type Calcium Channel Blockade

Both levamlodipine and amlodipine exert their antihypertensive effects by blocking the influx of calcium ions through L-type calcium channels in vascular smooth muscle and cardiac muscle.[1][12] This inhibition of calcium influx leads to vasodilation, a reduction in peripheral vascular resistance, and consequently, a lowering of blood pressure.[12] Levamlodipine, being the S-enantiomer, has a much greater affinity for L-type calcium channels—reportedly up to 1000 times greater than the R-enantiomer.[2]

cluster_VascularSmoothMuscleCell Vascular Smooth Muscle Cell cluster_DrugAction Drug Action L_type_Ca_Channel L-type Calcium Channel Ca_Influx Ca²⁺ Influx L_type_Ca_Channel->Ca_Influx Allows Relaxation Vasodilation (Reduced Blood Pressure) MLCK_Activation Myosin Light Chain Kinase (MLCK) Activation Ca_Influx->MLCK_Activation Leads to Myosin_Phosphorylation Myosin Light Chain Phosphorylation MLCK_Activation->Myosin_Phosphorylation Catalyzes Contraction Vasoconstriction Myosin_Phosphorylation->Contraction Causes Levamlodipine Levamlodipine Maleate (S-Amlodipine) Blockade Blockade Levamlodipine->Blockade Amlodipine Amlodipine Besylate (Racemic) Amlodipine->Blockade Blockade->L_type_Ca_Channel Blockade->Relaxation Results in

Mechanism of action for levamlodipine and amlodipine.

Experimental Protocols

The clinical data presented in this guide are derived from randomized, controlled, and often double-blind clinical trials. A typical experimental workflow for comparing levamlodipine and amlodipine is outlined below.

1. Patient Selection and Recruitment:

  • Inclusion Criteria: Patients diagnosed with mild to moderate essential hypertension.

  • Exclusion Criteria: Patients with secondary hypertension, severe hypertension, contraindications to calcium channel blockers (e.g., severe congestive heart failure, unstable angina), or significant renal or hepatic dysfunction.[13]

2. Study Design:

  • Randomization: Patients are randomly assigned to receive either levamlodipine maleate or amlodipine besylate.

  • Blinding: In double-blind studies, neither the patients nor the investigators know which treatment is being administered.

  • Dosage: Initial doses are typically 2.5 mg/day for levamlodipine and 5 mg/day for amlodipine. Doses may be titrated upwards (e.g., to 5 mg/day for levamlodipine and 10 mg/day for amlodipine) if the target blood pressure is not achieved.[6]

  • Washout Period: A placebo washout period (e.g., 2 weeks) may be implemented before the start of active treatment to eliminate the effects of any prior antihypertensive medications.[6]

  • Follow-up: Patients are followed for a specified period (e.g., 8 weeks to 24 months) to assess efficacy and safety.[6][10][11]

3. Efficacy and Safety Assessment:

  • Blood Pressure Measurement: Seated cuff blood pressure is measured at regular intervals. 24-hour ambulatory blood pressure monitoring (ABPM) may also be used for a more comprehensive assessment.[6]

  • Adverse Event Monitoring: All adverse events are recorded and assessed for their severity and potential relationship to the study medication. Particular attention is paid to the incidence of peripheral edema, headache, and flushing.

  • Cardiovascular Events: In long-term studies, the incidence of major adverse cardiovascular and cerebrovascular events (MACCE) is monitored.[10][11]

start Patient Screening (Inclusion/Exclusion Criteria) washout Placebo Washout Period start->washout randomization Randomization washout->randomization group_A Group A: Levamlodipine Maleate randomization->group_A Arm 1 group_B Group B: Amlodipine Besylate randomization->group_B Arm 2 treatment Treatment Period (e.g., 8 weeks - 24 months) group_A->treatment group_B->treatment followup Follow-up Assessments (BP, Adverse Events, MACCE) treatment->followup analysis Data Analysis (Efficacy and Safety) followup->analysis end Conclusion analysis->end

References

Comparative

A Comparative Analysis of Levamlodipine versus Other Calcium Channel Blockers in Head-to-Head Clinical Trials

This guide provides a detailed comparison of levamlodipine (B1674848) (S-amlodipine) with other calcium channel blockers (CCBs), primarily its racemic parent compound, amlodipine (B1666008). The analysis is based on data...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a detailed comparison of levamlodipine (B1674848) (S-amlodipine) with other calcium channel blockers (CCBs), primarily its racemic parent compound, amlodipine (B1666008). The analysis is based on data from head-to-head clinical trials, focusing on efficacy in hypertension management and safety profiles. This document is intended for researchers, scientists, and drug development professionals, offering quantitative data summaries, detailed experimental protocols, and visualizations of key biological and procedural pathways.

Mechanism of Action: The Dihydropyridine (B1217469) Calcium Channel Blockers

Levamlodipine is the pharmacologically active S-enantiomer of amlodipine, a third-generation dihydropyridine CCB.[1][2][3] Its primary mechanism involves the inhibition of calcium ion influx through L-type calcium channels in vascular smooth muscle and cardiac cells.[1][4] This blockade prevents the activation of myosin light chain kinase, leading to smooth muscle relaxation and vasodilation.[4] The resulting decrease in peripheral vascular resistance lowers blood pressure.[3][4] Receptor binding studies have confirmed that only the (S)-enantiomer, levamlodipine, is responsible for this therapeutic effect, while the (R)-enantiomer has negligible activity.[1][2]

cluster_0 Levamlodipine Levamlodipine (S-Amlodipine) Ca_Channel L-Type Calcium Channel (Vascular Smooth Muscle) Levamlodipine->Ca_Channel Binds & Blocks Ca_Influx Ca²+ Influx Levamlodipine->Ca_Influx Inhibits Ca_Channel->Ca_Influx Mediates MLCK Myosin Light Chain Kinase (MLCK) Activation Ca_Influx->MLCK Activates Vasodilation Vasodilation Ca_Influx->Vasodilation Inhibition Leads to Contraction Muscle Contraction MLCK->Contraction Phosphorylates Myosin Leading to BP_Drop Blood Pressure Reduction Vasodilation->BP_Drop Causes

Caption: Signaling pathway of Levamlodipine in vascular smooth muscle cells.

Efficacy in Blood Pressure Reduction: Levamlodipine vs. Racemic Amlodipine

Numerous clinical studies have established that 2.5 mg of levamlodipine provides equivalent antihypertensive efficacy to 5 mg of racemic amlodipine.[1] Meta-analyses of randomized controlled trials have concluded there is no statistically significant difference in the blood pressure-lowering effects between levamlodipine and racemic amlodipine.[5][6]

Efficacy OutcomeLevamlodipine (2.5 mg)Racemic Amlodipine (5 mg)FindingSource
Systolic BP Reduction (Standing) 19±3 mmHg19±4 mmHgEquivalent Efficacy[1]
Systolic BP Reduction (Supine) 20±2 mmHg19±3 mmHgEquivalent Efficacy[1]
Systolic BP Reduction (Sitting) 20±2 mmHg19±3 mmHgEquivalent Efficacy[1]
Overall Efficacy (Meta-Analysis) OR=2.19 (Favors Levamlodipine)-Statistically significant difference in effective rate.[5]
BP Control (Meta-Analysis) No significant differenceNo significant differenceComparable BP control in high-quality studies.[6]

Safety and Tolerability Profile

The primary clinical advantage of levamlodipine over its racemic counterpart is an improved safety profile, most notably a reduced incidence of peripheral edema.[2] Peripheral edema is a common dose-dependent side effect of dihydropyridine CCBs, which can lead to non-adherence.[2] The (R)-enantiomer, largely inactive in blocking calcium channels, is thought to contribute to this adverse effect. By using only the active S-enantiomer, levamlodipine mitigates this issue.

Safety OutcomeLevamlodipineRacemic AmlodipineFindingSource
Incidence of New Edema 31.40%46.51%Statistically significant reduction (p=0.03).[7][7]
Incidence of Lower Extremity Edema 1.1%3.0%Statistically significant reduction (p<0.001).[8][8]
Incidence of Headache 0.7%1.1%Statistically significant reduction (p=0.045).[8][8]
Overall Adverse Drug Reactions (Meta-Analysis) OR=0.51 (Favors Levamlodipine)-Statistically significant reduction in ADRs.[5][5]
Edema (Meta-Analysis of all trials) Lower IncidenceHigher IncidenceSignificant reduction in edema.[6][6]
Edema (Meta-Analysis of high-quality trials) No significant differenceNo significant differenceNo significant difference in edema.[6][6]

It is important to note that while many studies and meta-analyses show a clear advantage for levamlodipine in reducing edema, one meta-analysis highlighted that this difference was not statistically significant when only the highest-quality randomized controlled trials were included.[6]

Comparison with Other Calcium Channel Blockers

Direct head-to-head clinical trial data comparing levamlodipine to other CCBs such as lercanidipine (B1674757) or nifedipine (B1678770) are not as readily available as comparisons with racemic amlodipine. However, studies comparing racemic amlodipine with other CCBs can provide indirect context. For instance, a crossover, randomized study in hypertensive males found that for a similar reduction in blood pressure, amlodipine (10 mg) induced a greater degree of leg edema compared to lercanidipine (20 mg).[9] This suggests that differences in edema-forming potential exist among various dihydropyridine CCBs.

Experimental Protocols

The methodologies of these comparative trials are crucial for interpreting the results. Below are summaries of typical protocols.

  • Objective : To compare the incidence of leg edema and the antihypertensive efficacy of (S)-amlodipine versus conventional amlodipine.

  • Study Design : Prospective, double-blind, randomized, controlled clinical trial.

  • Patient Population : 172 hypertensive patients not controlled on beta-blockers and ACE inhibitors/ARBs.

  • Inclusion Criteria : Patients with uncontrolled hypertension despite existing therapy.

  • Exclusion Criteria : Not detailed in the abstract.

  • Intervention :

    • Test Group (n=86): (S)-amlodipine (2.5-5 mg) added to existing therapy.

    • Control Group (n=86): Conventional amlodipine (5-10 mg) added to existing therapy.

  • Duration : 120 days.

  • Primary Outcome : Incidence of leg edema.

  • Secondary Outcome : Antihypertensive efficacy (responder rates).

  • Analysis : Intention-to-treat analysis for safety data and per-protocol for efficacy data.

  • Objective : To compare the efficacy and safety of levamlodipine besylate versus amlodipine maleate (B1232345).

  • Study Design : Randomized, open-label, parallel assignment, controlled, multicenter trial.

  • Patient Population : Patients with mild to moderate essential hypertension.

  • Inclusion Criteria : Male or female outpatients, 18-75 years, with mean blood pressure ≥140/90 mmHg and <180/110 mmHg.

  • Exclusion Criteria : Secondary hypertension, severe hypertension, congestive heart failure, unstable angina, renal or hepatic dysfunction, allergy to dihydropyridine CCBs.

  • Intervention :

    • Experimental Group: Levamlodipine besylate (2.5mg or 5mg).

    • Active Comparator Group: Amlodipine maleate (5mg).

  • Primary Outcome Measures : Change from baseline in sitting diastolic and systolic blood pressure.

cluster_workflow Typical Clinical Trial Workflow cluster_arms cluster_treatment Screening Patient Screening (Inclusion/Exclusion Criteria) Randomization Randomization Screening->Randomization ArmA Treatment Arm A Levamlodipine (e.g., 2.5mg) Randomization->ArmA ArmB Treatment Arm B Comparator CCB (e.g., Amlodipine 5mg) Randomization->ArmB Treatment Treatment Period (e.g., 120 Days) ArmA->Treatment ArmB->Treatment FollowUp Data Collection & Follow-Up (BP Measurement, Adverse Events) Treatment->FollowUp Analysis Statistical Analysis (Efficacy & Safety Endpoints) FollowUp->Analysis

Caption: Generalized workflow for a head-to-head comparative clinical trial.

Summary of Comparative Relationship

The relationship between levamlodipine and racemic amlodipine is primarily defined by the separation of the therapeutically active isomer from the inactive one to improve tolerability while maintaining efficacy.

cluster_summary Comparative Analysis: Levamlodipine vs. Racemic Amlodipine Racemic Racemic Amlodipine (S- and R- enantiomers) Efficacy Antihypertensive Efficacy Racemic->Efficacy Assessed for Safety Safety & Tolerability Racemic->Safety Assessed for Levo Levamlodipine (S-enantiomer only) Levo->Efficacy Assessed for Levo->Safety Assessed for Edema Lower Incidence of Peripheral Edema Levo->Edema Primary Advantage Equivalence Equivalent BP Reduction (at half the dose) Efficacy->Equivalence Leads to finding Safety->Edema Leads to finding

References

Validation

A Comparative Guide to the Bioanalytical Validation of Levamlodipine Enantiomers

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of validated bioanalytical methods for the quantification of levamlodipine (B1674848), the pharmacologically act...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of validated bioanalytical methods for the quantification of levamlodipine (B1674848), the pharmacologically active (S)-enantiomer of amlodipine (B1666008), and its corresponding (R)-enantiomer in biological matrices, primarily human plasma. The focus is on providing a comprehensive overview of method performance, supported by experimental data, to aid in the selection of appropriate bioanalytical strategies for pharmacokinetic, bioequivalence, and clinical studies.

Amlodipine is a widely prescribed calcium channel blocker, and its therapeutic effects are primarily attributed to the (S)-enantiomer, levamlodipine.[1][2] Regulatory agencies often require the individual quantification of enantiomers if they exhibit different pharmacokinetic or pharmacodynamic profiles.[2][3] Consequently, robust and validated bioanalytical methods for the chiral separation and quantification of amlodipine enantiomers are crucial.

Method Performance Comparison

The most prevalent and sensitive methods for the bioanalysis of levamlodipine and its enantiomer are based on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). High-Performance Liquid Chromatography with UV detection (HPLC-UV) offers a more accessible alternative, though it generally possesses lower sensitivity.[4]

Quantitative Data Summary

The following tables summarize the key performance characteristics of various validated bioanalytical methods for amlodipine enantiomers.

Table 1: Comparison of LC-MS/MS Method Performance

ParameterMethod 1Method 2Method 3Method 4
Analyte(s) (R)- & (S)-Amlodipine(R)- & (S)-AmlodipineS-AmlodipineLevamlodipine
Matrix Human PlasmaHuman PlasmaHuman PlasmaHuman Plasma
Sample Prep Solid-Phase Extraction (SPE)Liquid-Liquid Extraction (LLE)Liquid-Liquid Extraction (LLE)Protein Precipitation & LLE
Linearity Range 0.05 - 50 ng/mL[3]0.1 - 10 ng/mL0.77 - 50.98 ng/mL[5]50 - 10000 pg/mL[6]
LLOQ 0.05 ng/mL[3]0.1 ng/mL0.79 ng/mL[5]50 pg/mL[6]
Intra-day Precision (%CV) ≤ 15%[3]Met acceptance criteria1.8 - 4.7%[5]5.4% (max)[7]
Inter-day Precision (%CV) ≤ 15%[3]Met acceptance criteria-4.8% (max)[7]
Accuracy (% Nominal) 85 - 115%[3]Met acceptance criteria107.1 - 111.4%[5]-6.7 to 3.9% (Intra-day)[7]
Internal Standard (R)- & (S)-Amlodipine-d4[2]R-AML-d4 & S-AML-d4Tizanidine[5](S)-Amlodipine-d4[6]

Table 2: Comparison of HPLC-UV Method Performance

ParameterMethod 1
Analyte(s) Amlodipine Besylate
Matrix Human Plasma
Sample Prep Not Specified
Linearity Range 24 - 48 ng/mL
Correlation Coefficient (r²) 0.9913
Precision (%CV) Within acceptable limits
Accuracy (% Recovery) 101.61 - 102.20%

Experimental Protocols

Detailed methodologies are crucial for the replication and evaluation of bioanalytical results. Below are representative protocols for the common sample preparation techniques and analytical conditions.

Sample Preparation Protocols

1. Solid-Phase Extraction (SPE)

This technique is widely used for its ability to provide clean extracts.[3]

  • Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Strata™-X) with 1 mL of methanol (B129727) followed by 1 mL of water.[3]

  • Sample Pre-treatment: To 100 µL of plasma, add the internal standard. Then add 500 µL of 0.2% v/v ethanolamine (B43304) in water and vortex.[1]

  • Loading: Load the pre-treated sample onto the conditioned cartridge.[3]

  • Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.[3]

  • Elution: Elute the analytes with 1 mL of 0.1% formic acid in methanol.[3]

  • Evaporation and Reconstitution: Evaporate the eluent to dryness under a nitrogen stream at 50°C and reconstitute the residue in 100 µL of the mobile phase.[3]

2. Liquid-Liquid Extraction (LLE)

LLE is a cost-effective and efficient method for sample clean-up.[5][8]

  • Sample Pre-treatment: To 0.5 mL of plasma, add 50 µL of the internal standard solution.[5]

  • Extraction: Add 2.5 mL of an appropriate organic solvent (e.g., ethyl acetate) and vortex for 10 minutes.[5][8]

  • Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

  • Solvent Transfer: Transfer the organic layer to a clean tube.

  • Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase.[5]

Chromatographic and Mass Spectrometric Conditions

LC-MS/MS Method

  • Chromatographic Column: A chiral column is essential for the separation of enantiomers. Commonly used columns include polysaccharide-based stationary phases like Phenomenex Lux® Cellulose-4 or Chiralcel OJ RH.[3]

  • Mobile Phase: The mobile phase composition is critical for achieving good peak shape and resolution. A typical mobile phase consists of an organic solvent (e.g., acetonitrile, methanol, or isopropyl alcohol) with a basic additive (e.g., ethanolamine, ammonia) to improve peak shape.[3][6]

  • Flow Rate: Flow rates are typically in the range of 0.3 - 1 mL/min.[3][6]

  • Detection: Detection is performed using a tandem mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for the analytes and internal standards.[3][6] For amlodipine, a common transition is m/z 409.3 → 237.9.[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the typical experimental workflows for the bioanalytical validation of levamlodipine enantiomers.

Bioanalytical_Workflow cluster_sample_prep Sample Preparation cluster_analysis Analysis cluster_data_processing Data Processing plasma Plasma Sample add_is Add Internal Standard plasma->add_is extraction Extraction (SPE or LLE) add_is->extraction evaporation Evaporation extraction->evaporation reconstitution Reconstitution evaporation->reconstitution lc_separation Chiral LC Separation reconstitution->lc_separation ms_detection MS/MS Detection (MRM) lc_separation->ms_detection peak_integration Peak Integration ms_detection->peak_integration calibration_curve Calibration Curve Generation peak_integration->calibration_curve quantification Quantification calibration_curve->quantification

Bioanalytical Workflow for Levamlodipine.

SPE_vs_LLE cluster_spe Solid-Phase Extraction (SPE) cluster_lle Liquid-Liquid Extraction (LLE) start Plasma Sample with Internal Standard spe1 Condition Cartridge start->spe1 lle1 Add Organic Solvent start->lle1 spe2 Load Sample spe1->spe2 spe3 Wash spe2->spe3 spe4 Elute spe3->spe4 end_process Evaporation & Reconstitution spe4->end_process lle2 Vortex & Centrifuge lle1->lle2 lle3 Separate Organic Layer lle2->lle3 lle3->end_process

Comparison of Sample Preparation Workflows.

References

Comparative

A Comparative Guide to the Bioavailability of Levamlodipine Salt Forms

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the bioavailability of different salt forms of levamlodipine (B1674848), the pharmacologically active S-enantio...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the bioavailability of different salt forms of levamlodipine (B1674848), the pharmacologically active S-enantiomer of amlodipine (B1666008). Understanding the pharmacokinetic profiles of these salt forms—primarily besylate, maleate (B1232345), and camsylate—is crucial for drug development and formulation selection. This document summarizes key experimental data, outlines typical study protocols, and visualizes the workflow of a comparative bioavailability study.

Quantitative Data on Bioavailability

The selection of a salt form for an active pharmaceutical ingredient can influence its solubility, stability, and ultimately, its bioavailability. The following table summarizes the key pharmacokinetic parameters for levamlodipine besylate and levamlodipine maleate from a comparative study.

Salt FormDose (Oral)Cmax (ng/mL)Tmax (h)AUC (h*ng/mL)
Levamlodipine Besylate20 mg6.13 ± 1.298.4 ± 3.6351 ± 72
Levamlodipine Maleate20 mg5.07 ± 1.0910.7 ± 3.4330 ± 88

Data sourced from PubChem CID 9822750[1]. Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Experimental Protocols

The data presented in this guide are derived from bioequivalence studies conducted under rigorous scientific standards. A typical experimental protocol for such a study is detailed below.

Study Design:

A single-dose, randomized, open-label, two-period crossover study is a standard design for bioequivalence assessment.[2] This design minimizes individual subject variation and allows for a statistically robust comparison of the different salt forms.

Subject Population:

Healthy adult volunteers are typically recruited for these studies.[2][3] Key inclusion criteria often include a specific age range and a body mass index (BMI) within a healthy range. Exclusion criteria are extensive and would include any underlying medical conditions, use of concomitant medications, and a history of drug or alcohol abuse.

Dosing and Administration:

Subjects receive a single oral dose of the test and reference formulations in a randomized sequence, separated by a washout period of sufficient duration to ensure complete elimination of the drug from the body.[2] The administration is typically done with a standardized volume of water after an overnight fast.

Blood Sampling:

Serial blood samples are collected at predefined time points before and after drug administration.[2] The sampling schedule is designed to adequately capture the absorption, distribution, and elimination phases of the drug's pharmacokinetic profile.

Analytical Method:

The concentration of levamlodipine in plasma samples is determined using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[2][3] This method offers high sensitivity and specificity for the quantification of the drug.

Visualization of Experimental Workflow

The following diagram illustrates the typical workflow of a comparative bioavailability study for different levamlodipine salt forms.

G cluster_screening Screening & Enrollment cluster_period1 Period 1 cluster_period2 Period 2 (Crossover) cluster_analysis Analysis s1 Subject Recruitment s2 Informed Consent s1->s2 s3 Inclusion/Exclusion Criteria Assessment s2->s3 p1_rand Randomization s3->p1_rand p1_doseA Group A: Administer Levamlodipine Salt 1 p1_rand->p1_doseA p1_doseB Group B: Administer Levamlodipine Salt 2 p1_rand->p1_doseB p1_sample Serial Blood Sampling p1_doseA->p1_sample p1_doseB->p1_sample washout Washout Period p1_sample->washout p2_doseA Group A: Administer Levamlodipine Salt 2 washout->p2_doseA p2_doseB Group B: Administer Levamlodipine Salt 1 washout->p2_doseB p2_sample Serial Blood Sampling p2_doseA->p2_sample p2_doseB->p2_sample a1 LC-MS/MS Analysis of Plasma Samples p2_sample->a1 a2 Pharmacokinetic Parameter Calculation (Cmax, Tmax, AUC) a1->a2 a3 Statistical Analysis for Bioequivalence a2->a3 result Bioequivalence Determination a3->result

Bioequivalence Study Workflow

References

Validation

A Comparative Guide to HPLC and UPLC Methods for Levamlodipine Analysis

The following guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods for the quantitative analysis of levamlodipine (B1674848). Th...

Author: BenchChem Technical Support Team. Date: December 2025

The following guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods for the quantitative analysis of levamlodipine (B1674848). This document is intended for researchers, scientists, and drug development professionals, offering objective performance comparisons supported by experimental data from various studies. Levamlodipine, the pharmacologically active S-enantiomer of amlodipine (B1666008), requires precise and reliable analytical methods for its determination in pharmaceutical formulations.

Methodology Comparison: HPLC vs. UPLC

UPLC represents a significant advancement in liquid chromatography, offering faster analysis times and improved resolution compared to traditional HPLC.[1] This is achieved through the use of smaller particle size columns (~1.7 µm) and higher operating pressures (up to 15,000 psi).[1] For levamlodipine analysis, this translates to shorter run times, reduced solvent consumption, and enhanced sensitivity, which is particularly beneficial for trace-level analysis and high-throughput screening.[1] While HPLC remains a robust and widely used technique, UPLC offers notable improvements in efficiency and performance.

Data Presentation: Performance Parameters

The following table summarizes the key performance parameters of representative HPLC and UPLC methods for the analysis of amlodipine/levamlodipine, based on data from several validated methods.

ParameterHPLC MethodUPLC Method
Column C18 (4.6 x 250 mm, 5 µm)[2][3]Acquity BEH C18 (2.1 x 50 mm, 1.7 µm)[4][5]
Mobile Phase Acetonitrile (B52724):Methanol:50 mM Phosphate (B84403) Buffer (pH 3) (20:50:30 v/v/v)[6]Acetonitrile:1% Ammonium (B1175870) Acetate (B1210297) (pH 2.8) (Gradient)[4]
Flow Rate 1.0 mL/min[6][7]0.4 mL/min[4]
Detection Wavelength 239 nm[6]272 nm[8]
Retention Time ~7.9 min[3]~1.04 min[8]
Linearity Range 0.5 - 5 µg/mL[6]50 - 300 ng/mL[4]
Accuracy (% Recovery) 98.6 - 101.4%98.7 - 99.9%[4]
Precision (%RSD) < 2%[6]< 2%[4]
Run Time ~10 min[6]~5 min[4]

Experimental Protocols

Below are detailed experimental protocols for representative HPLC and UPLC methods for levamlodipine analysis.

High-Performance Liquid Chromatography (HPLC) Protocol

  • Chromatographic System: A Shimadzu chromatographic system with an LC-20AD pump and SPD-M20A PDA detector was used.[3]

  • Column: A reversed-phase C18 column (4.6 x 250 mm, 5 µm particle size) was employed for separation.[2][3]

  • Mobile Phase: The mobile phase consisted of a mixture of acetonitrile, methanol, and 50 mM phosphate buffer (adjusted to pH 3 with orthophosphoric acid) in a ratio of 20:50:30 (v/v/v).[6]

  • Flow Rate: The mobile phase was pumped at a flow rate of 1.0 mL/min.[6]

  • Detection: The eluent was monitored at a wavelength of 239 nm.[6]

  • Standard Solution Preparation: A stock solution of amlodipine besylate was prepared by dissolving a known amount in the mobile phase to achieve a concentration of 100 µg/mL. This was further diluted to prepare calibration standards ranging from 5 µg/mL to 30 µg/mL.

  • Sample Preparation: Twenty tablets were weighed and finely powdered. An amount of powder equivalent to 10 mg of amlodipine was accurately weighed and transferred to a 100 mL volumetric flask. The volume was made up with the mobile phase, and the solution was filtered through a 0.45 µm filter.

Ultra-Performance Liquid Chromatography (UPLC) Protocol

  • Chromatographic System: A Waters Acquity UPLC system equipped with an autosampler and a PDA detector was utilized.[5]

  • Column: An Acquity UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm particle size) was used for the analysis.[4][5]

  • Mobile Phase: A gradient elution was performed using a mobile phase consisting of acetonitrile (A) and 1% ammonium acetate with the pH adjusted to 2.8 with trifluoroacetic acid (B).[4]

  • Flow Rate: The flow rate was maintained at 0.4 mL/min.[4]

  • Detection: The detection wavelength was set to 272 nm.[8]

  • Standard Solution Preparation: A stock solution of amlodipine was prepared in methanol. This was serially diluted to prepare a series of solutions with known concentrations for the calibration curve.

  • Sample Preparation: The sample preparation for UPLC is similar to that for HPLC, with the final concentration adjusted to fall within the linear range of the UPLC method.

Mandatory Visualization

The following diagrams illustrate the workflow for the cross-validation of HPLC and UPLC methods and the logical relationship between the validation parameters.

CrossValidationWorkflow cluster_planning Planning Phase cluster_execution Execution Phase cluster_evaluation Evaluation Phase cluster_documentation Documentation define_scope Define Scope & Acceptance Criteria select_methods Select HPLC & UPLC Methods define_scope->select_methods prep_samples Prepare Standard & Sample Solutions select_methods->prep_samples analyze_hplc Analyze by HPLC prep_samples->analyze_hplc analyze_uplc Analyze by UPLC prep_samples->analyze_uplc compare_data Compare Performance Data analyze_hplc->compare_data analyze_uplc->compare_data statistical_analysis Statistical Analysis (e.g., t-test, F-test) compare_data->statistical_analysis conclusion Draw Conclusion on Method Equivalency statistical_analysis->conclusion report Generate Cross-Validation Report conclusion->report

Caption: Workflow for Cross-Validation of HPLC and UPLC Methods.

ValidationParameters Accuracy Accuracy Precision Precision Accuracy->Precision Linearity Linearity Precision->Linearity Specificity Specificity Specificity->Accuracy Specificity->Precision Range Range Linearity->Range LOD Limit of Detection Linearity->LOD LOQ Limit of Quantitation Linearity->LOQ Robustness Robustness Robustness->Accuracy Robustness->Precision

Caption: Interdependence of Analytical Method Validation Parameters.

References

Comparative

enantioselective effects of amlodipine isomers on cardiovascular parameters

An In-depth Review for Researchers and Drug Development Professionals Amlodipine (B1666008), a widely prescribed calcium channel blocker for hypertension and angina, is a racemic mixture of two enantiomers: S-amlodipine...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Review for Researchers and Drug Development Professionals

Amlodipine (B1666008), a widely prescribed calcium channel blocker for hypertension and angina, is a racemic mixture of two enantiomers: S-amlodipine and R-amlodipine. While structurally similar, these isomers exhibit distinct pharmacological activities, leading to a growing interest in the clinical implications of their enantioselective effects. This guide provides a comprehensive comparison of the cardiovascular effects of amlodipine isomers, supported by experimental data, detailed methodologies, and an exploration of the underlying signaling pathways.

Unraveling the Enantioselective Actions

The therapeutic efficacy of racemic amlodipine is primarily attributed to the S-enantiomer, which is a potent blocker of L-type calcium channels in vascular smooth muscle cells, leading to vasodilation and a subsequent reduction in blood pressure.[1] The R-enantiomer, on the other hand, possesses significantly less calcium channel blocking activity.[1] However, emerging research indicates that R-amlodipine is not inert and may contribute to some of the pleiotropic effects of the racemic mixture, particularly concerning nitric oxide (NO) production.

Comparative Efficacy in Blood Pressure Reduction

Clinical studies have consistently demonstrated that S-amlodipine administered at half the dose of the racemic mixture provides comparable antihypertensive efficacy. This suggests that the R-isomer contributes minimally to the blood pressure-lowering effect of racemic amlodipine.

Table 1: Comparison of Systolic Blood Pressure (SBP) Reduction

StudyS-Amlodipine DoseRacemic Amlodipine DoseDurationSBP Reduction (mmHg) - S-AmlodipineSBP Reduction (mmHg) - Racemic Amlodipinep-value
Thiel et al. (2011)2.5 mg5 mg12 weeks29.6 ± 9.032.4 ± 10.8p = 0.16
Liu et al. (Meta-analysis)2.5 mg5 mg8 weeksWeighted Mean Difference: -1.13--
Clinical Trial (2003)2.5 mg5 mg6 weeks20.3 (sitting)19.5 (sitting)p > 0.1

Table 2: Comparison of Diastolic Blood Pressure (DBP) Reduction

StudyS-Amlodipine DoseRacemic Amlodipine DoseDurationDBP Reduction (mmHg) - S-AmlodipineDBP Reduction (mmHg) - Racemic Amlodipinep-value
Thiel et al. (2011)2.5 mg5 mg12 weeks12.0 ± 9.913.4 ± 5.9p = 0.38
Liu et al. (Meta-analysis)2.5 mg5 mg8 weeksWeighted Mean Difference: -1.34--
Clinical Trial (2003)2.5 mg5 mg6 weeks14.3 (sitting)13.1 (sitting)p > 0.1

Impact on Heart Rate

The effect of amlodipine on heart rate is generally considered neutral, with a low incidence of reflex tachycardia due to its gradual onset of action.[2][3] Comparative studies between the isomers have not revealed clinically significant differences in their effects on heart rate.

Table 3: Comparison of Heart Rate Changes

StudyS-Amlodipine DoseRacemic Amlodipine DoseDurationChange in Heart Rate (beats/min) - S-AmlodipineChange in Heart Rate (beats/min) - Racemic Amlodipine
Liu et al. (Meta-analysis)2.5 mg5 mg4 weeksMean Difference: -0.99-

Adverse Effect Profile: The Edema Conundrum

A key differentiator between S-amlodipine and racemic amlodipine lies in their adverse effect profiles, particularly the incidence of peripheral edema. Clinical evidence strongly suggests that S-amlodipine is associated with a significantly lower incidence of this common side effect.[1][4][5] The prevailing hypothesis is that the R-enantiomer contributes to the development of edema.

Table 4: Comparison of Peripheral Edema Incidence

StudyS-Amlodipine DoseRacemic Amlodipine DoseDurationEdema Incidence - S-AmlodipineEdema Incidence - Racemic Amlodipinep-value
Galappaththy et al. (2016)2.5-5 mg5-10 mg120 days31.40%46.51%p = 0.03
Liu et al. (Meta-analysis)2.5 mg5 mg-Lower Incidence (RD: -0.02)-p = 0.03
Thiel et al. (2011)2.5 mg5 mg12 weeksSignificantly lower-< 0.05

Delving into the Molecular Mechanisms: Signaling Pathways

The differential effects of amlodipine isomers can be traced to their distinct interactions with cellular signaling pathways. While S-amlodipine's primary action is on L-type calcium channels, both enantiomers appear to modulate endothelial nitric oxide synthase (eNOS) activity, albeit through different mechanisms.

Endothelial Nitric Oxide Synthase (eNOS) Activation

Studies have indicated that racemic amlodipine can increase the production of nitric oxide (NO), a key vasodilator, by activating eNOS.[6][7] This activation is linked to the phosphorylation of eNOS at serine 1177 (an activating site) and dephosphorylation at threonine 495 (an inhibitory site).[6][7] Interestingly, this effect appears to be more pronounced with the racemic mixture than with S-amlodipine alone, suggesting a role for the R-enantiomer in NO-mediated vasodilation.[6][8]

eNOS_Activation_Pathway Amlodipine Racemic Amlodipine (and R-Amlodipine) PKC Protein Kinase C (PKC) Amlodipine->PKC inhibits eNOS_Ser1177 eNOS (Ser1177) Activating Site Amlodipine->eNOS_Ser1177 promotes phosphorylation eNOS_Thr495 eNOS (Thr495) Inhibitory Site PKC->eNOS_Thr495 phosphorylates eNOS_active Active eNOS eNOS_Thr495->eNOS_active inhibits eNOS_Ser1177->eNOS_active activates NO Nitric Oxide (NO) eNOS_active->NO produces Vasodilation Vasodilation NO->Vasodilation

Caption: Amlodipine-mediated eNOS activation pathway.

Protein Kinase C (PKC) and Akt Signaling

The activation of eNOS by amlodipine appears to be mediated, at least in part, through the inhibition of Protein Kinase C (PKC).[6][7][9] Racemic amlodipine, but not S-amlodipine, has been shown to decrease PKC phosphorylation.[6] Furthermore, amlodipine can induce the phosphorylation of Akt (Protein Kinase B), another upstream regulator of eNOS.

Experimental_Workflow_eNOS cluster_cell_culture Cell Culture Experiments cluster_functional_assay Functional Assays HUVECs Human Umbilical Vein Endothelial Cells (HUVECs) Treatment Treat with: - Racemic Amlodipine - S-Amlodipine - R-Amlodipine HUVECs->Treatment WesternBlot Western Blot Analysis Treatment->WesternBlot NO_Measurement Nitric Oxide (NO) Measurement Treatment->NO_Measurement Vessel_Relaxation Isolated Blood Vessel Relaxation Studies Treatment->Vessel_Relaxation Phospho_eNOS Measure Phosphorylation of: - eNOS (Ser1177) - eNOS (Thr495) - Akt WesternBlot->Phospho_eNOS

Caption: Experimental workflow for studying eNOS signaling.

Experimental Protocols

Determination of eNOS Phosphorylation by Western Blot
  • Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured to confluence in appropriate media.

  • Treatment: Cells are treated with racemic amlodipine, S-amlodipine, or R-amlodipine at various concentrations and for different time points. A vehicle control is also included.

  • Cell Lysis: After treatment, cells are washed with ice-cold phosphate-buffered saline (PBS) and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: The protein concentration of the cell lysates is determined using a bicinchoninic acid (BCA) protein assay.

  • SDS-PAGE and Western Blotting: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

  • Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for total eNOS, phospho-eNOS (Ser1177), and phospho-eNOS (Thr495). Following washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified by densitometry.

Measurement of Nitric Oxide (NO) Production
  • Cell Culture and Treatment: HUVECs are cultured and treated with amlodipine isomers as described above.

  • Sample Collection: The cell culture supernatant is collected.

  • NO Assay: NO production is quantified by measuring the concentration of its stable metabolites, nitrite (B80452) and nitrate, in the supernatant using a Griess reagent-based colorimetric assay or a chemiluminescence NO analyzer.

Conclusion and Future Directions

The enantioselective effects of amlodipine isomers present a compelling case for the clinical preference of S-amlodipine. Its comparable antihypertensive efficacy at half the dose of the racemic mixture, coupled with a significantly lower incidence of peripheral edema, offers a superior therapeutic profile. The emerging understanding of the R-enantiomer's role in modulating nitric oxide signaling opens new avenues for research into its potential cardiovascular benefits beyond blood pressure control. Future studies should focus on elucidating the precise molecular mechanisms of R-amlodipine and its long-term cardiovascular outcomes. This deeper understanding will be invaluable for the development of more targeted and better-tolerated antihypertensive therapies.

References

Validation

comparative adverse effect profiles of levamlodipine and racemic amlodipine

A Guide for Researchers and Drug Development Professionals This guide provides an objective comparison of the adverse effect profiles of levamlodipine (B1674848) (S-amlodipine) and racemic amlodipine (B1666008), supporte...

Author: BenchChem Technical Support Team. Date: December 2025

A Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of the adverse effect profiles of levamlodipine (B1674848) (S-amlodipine) and racemic amlodipine (B1666008), supported by experimental data from clinical trials and meta-analyses. Racemic amlodipine is a mixture of two isomers: S-amlodipine (levamlodipine) and R-amlodipine.[1][2][3] The antihypertensive effect is primarily attributed to the S-isomer, which is a potent blocker of L-type calcium channels.[3][4] The R-isomer has minimal calcium channel blocking activity.[4] This fundamental pharmacological difference is believed to underlie the observed variations in their adverse effect profiles.

Quantitative Data on Adverse Effects

Multiple studies have demonstrated that levamlodipine is associated with a lower incidence of common adverse effects compared to racemic amlodipine, particularly peripheral edema.[2][5][6][7][8] The following table summarizes the incidence of key adverse events reported in comparative studies.

Adverse EffectLevamlodipineRacemic AmlodipineStudy Reference
Overall Adverse Reactions 6.0%8.4%Pragmatic Comparative Effectiveness Study[5]
Lower Extremity Edema 1.1%3.0%Pragmatic Comparative Effectiveness Study[5]
Headache 0.7%1.1%Pragmatic Comparative Effectiveness Study[5]
New Onset Edema 31.40%46.51%Randomized Double-Blind Controlled Trial[7][8]

A meta-analysis of 15 randomized controlled trials concluded that levamlodipine was associated with significantly less edema than racemic amlodipine.[2] Another systematic review and meta-analysis also found that fewer patients experienced adverse events with levamlodipine compared to the racemic mixture.[9]

Pharmacological Basis for Differential Adverse Effects

The prevailing hypothesis for the lower incidence of adverse effects with levamlodipine, particularly edema, lies in the differential actions of the S- and R-isomers of amlodipine. While S-amlodipine is responsible for the therapeutic vasodilation, the R-isomer is thought to contribute to some of the adverse effects. The mechanism of calcium channel blocker-induced edema is not due to water retention but rather a result of changes in capillary pressure leading to fluid leakage into the interstitial spaces.[10]

cluster_0 Racemic Amlodipine cluster_1 Isomers cluster_2 Clinical Outcomes racemic Racemic Amlodipine (50% S-isomer, 50% R-isomer) s_amlodipine S-Amlodipine (Levamlodipine) racemic->s_amlodipine r_amlodipine R-Amlodipine racemic->r_amlodipine therapeutic_effect Antihypertensive Effect (Vasodilation) s_amlodipine->therapeutic_effect Primary Contributor adverse_effects Adverse Effects (e.g., Edema) s_amlodipine->adverse_effects Reduced Contribution r_amlodipine->adverse_effects Potential Contributor

Caption: Relationship between racemic amlodipine, its isomers, and clinical outcomes.

Experimental Protocols

The data presented is derived from randomized, controlled clinical trials and systematic reviews of these trials. A typical experimental protocol for a comparative study is outlined below.

Objective: To compare the efficacy and safety of levamlodipine versus racemic amlodipine in patients with mild to moderate essential hypertension.[11]

Study Design: A prospective, randomized, double-blind, parallel-group clinical trial.[7][8][12]

Participant Population:

  • Inclusion Criteria: Adult patients (e.g., 18-65 years) diagnosed with mild to moderate essential hypertension.

  • Exclusion Criteria: Patients with secondary hypertension, severe hypertension, congestive heart failure, unstable angina, significant renal or hepatic dysfunction, or known allergies to dihydropyridine (B1217469) calcium channel blockers.[11]

Intervention:

  • Test Group: Levoamlodipine (e.g., 2.5 mg or 5 mg once daily).

  • Control Group: Racemic amlodipine (e.g., 5 mg or 10 mg once daily).[7][11]

Methodology:

  • Screening and Randomization: Eligible patients undergo a washout period for any previous antihypertensive medications, followed by randomization to either the levamlodipine or racemic amlodipine group.

  • Treatment Period: Patients are treated for a specified duration (e.g., 8 to 12 weeks).

  • Efficacy Assessment: Blood pressure is monitored at regular intervals.

  • Safety and Adverse Event Monitoring: Adverse events are systematically recorded at each study visit. This includes patient-reported symptoms and clinical assessments. For edema, this may involve a pitting edema test and a patient-rated edema score.[7][8]

  • Data Analysis: The incidence of adverse events between the two groups is compared using appropriate statistical tests (e.g., Chi-squared or Fisher's exact test).

start Patient Screening (Inclusion/Exclusion Criteria) washout Washout Period start->washout randomization Randomization washout->randomization group_a Treatment Group A (Levamlodipine) randomization->group_a group_b Treatment Group B (Racemic Amlodipine) randomization->group_b follow_up Follow-up Visits (e.g., Weeks 4, 8, 12) group_a->follow_up group_b->follow_up data_collection Data Collection (BP, Adverse Events) follow_up->data_collection analysis Statistical Analysis data_collection->analysis end Study Conclusion analysis->end

Caption: A typical workflow for a comparative clinical trial.

Conclusion

The available evidence from clinical trials and meta-analyses suggests that levamlodipine offers a comparable antihypertensive efficacy to racemic amlodipine but with a more favorable adverse effect profile.[6][13][14] The most notable difference is a significantly lower incidence of peripheral edema with levamlodipine.[2][5][7][8] This is likely attributable to the isolation of the pharmacologically active S-isomer and the removal of the R-isomer, which may contribute to adverse effects. For researchers and drug development professionals, these findings highlight the potential benefits of chiral separation in optimizing the safety and tolerability of medications.

References

Comparative

Cost-Effectiveness of Levamlodipine Maleate in Hypertension: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the cost-effectiveness of levamlodipine (B1674848) maleate (B1232345) versus racemic amlodipine (B1666008) be...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cost-effectiveness of levamlodipine (B1674848) maleate (B1232345) versus racemic amlodipine (B1666008) besylate for the treatment of primary hypertension. The analysis is supported by experimental data from a large-scale, pragmatic clinical study, with detailed methodologies and visualizations to facilitate understanding.

Executive Summary

Levamlodipine maleate, the S-enantiomer of amlodipine, demonstrates a superior cost-effectiveness profile compared to racemic amlodipine besylate in the treatment of primary hypertension. This is primarily attributed to a significantly lower incidence of adverse reactions, particularly edema, which reduces associated management costs, while maintaining comparable efficacy in preventing major cardiovascular and cerebrovascular events. Clinical evidence indicates that for every patient treated with levamlodipine maleate, there is a cost saving of approximately 28.8% with an incremental gain in quality-adjusted life years (QALYs).[1]

Data Presentation: Clinical Outcomes and Cost-Effectiveness

The following tables summarize the key quantitative data from a 24-month pragmatic comparative effectiveness study involving 10,031 outpatients with primary hypertension.[1]

Table 1: Comparison of Clinical Efficacy

OutcomeLevamlodipine Maleate (n=5,018)Amlodipine Besylate (n=5,013)Adjusted Hazard Ratio (95% CI)P-value
Major Cardiovascular and Cerebrovascular Events (MACCE)223 (4.4%)259 (5.2%)0.90 (0.75-1.08)0.252

Data Source: Ma, W., et al. (2020). Cardiovascular Drugs and Therapy.[1]

Table 2: Comparison of Adverse Reactions

Adverse ReactionLevamlodipine Maleate (n=5,018)Amlodipine Besylate (n=5,013)P-value
Any Adverse Reactions6.0%8.4%<0.001
Lower Extremity Edema1.1%3.0%<0.001
Headache0.7%1.1%0.045

Data Source: Ma, W., et al. (2020). Cardiovascular Drugs and Therapy.[1]

Table 3: Cost-Effectiveness Analysis

ParameterValue
Incremental QALYs Gained (per patient)0.00392
Cost Savings (per patient)2725 Yuan (~$380 USD)
Overall Cost Reduction28.8%
Probability of being Cost-Effective*~100%

At a willingness-to-pay threshold of 150,000 Yuan per QALY.[1] Data Source: Ma, W., et al. (2020). Cardiovascular Drugs and Therapy.[1]

Experimental Protocols

The primary data for this guide is derived from the LEADER (Levamlodipine Maleate or Amlodipine Besylate for Treatment of Hypertension: a Comparative Effectiveness Research) study, a pragmatic comparative effectiveness trial.

Study Design: A pragmatic, multicenter, comparative effectiveness study conducted at 110 centers across China.[1] Outpatients with primary hypertension were treated with either levamlodipine maleate or amlodipine besylate and followed for 24 months.[1]

Patient Population: A total of 10,031 patients with primary hypertension were included. Patients were divided into two groups: those receiving levamlodipine maleate (n=5,018) and those receiving amlodipine besylate (n=5,013).[1]

Interventions:

  • Levamlodipine Maleate Group: Patients received levamlodipine maleate at a starting dose of 2.5 mg once daily, with the option to titrate up to 5 mg once daily.

  • Amlodipine Besylate Group: Patients received amlodipine besylate at a starting dose of 5 mg once daily, with the option to titrate up to 10 mg once daily.

Outcome Measures: The primary outcomes were a composite of major cardiovascular and cerebrovascular events (MACCE), adverse reactions, and cost-effectiveness.[1]

Cost-Effectiveness Analysis Methodology: The cost-effectiveness analysis was conducted from a societal perspective. Costs included drug acquisition costs, costs of managing adverse events, and costs of treating cardiovascular events. Effectiveness was measured in quality-adjusted life years (QALYs). A willingness-to-pay threshold of 150,000 Yuan per QALY was used to determine cost-effectiveness.[1]

Mandatory Visualizations

Signaling Pathways

The differential effects of levamlodipine (S-amlodipine) and the R-enantiomer present in racemic amlodipine are key to understanding the improved side-effect profile. S-amlodipine is the pharmacologically active enantiomer responsible for the antihypertensive effect through the blockade of L-type calcium channels in vascular smooth muscle.[2] In contrast, the R-enantiomer is largely inactive in this regard but has been suggested to contribute to side effects like peripheral edema, potentially through mechanisms involving nitric oxide (NO) synthase.[2][3]

cluster_0 Racemic Amlodipine cluster_1 Vascular Smooth Muscle Cell cluster_2 Endothelial Cell S-Amlodipine S-Amlodipine L-type Ca2+ Channel L-type Ca2+ Channel S-Amlodipine->L-type Ca2+ Channel Blocks R-Amlodipine R-Amlodipine eNOS eNOS R-Amlodipine->eNOS Stimulates Vasodilation Vasodilation L-type Ca2+ Channel->Vasodilation Inhibition leads to Reduced BP Reduced BP Vasodilation->Reduced BP Results in NO Production NO Production eNOS->NO Production Increases Pre-capillary Dilation Pre-capillary Dilation NO Production->Pre-capillary Dilation Contributes to Edema Edema Pre-capillary Dilation->Edema Leads to

Caption: Differential signaling of amlodipine enantiomers.

Experimental and Analytical Workflow

The process of conducting a pragmatic cost-effectiveness trial involves several key stages, from patient recruitment in a real-world setting to the final economic evaluation.

cluster_0 Phase 1: Trial Execution cluster_1 Phase 2: Data Analysis cluster_2 Phase 3: Economic Evaluation A Patient Recruitment (Primary Hypertension) B Randomization A->B C Levamlodipine Maleate Treatment Group B->C D Amlodipine Besylate Treatment Group B->D E 24-Month Follow-up (Data Collection on MACCE, Adverse Events, Costs) C->E D->E F Clinical Effectiveness Analysis (Hazard Ratios for MACCE) E->F G Safety Analysis (Incidence of Adverse Events) E->G H Cost Analysis (Drug, Event, and Side Effect Costs) E->H I Model Development (Markov or other appropriate model) F->I G->I H->I K Calculation of Incremental Cost-Effectiveness Ratio (ICER) H->K J Calculation of QALYs I->J J->K L Conclusion on Cost-Effectiveness K->L

References

Validation

A Comparative Guide to the In Vitro Potency of Levamlodipine and R-Amlodipine

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the in vitro pharmacological profiles of levamlodipine (B1674848) (S-amlodipine) and its enantiomer, R-amlodi...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro pharmacological profiles of levamlodipine (B1674848) (S-amlodipine) and its enantiomer, R-amlodipine. The data presented herein is collated from published experimental studies to delineate the distinct mechanisms and potencies of these two isomers.

Amlodipine (B1666008), a widely prescribed calcium channel blocker, is a racemic mixture of two enantiomers: levamlodipine and R-amlodipine. While structurally mirror images, their biological activities differ significantly. The therapeutic efficacy of racemic amlodipine in treating hypertension and angina is primarily attributed to levamlodipine's potent blockade of L-type calcium channels.[1][2] In contrast, R-amlodipine exhibits markedly weaker calcium channel blocking activity but possesses a unique ability to stimulate nitric oxide release.[3][4]

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the distinct in vitro effects of levamlodipine and R-amlodipine.

Table 1: L-Type Calcium Channel Blocking Potency

EnantiomerRelative PotencyQuantitative Data (IC50)Reference
Levamlodipine (S-amlodipine) ~1000 times more potent than R-amlodipineWhile specific head-to-head IC50 values are not consistently reported in single studies, the literature widely supports this potency difference.[2][5][2][5]
R-amlodipine Significantly less potentExhibits about 1,000-fold weaker activity at L-type calcium channels.[3][3]

Table 2: Nitric Oxide (NO) Release

EnantiomerEffect on NO ReleaseQuantitative DataReference
Levamlodipine (S-amlodipine) No effect on nitrite (B80452) release at any concentration.Not Applicable[3][6]
R-amlodipine Stimulates nitric oxide release in a concentration-dependent manner.45 ± 5 pmol/mg/20 min at 10⁻⁶ M in isolated coronary microvessels.[3][6][3][6]

Experimental Protocols

The data presented above are derived from specific in vitro experimental setups. The methodologies for these key experiments are detailed below.

1. L-Type Calcium Channel Blocking Activity Assay

This functional assay is designed to measure the ability of the amlodipine enantiomers to inhibit vasoconstriction in isolated vascular tissues, a direct consequence of L-type calcium channel blockade.

  • Tissue Preparation: Isolated segments of an artery, such as the rat aorta, are used.[7]

  • Apparatus: The arterial rings are mounted in an organ bath system equipped with a force transducer to measure muscle contraction. The bath contains a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O₂ and 5% CO₂.

  • Procedure:

    • The tissues are allowed to equilibrate under a resting tension.

    • A stable contraction is induced by a vasoconstrictor agent, such as potassium chloride or phenylephrine.

    • Cumulative concentrations of levamlodipine or R-amlodipine are added to the bath.

    • The relaxation of the arterial ring is recorded.

    • Concentration-response curves are constructed to calculate the EC₅₀ (the concentration of the enantiomer that produces 50% of the maximal relaxation).

2. Nitric Oxide Release Assay

This assay quantifies the release of nitric oxide from vascular tissue in response to treatment with the amlodipine enantiomers.

  • Tissue Source: Coronary microvessels are isolated from canine hearts.[3]

  • Procedure:

    • The isolated microvessels are incubated with increasing concentrations of levamlodipine or R-amlodipine.

    • The amount of nitric oxide released into the surrounding medium is measured. As NO is unstable, its stable metabolite, nitrite, is quantified.

    • Nitrite production is measured using a suitable biochemical assay.

    • To confirm the involvement of nitric oxide synthase (NOS), the experiment is repeated in the presence of a NOS inhibitor, such as N(omega)-nitro-L-arginine methyl ester (L-NAME).[3]

Visualizing the Mechanisms and Workflows

To further elucidate the distinct actions and experimental evaluation of levamlodipine and R-amlodipine, the following diagrams are provided.

G cluster_levamlodipine Levamlodipine (S-Amlodipine) Pathway cluster_R_amlodipine R-Amlodipine Pathway Levamlodipine Levamlodipine L_type_Ca_Channel L-type Calcium Channel (Vascular Smooth Muscle) Levamlodipine->L_type_Ca_Channel Blocks Ca_Influx Calcium Ion Influx Levamlodipine->Ca_Influx Inhibits Vasoconstriction Vasoconstriction Ca_Influx->Vasoconstriction Leads to Vasodilation Vasodilation Vasoconstriction->Vasodilation Reduced R_amlodipine R-Amlodipine eNOS Endothelial Nitric Oxide Synthase (eNOS) R_amlodipine->eNOS Stimulates NO_Production Nitric Oxide (NO) Production eNOS->NO_Production Increases Vasodilation_R Vasodilation NO_Production->Vasodilation_R Promotes

Caption: Distinct signaling pathways of Levamlodipine and R-Amlodipine.

G cluster_workflow Experimental Workflow for Potency Comparison cluster_ca_assay Calcium Channel Blockade Assay cluster_no_assay Nitric Oxide Release Assay start Start: Prepare Enantiomer Solutions (Levamlodipine & R-Amlodipine) isolate_aorta 1. Isolate Rat Aortic Rings start->isolate_aorta isolate_microvessels 1. Isolate Coronary Microvessels start->isolate_microvessels induce_contraction 2. Induce Contraction (e.g., with KCl) isolate_aorta->induce_contraction add_enantiomers 3. Add Cumulative Doses of Enantiomers induce_contraction->add_enantiomers measure_relaxation 4. Measure Vasorelaxation add_enantiomers->measure_relaxation calculate_ec50 5. Calculate EC50 Values measure_relaxation->calculate_ec50 compare Compare Results calculate_ec50->compare incubate 2. Incubate with Enantiomers isolate_microvessels->incubate measure_nitrite 3. Measure Nitrite Production incubate->measure_nitrite measure_nitrite->compare

Caption: Workflow for comparing the in vitro potency of amlodipine enantiomers.

References

Comparative

A Comparative Guide to Validating a Dissolution Method for Levamlodipine Maleate Generic Formulations

This guide provides a comprehensive overview of key considerations and comparative methodologies for the validation of a dissolution method for generic levamlodipine (B1674848) maleate (B1232345) tablets. The content is...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive overview of key considerations and comparative methodologies for the validation of a dissolution method for generic levamlodipine (B1674848) maleate (B1232345) tablets. The content is intended for researchers, scientists, and drug development professionals to ensure robust and reliable in vitro drug release testing, a critical component for demonstrating bioequivalence and ensuring product quality.

Levamlodipine, the pharmacologically active S-enantiomer of amlodipine (B1666008), is a calcium channel blocker used in the management of hypertension.[1] As a Biopharmaceutics Classification System (BCS) Class I drug, with high solubility and high permeability, the in vitro dissolution data is a pivotal indicator of in vivo performance.[2][3]

Comparative Dissolution Methodologies

The selection of an appropriate dissolution method is critical for accurately reflecting the in vivo behavior of the drug product. Below is a comparison of commonly employed and scientifically sound dissolution conditions for amlodipine and its salts, including levamlodipine maleate.

Table 1: Comparison of Dissolution Test Parameters for Levamlodipine Maleate Tablets

ParameterMethod 1 (FDA Recommended for Highly Soluble Drugs)Method 2 (Alternative pH Media)Method 3 (Biowaiver Conditions)
Apparatus USP Apparatus 2 (Paddle)USP Apparatus 2 (Paddle)USP Apparatus 2 (Paddle)[4][5]
Dissolution Medium 0.01 M Hydrochloric Acid (HCl)[6]Phosphate Buffer (pH 6.8)[7]0.1 N HCl (pH 1.2), Acetate Buffer (pH 4.5), and Phosphate Buffer (pH 6.8)[4][5]
Volume of Medium 500 mL[6][8][9]900 mL[7][10]900 mL
Temperature 37 ± 0.5 °C[4][10]37 ± 0.5 °C37 ± 0.5 °C
Paddle Speed 75 rpm[6]50 rpm50 - 75 rpm
Sampling Times 10, 15, 20, 30, 45, and 60 minutes[5]15, 30, 45, and 60 minutes10, 15, 20, 30, 45, and 60 minutes
Analytical Method High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry (~239 nm)[11]HPLCHPLC
Acceptance Criteria Q = 80% in 30 minutesTo be determined based on product performance≥ 85% release in 30 minutes in all media[5]

Experimental Protocols

A detailed experimental protocol is essential for the reproducibility and accuracy of the dissolution method validation.

1. Analytical Method Validation (HPLC)

Prior to dissolution profile analysis, the chosen analytical method (e.g., HPLC) must be validated as per ICH guidelines to ensure it is fit for purpose.

  • Specificity: Demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

  • Linearity: Establish a linear relationship between the concentration of the analyte and the analytical response over a range of concentrations (e.g., 20-150 µg/mL for amlodipine). The correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy: Determine the closeness of agreement between the true value and the value found. This can be assessed by recovery studies, with acceptance criteria typically between 98.0% and 102.0%.

  • Precision:

    • Repeatability (Intra-day precision): Analyze a minimum of six independent samples at the same concentration under the same conditions on the same day. The relative standard deviation (RSD) should be ≤ 2%.

    • Intermediate Precision (Inter-day precision): Repeat the repeatability study on a different day with a different analyst or on different equipment. The RSD should be ≤ 2%.

  • Robustness: Deliberately introduce small variations in method parameters (e.g., pH of the mobile phase, flow rate, column temperature) to demonstrate the method's reliability.

2. Dissolution Profile Study

This study compares the dissolution profile of the generic levamlodipine maleate formulation against a reference product.

  • Apparatus Setup:

    • Set up the USP Apparatus 2 (Paddle) dissolution bath.

    • Prepare the selected dissolution medium (e.g., 500 mL of 0.01 M HCl) and maintain the temperature at 37 ± 0.5 °C.[6]

    • De-aerate the medium before use.

  • Procedure:

    • Place one tablet in each of the six dissolution vessels.

    • Start the paddle rotation at the specified speed (e.g., 75 rpm).[6]

    • Withdraw aliquots (e.g., 5 mL) at predetermined time points (e.g., 10, 15, 20, 30, 45, and 60 minutes).[5]

    • Replace the withdrawn volume with an equal amount of fresh, pre-warmed dissolution medium.[10]

    • Filter the samples immediately through a suitable filter (e.g., 0.45 µm).

  • Sample Analysis:

    • Analyze the filtered samples using the validated HPLC method.

    • Calculate the percentage of drug dissolved at each time point.

  • Data Analysis:

    • Calculate the mean percentage of drug dissolved and the standard deviation for both the test and reference products.

    • Compare the dissolution profiles using the similarity factor (f2). A value between 50 and 100 indicates similarity between the two profiles.

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the dissolution method validation process.

Dissolution_Method_Validation_Workflow start Start: Generic Product Development lit_review Literature Review & Physicochemical Properties of Levamlodipine start->lit_review method_dev Dissolution Method Development (Apparatus, Medium, Speed) lit_review->method_dev analytical_val Analytical Method Validation (HPLC/UV) (ICH Guidelines) method_dev->analytical_val diss_study Perform Dissolution Study (Test vs. Reference Product) analytical_val->diss_study data_analysis Data Analysis (Dissolution Profiles, f2 Factor) diss_study->data_analysis data_analysis->method_dev If profiles are unsuitable method_validation Full Dissolution Method Validation (Precision, Accuracy, Robustness) data_analysis->method_validation If profiles are suitable report Generate Validation Report method_validation->report end_node End: Method Implementation for QC report->end_node

Caption: Workflow for Dissolution Method Validation.

Experimental_Workflow prep_media Prepare & De-aerate Dissolution Medium temp_control Equilibrate Medium to 37°C prep_media->temp_control place_tablet Place Tablet in Vessel temp_control->place_tablet start_rotation Start Paddle Rotation place_tablet->start_rotation sampling Withdraw Samples at Predetermined Times start_rotation->sampling replace_media Replace with Fresh Medium sampling->replace_media filter_sample Filter Sample sampling->filter_sample replace_media->sampling For subsequent time points hplc_analysis Analyze via Validated HPLC Method filter_sample->hplc_analysis calc_release Calculate % Drug Released hplc_analysis->calc_release

Caption: Experimental Workflow for Dissolution Testing.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of Levamlodipine Maleate in a Laboratory Setting

Essential Guidance for Researchers, Scientists, and Drug Development Professionals on the Safe and Compliant Disposal of Levamlodipine Maleate. The proper disposal of chemical reagents is a critical component of laborato...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Guidance for Researchers, Scientists, and Drug Development Professionals on the Safe and Compliant Disposal of Levamlodipine Maleate.

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. For drug development professionals, ensuring that all materials, including active pharmaceutical ingredients like Levamlodipine Maleate, are disposed of in accordance with regulatory standards is paramount. This document provides a comprehensive, step-by-step guide to the proper disposal procedures for Levamlodipine Maleate, ensuring the safety of laboratory personnel and the protection of the environment.

Understanding the Regulatory Framework

The disposal of pharmaceutical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][2] Additional regulations from the Drug Enforcement Administration (DEA) may apply to controlled substances, though Levamlodipine Maleate is not currently classified as such. State and local regulations may also impose more stringent requirements.[2]

Pharmaceutical waste is broadly categorized as either hazardous or non-hazardous.[1][3] A key determinant for a pharmaceutical being classified as RCRA hazardous waste is if it is specifically listed (as a P- or U-listed waste) or if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[4][5][6] While Levamlodipine Maleate is not found on the P or U lists, its classification will depend on a formal hazardous waste determination by the generating facility, often in consultation with their Environmental Health and Safety (EHS) department. Safety Data Sheets (SDS) for the related compound, Amlodipine, indicate that it is "Toxic if swallowed" and "Very toxic to aquatic life with long lasting effects," which may lead to a hazardous classification based on toxicity characteristics.[7]

Procedural Steps for Disposal

The following procedure outlines the necessary steps for the proper disposal of Levamlodipine Maleate. This process is designed to be initiated in consultation with your institution's EHS department to ensure full compliance with all applicable regulations.

Step 1: Hazardous Waste Determination

Before disposal, a formal hazardous waste determination must be made.

  • Consult the Safety Data Sheet (SDS): Review the SDS for Levamlodipine Maleate for any specific disposal instructions or hazard classifications.[8]

  • Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for hazardous waste determinations. Provide them with the SDS and any other relevant information. They will guide you on whether Levamlodipine Maleate is considered RCRA hazardous waste at your facility.

  • Segregation: Based on the EHS determination, segregate the Levamlodipine Maleate waste from other waste streams.

Step 2: Disposal as Non-Hazardous Pharmaceutical Waste

If your EHS department determines that Levamlodipine Maleate is not a RCRA hazardous waste, follow these steps:

  • Containerization: Place the Levamlodipine Maleate waste in a designated container for non-hazardous pharmaceutical waste. These containers are often color-coded blue or white.[9]

  • Labeling: Clearly label the container as "Non-Hazardous Pharmaceutical Waste" and include the name of the chemical (Levamlodipine Maleate).

  • Storage: Store the container in a secure, designated area to prevent unauthorized access or accidental spillage.

  • Disposal: Arrange for the disposal of the container through your institution's approved waste vendor. The preferred method of disposal for non-hazardous pharmaceutical waste is incineration.[1][10][11]

Step 3: Disposal as RCRA Hazardous Pharmaceutical Waste

If your EHS department determines that Levamlodipine Maleate is a RCRA hazardous waste, adhere to the following procedure:

  • Containerization: Place the Levamlodipine Maleate waste in a designated hazardous waste container. These containers are typically color-coded black.[9] The container must be compatible with the chemical, in good condition, and have a secure, tight-fitting lid.

  • Labeling: Affix a hazardous waste label to the container. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "Levamlodipine Maleate"

    • The specific hazard characteristics (e.g., Toxic)

    • The accumulation start date (the date the first drop of waste was added to the container)

  • Storage: Store the container in a designated Satellite Accumulation Area (SAA). The SAA must be at or near the point of generation and under the control of the operator. Keep the container closed at all times except when adding waste.

  • Disposal: Once the container is full, or before the regulatory time limit for storage is reached, contact your EHS department to arrange for pickup by a licensed hazardous waste disposal vendor.[12] Hazardous pharmaceutical waste is typically disposed of via incineration at a permitted facility.[10]

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative and qualitative aspects of the disposal procedures.

ParameterNon-Hazardous Pharmaceutical WasteRCRA Hazardous Pharmaceutical Waste
Container Color Typically Blue or White[9]Typically Black[9]
Labeling Requirements "Non-Hazardous Pharmaceutical Waste", Chemical Name"Hazardous Waste", Chemical Name, Hazard Characteristics, Accumulation Start Date
Storage Location Secure, designated areaSatellite Accumulation Area (SAA)
Disposal Method Incineration[1][10][11]Incineration at a permitted hazardous waste facility[10]
Regulatory Oversight EPA, State, and Local[1][2]EPA (RCRA), State, and Local[1][2]

Experimental Protocols

No specific experimental protocols were cited in the development of these disposal procedures. The guidance is based on established regulatory frameworks and best practices for laboratory safety and chemical waste management.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Levamlodipine Maleate.

G start Start: Levamlodipine Maleate Waste Generated haz_det Hazardous Waste Determination (Consult EHS and SDS) start->haz_det non_haz_proc Follow Non-Hazardous Waste Procedure haz_det->non_haz_proc  Not RCRA Hazardous haz_proc Follow RCRA Hazardous Waste Procedure haz_det->haz_proc  RCRA Hazardous container_non_haz Containerize in Blue/White Bin non_haz_proc->container_non_haz container_haz Containerize in Black Bin haz_proc->container_haz label_non_haz Label as 'Non-Hazardous Pharmaceutical Waste' container_non_haz->label_non_haz store_non_haz Store in Secure Area label_non_haz->store_non_haz dispose_non_haz Dispose via Approved Vendor (Incineration) store_non_haz->dispose_non_haz end End: Compliant Disposal dispose_non_haz->end label_haz Affix Hazardous Waste Label container_haz->label_haz store_haz Store in Satellite Accumulation Area label_haz->store_haz dispose_haz Dispose via Licensed Hazardous Waste Vendor store_haz->dispose_haz dispose_haz->end

Caption: Decision workflow for the disposal of Levamlodipine Maleate.

References

Handling

Essential Safety and Logistical Information for Handling Levamlodipine Maleate

This document provides comprehensive guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of Levamlodipine Maleate. Adherence to these procedures is critical for ensu...

Author: BenchChem Technical Support Team. Date: December 2025

This document provides comprehensive guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of Levamlodipine Maleate. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Levamlodipine Maleate is an active pharmaceutical ingredient (API) that requires careful handling to avoid potential health risks. According to safety data sheets (SDS), Levamlodipine can cause skin and serious eye irritation[1][2]. While specific occupational exposure limits (OELs) have not been established, the identified hazards necessitate a stringent approach to personal protection[1][2][3][4].

The following table summarizes the recommended personal protective equipment for handling Levamlodipine Maleate.

Protection AreaRequired PPEStandard/SpecificationNotes
Eye Protection Tightly fitting safety goggles with side-shields.Conforming to EN 166 (EU) or NIOSH (US).Must be worn at all times in the designated handling area to protect against dust and splashes.
Hand Protection Chemical-impermeable gloves (e.g., Nitrile, Neoprene).EU Directive 89/686/EEC and EN 374 compliant.Inspect gloves for integrity before each use. Follow proper glove removal techniques to prevent skin contact.
Body Protection Impervious protective clothing or lab coat.Fire/flame resistant and impervious.To be worn to prevent skin exposure to the API.
Respiratory Protection A suitable respirator (e.g., NIOSH/MSHA approved).European Standard EN 149.Required when there is a risk of dust formation, when handling outside of a ventilated enclosure, or if irritation is experienced.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling Levamlodipine Maleate is essential to minimize exposure risk. The following workflow outlines the key steps from preparation to post-handling procedures.

1. Preparation and Engineering Controls:

  • Ventilation: All handling of Levamlodipine Maleate powder should be conducted in a well-ventilated area, preferably within a certified chemical fume hood or other containment enclosure to keep airborne levels below recommended exposure limits[1][4][5].

  • Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order[1][4][5].

  • Material Preparation: Before starting, gather all necessary equipment and materials to avoid leaving the designated handling area.

2. Donning Personal Protective Equipment (PPE):

  • It is crucial to don PPE in the correct sequence to ensure maximum protection. A recommended sequence is to start with shoe covers, followed by the gown or lab coat, hair and beard covers, face mask or respirator, safety goggles, and finally, gloves.

3. Handling Levamlodipine Maleate:

  • Avoid Dust and Aerosols: Take care to avoid the formation of dust and aerosols during weighing and transfer[1][4].

  • Grounding: Use non-sparking tools and ensure all equipment is properly grounded to prevent electrostatic discharge[5].

  • Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling, even after removing gloves[4][5].

4. In Case of a Spill:

  • Evacuate: Immediately evacuate non-essential personnel from the spill area[5].

  • Containment: Wearing appropriate PPE, contain the spill to prevent it from spreading.

  • Cleanup: For dry spills, gently cover with an absorbent material and collect using a method that avoids dust generation, such as a damp cloth or a HEPA-filtered vacuum. Place the collected material into a sealed, labeled container for disposal[5].

5. Doffing Personal Protective Equipment (PPE):

  • The removal of PPE is a critical step to prevent cross-contamination. The general sequence is to remove the most contaminated items first, typically gloves, followed by the gown, goggles, and respirator. Always wash hands thoroughly after removing all PPE.

Disposal Plan

Proper disposal of Levamlodipine Maleate and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

  • Waste Collection: All waste materials, including unused Levamlodipine Maleate, contaminated PPE, and cleaning materials, should be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Disposal Method: Dispose of the chemical waste through a licensed chemical destruction facility or via controlled incineration with flue gas scrubbing[5]. Do not dispose of it down the drain or in regular trash.

  • Regulatory Compliance: Ensure that all disposal activities comply with local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for the safe handling and disposal of Levamlodipine Maleate, emphasizing the integration of safety measures at each step.

Workflow for Safe Handling and Disposal of Levamlodipine Maleate cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling cluster_disposal Disposal prep_controls 1. Engineering Controls Check (Fume Hood, Eyewash Station) don_ppe 2. Don PPE prep_controls->don_ppe Proceed if safe handling_api 3. Handle Levamlodipine Maleate (Weighing, Transfer) don_ppe->handling_api spill_response Spill Response (Evacuate, Contain, Clean) handling_api->spill_response In case of spill decontaminate 4. Decontaminate Work Area handling_api->decontaminate spill_response->decontaminate doff_ppe 5. Doff PPE decontaminate->doff_ppe waste_collection 6. Segregate & Collect Waste doff_ppe->waste_collection waste_disposal 7. Dispose via Licensed Vendor waste_collection->waste_disposal

Caption: Safe handling and disposal workflow for Levamlodipine Maleate.

References

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